(S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Core Science & Biosynthesis

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA in fatty acid metabolism

An In-depth Technical Guide on the Putative Role of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in Fatty Acid Metabolism

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a presumed intermediate in the metabolic breakdown of 27-methyloctacosanoic acid, a very-long-chain branched-chain fatty acid. While direct experimental data on this specific molecule is scarce, its structure strongly suggests a role within the peroxisomal alpha- and beta-oxidation pathways, which are crucial for the degradation of complex fatty acids that cannot be directly metabolized by mitochondria. This guide synthesizes current knowledge on the metabolism of structurally similar fatty acids, such as phytanic acid and other very-long-chain fatty acids (VLCFAs), to build a comprehensive theoretical framework for the processing of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. Understanding this pathway is critical, as defects in the oxidation of such fatty acids are linked to severe metabolic disorders, including Refsum disease and Zellweger syndrome. This document provides a detailed overview of the proposed metabolic pathway, the enzymes involved, generalized experimental protocols for its study, and its potential clinical relevance.

Introduction: The Context of Very-Long-Chain and Branched-Chain Fatty Acid Metabolism

Fatty acid oxidation is a fundamental energy-generating process. While the beta-oxidation of straight-chain fatty acids in mitochondria is well-characterized, the metabolism of more complex lipids, such as very-long-chain fatty acids (VLCFAs; ≥C22) and branched-chain fatty acids, requires specialized enzymatic machinery located primarily in peroxisomes.[1][2][3] These alternative pathways, namely alpha-oxidation and peroxisomal beta-oxidation, are essential for handling dietary branched-chain fatty acids like phytanic acid and for shortening VLCFAs to a length suitable for mitochondrial degradation.[4][5]

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is hypothesized to be an intermediate in the peroxisomal beta-oxidation of 27-methyloctacosanoic acid. The " (S)-3-Hydroxy" configuration is characteristic of intermediates in the beta-oxidation spiral, specifically the product of the enoyl-CoA hydratase reaction.[6][7] The 27-methyl branch and the long C28 backbone place its metabolism squarely within the peroxisomal pathways.

Genetic defects in these pathways lead to the accumulation of toxic lipid intermediates, resulting in severe and often fatal conditions like Refsum disease, characterized by phytanic acid accumulation, and Zellweger spectrum disorders, where peroxisome biogenesis is impaired, leading to the buildup of VLCFAs and branched-chain fatty acids.[8][9][10][11] Therefore, elucidating the metabolism of molecules like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is crucial for understanding the pathophysiology of these diseases and for developing potential therapeutic interventions.

Proposed Metabolic Pathway for 27-Methyloctacosanoic Acid

The degradation of 27-methyloctacosanoic acid is predicted to proceed through a combination of alpha- and beta-oxidation steps within the peroxisome.

Alpha-Oxidation: Initial Processing of a Branched-Chain Fatty Acid

Due to the methyl group at a position that may hinder direct beta-oxidation (depending on its precise location, which for a 27-methyl group is near the omega end and less likely to sterically hinder the initial beta-oxidation cycles), an initial alpha-oxidation step might be required if the methyl group were closer to the carboxyl end, as is the case for phytanic acid.[4][5] However, for a 27-methyloctacosanoic acid, beta-oxidation can likely proceed until the methyl-branch is near the carboxyl group. For the purpose of this guide, we will assume beta-oxidation can initiate directly.

Peroxisomal Beta-Oxidation

The activated fatty acid, 27-methyloctacosanoyl-CoA, would enter the peroxisomal beta-oxidation spiral. This process involves a series of four enzymatic reactions that are repeated to shorten the fatty acid chain.

• Dehydrogenation: Acyl-CoA oxidase introduces a double bond between the alpha and beta carbons, yielding 2-enoyl-CoA.

• Hydration: Enoyl-CoA hydratase adds a water molecule across the double bond, forming (S)-3-hydroxyacyl-CoA. In our case, this would be (S)-3-Hydroxy-27-methyloctacosanoyl-CoA .[6][12][13]

• Dehydrogenation: 3-Hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group to a keto group, producing 3-ketoacyl-CoA.

• Thiolytic Cleavage: Thiolase cleaves the 3-ketoacyl-CoA, releasing acetyl-CoA (or propionyl-CoA if the branch is at an odd-numbered carbon) and a shortened acyl-CoA.

This cycle would repeat until the acyl chain is sufficiently short to be transported to the mitochondria for complete oxidation.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. PEROXISOMAL β-OXIDATION AND PEROXISOME PROLIFERATOR–ACTIVATED RECEPTOR α: An Adaptive Metabolic System | Annual Reviews [annualreviews.org]
• 3. Peroxisomal beta-oxidation and peroxisome proliferator-activated receptor alpha: an adaptive metabolic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 6. Enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 7. (S)-3-hydroxyacyl-CoA dehydrogenase/enoyl-CoA hydratase (FadB’) from fatty acid degradation operon of Ralstonia eutropha H16 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Zellweger Syndrome: Ghost Peroxisomes and the Deadly Accumulation of VLCFAs - RBR Life Science [rbrlifescience.com]
• 10. Refsum Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Zellweger Spectrum Disorder - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. uniprot.org [uniprot.org]
• 13. Enoyl-CoA hydratase - Proteopedia, life in 3D [proteopedia.org]

In-depth Technical Guide on the Function of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in Cellular Signaling

Notice to the Reader: As of December 2025, a comprehensive review of scientific literature and biochemical databases has revealed a significant lack of specific information regarding the direct role of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in cellular signaling pathways. This molecule is a highly specific, very-long-chain, methyl-branched fatty acyl-CoA. While general principles of lipid metabolism and the functions of related molecules provide a framework for understanding its potential roles, direct experimental evidence is not yet available in public databases.

This guide, therefore, will focus on the known functions of structurally related lipid molecules—very-long-chain fatty acids (VLCFAs) and methyl-branched fatty acids—to extrapolate potential functions and to outline the experimental approaches that would be necessary to elucidate the specific roles of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Introduction to Very-Long-Chain Fatty Acids (VLCFAs) and Branched-Chain Fatty Acids (BCFAs)

Very-long-chain fatty acids are essential lipids with acyl chains of 22 carbons or more. They are integral components of cellular membranes, particularly in the form of sphingolipids and glycerophospholipids, and serve as precursors for signaling molecules.[1] Methyl-branched chain fatty acids are characterized by one or more methyl groups on the carbon skeleton, which can influence the physical properties of membranes, such as fluidity.

The molecule of interest, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, is a C29 fatty acid derivative, suggesting its synthesis involves the fatty acid elongation pathway.

Biosynthesis of Very-Long-Chain Fatty Acids

The synthesis of VLCFAs occurs in the endoplasmic reticulum through a four-step elongation cycle involving a complex of enzymes. The initial and rate-limiting step is catalyzed by a family of enzymes known as fatty acid elongases (ELOVLs).[1] Given the 29-carbon length (derived from a 28-carbon chain with a methyl group), the ELOVL1 and ELOVL4 elongases are of particular interest. ELOVL1 is responsible for the elongation of saturated and monounsaturated fatty acids up to C26, while ELOVL4 is involved in the synthesis of VLCFAs with chain lengths of C28 and longer.[1]

The "3-hydroxy" component of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA indicates that it is an intermediate in the fatty acid elongation or degradation (beta-oxidation) pathway. Specifically, it is the product of the 3-ketoacyl-CoA reductase-catalyzed step in the elongation cycle.

Below is a generalized workflow for the biosynthesis of a VLCFA-CoA, which would include the precursor to the molecule of interest.

Caption: Generalized Fatty Acid Elongation Cycle.

Potential Cellular and Signaling Functions

While direct evidence is lacking for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, we can infer potential roles based on related molecules.

Membrane Structure and Dynamics

VLCFAs are crucial for the structure and function of cellular membranes. Their incorporation into sphingolipids and phospholipids (B1166683) can significantly alter membrane thickness, fluidity, and the formation of lipid rafts.[2][3] Lipid rafts are specialized membrane microdomains that serve as platforms for cellular signaling by concentrating signaling proteins. The methyl branch in the acyl chain of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA would likely disrupt tight packing of lipids, thereby increasing membrane fluidity.[1]

Precursor for Signaling Molecules

VLCFAs can be precursors for the synthesis of other signaling molecules. For instance, VLC-PUFAs (polyunsaturated fatty acids) can be converted into elovanoids, which are signaling molecules that promote neuronal survival. While (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a saturated fatty acid, it could potentially be a precursor for other, yet unidentified, signaling lipids.

Interaction with Nuclear Receptors

Fatty acids and their derivatives are known to act as ligands for nuclear receptors, which are transcription factors that regulate gene expression. For example, peroxisome proliferator-activated receptors (PPARs) are activated by fatty acids and play key roles in lipid metabolism and inflammation. It is plausible that (S)-3-Hydroxy-27-methyloctacosanoyl-CoA or its metabolites could modulate the activity of such receptors.

A hypothetical signaling pathway involving a VLCFA-derived ligand is presented below.

Caption: Hypothetical Nuclear Receptor Signaling Pathway.

Proposed Experimental Protocols to Elucidate Function

To determine the specific function of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a series of experiments would be required.

Synthesis and Cellular Delivery

• Chemical Synthesis: The first step would be the chemical synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and isotopically labeled variants (e.g., with ¹³C or ²H) for tracing experiments.

• Cellular Uptake Studies: Synthesized lipid would be delivered to cultured cells (e.g., neurons, hepatocytes) to study its uptake, incorporation into complex lipids, and metabolism.

Lipidomics Analysis

• Mass Spectrometry: Advanced mass spectrometry-based lipidomics would be used to identify and quantify (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its metabolites in cells and tissues under various physiological conditions.

Functional Assays

• Gene Expression Analysis: RNA sequencing (RNA-seq) could be performed on cells treated with the molecule to identify changes in gene expression, providing clues about the signaling pathways it might regulate.

• Receptor Binding Assays: In vitro binding assays could be used to test the affinity of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA for various nuclear receptors.

• Membrane Biophysics: Techniques such as fluorescence microscopy and atomic force microscopy could be employed to study the effect of its incorporation on the biophysical properties of artificial and cellular membranes.

The following diagram outlines a potential experimental workflow.

Caption: Proposed Experimental Workflow.

Conclusion and Future Directions

References

• 1. researchgate.net [researchgate.net]
• 2. aocs.org [aocs.org]
• 3. mdpi.com [mdpi.com]

The Metabolic Crossroads of a Very-Long-Chain Methyl-Branched Fatty Acyl-CoA: A Technical Guide to the Putative Pathway of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very-long-chain, methyl-branched fatty acyl-CoA intermediate. While direct experimental evidence for its metabolic pathway is not extensively documented, its structural characteristics strongly suggest its involvement in the peroxisomal β-oxidation pathway, with contributions from α- and ω-oxidation pathways for complete catabolism. This technical guide synthesizes the current understanding of the metabolism of analogous molecules to propose a putative metabolic fate for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. Detailed experimental protocols for key enzymatic assays, quantitative data on related enzyme kinetics, and diagrammatic representations of the metabolic pathways are provided to facilitate further research and therapeutic development in the context of disorders related to very-long-chain fatty acid metabolism.

Introduction

Very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbons, are essential components of cellular lipids. Their metabolism is critical for maintaining cellular homeostasis, and defects in their degradation are associated with severe genetic disorders, such as X-linked adrenoleukodystrophy. The presence of methyl branches in VLCFAs introduces additional complexity to their catabolism, often requiring a multi-organellar approach involving peroxisomes and mitochondria.

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a specific intermediate in the breakdown of 27-methyloctacosanoic acid. Its structure points towards a catabolic cascade that initiates in the peroxisome, the primary site for the β-oxidation of VLCFAs.[1][2] This guide will delineate the probable metabolic pathway of this molecule, drawing parallels from established fatty acid oxidation pathways.

The Putative Metabolic Pathway of 27-Methyloctacosanoic Acid

The metabolism of 27-methyloctacosanoic acid to and beyond (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a multi-step process primarily occurring in the peroxisome.[2][3]

Activation and Peroxisomal Import

Prior to oxidation, 27-methyloctacosanoic acid must be activated to its CoA thioester, 27-methyloctacosanoyl-CoA. This activation is catalyzed by a very-long-chain acyl-CoA synthetase (VLC-ACS), an enzyme typically located in the peroxisomal membrane or the endoplasmic reticulum. The activated fatty acyl-CoA is then transported into the peroxisomal matrix.

Peroxisomal β-Oxidation

Once inside the peroxisome, 27-methyloctacosanoyl-CoA undergoes a series of reactions analogous to the classical β-oxidation spiral.

• Step 1: Dehydrogenation: The first step is catalyzed by a peroxisomal acyl-CoA oxidase (ACOX).[4] This enzyme introduces a double bond between the α and β carbons (C2 and C3), yielding trans-2,3-dehydro-27-methyloctacosanoyl-CoA. Unlike its mitochondrial counterpart, ACOX transfers electrons directly to molecular oxygen, producing hydrogen peroxide (H₂O₂).[3]

• Step 2: Hydration: The resulting enoyl-CoA is then hydrated by a peroxisomal bifunctional enzyme (PBE), which possesses both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities.[5] The hydratase component catalyzes the addition of a water molecule across the double bond, forming (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

• Step 3: Dehydrogenation: The 3-hydroxyacyl-CoA dehydrogenase component of the PBE then oxidizes the hydroxyl group at the β-carbon to a keto group, producing 3-keto-27-methyloctacosanoyl-CoA. This reaction uses NAD⁺ as a cofactor.[6]

• Step 4: Thiolytic Cleavage: The final step of the β-oxidation cycle is the thiolytic cleavage of the 3-ketoacyl-CoA by a peroxisomal 3-ketoacyl-CoA thiolase.[7] This reaction releases a molecule of acetyl-CoA and a shortened acyl-CoA, which is now 25-methylhexacosanoyl-CoA.

This cycle of four reactions repeats, shortening the fatty acyl-CoA chain by two carbons in each round and generating acetyl-CoA.

Figure 1: Peroxisomal β-oxidation of 27-methyloctacosanoyl-CoA.

Handling of the Methyl Branch: The Role of α-Oxidation

The β-oxidation process will continue until the methyl branch at the β-position prevents further oxidation. At this stage, the resulting branched-chain fatty acyl-CoA, likely 3-methylbutyryl-CoA, cannot be directly processed by β-oxidation. Instead, it is a substrate for the α-oxidation pathway.[8][9]

α-oxidation involves the removal of a single carbon from the carboxyl end of the fatty acid.[10] The key enzyme in this process is phytanoyl-CoA dioxygenase, which hydroxylates the α-carbon. This is followed by cleavage to release the carboxyl carbon as CO₂ and the formation of an aldehyde, which is subsequently oxidized to a carboxylic acid that can re-enter the β-oxidation pathway.

Figure 2: Logical flow for handling methyl branches in fatty acid oxidation.

Alternative Pathway: ω-Oxidation

In cases where β-oxidation is impaired, ω-oxidation serves as an alternative, albeit minor, catabolic route.[11][12] This pathway involves the oxidation of the terminal methyl group (the ω-carbon) of the fatty acid. The process is initiated by a cytochrome P450-dependent hydroxylase in the endoplasmic reticulum, followed by successive oxidations to an aldehyde and then a dicarboxylic acid.[13][14] These dicarboxylic acids can then undergo β-oxidation from both ends.

Quantitative Data

The following tables summarize kinetic parameters for enzymes involved in peroxisomal β-oxidation. It is important to note that these values are generally determined for more common, shorter-chain substrates, as data for very-long-chain branched fatty acids are scarce.

Table 1: Kinetic Parameters of Peroxisomal Acyl-CoA Oxidases

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)	Organism
Acyl-CoA Oxidase	Palmitoyl-CoA (C16:0)	10 - 50	100 - 500	Rat Liver
Acyl-CoA Oxidase	Stearoyl-CoA (C18:0)	5 - 30	80 - 400	Rat Liver
Acyl-CoA Oxidase	Lignoceroyl-CoA (C24:0)	1 - 10	20 - 100	Rat Liver

Table 2: Kinetic Parameters of Peroxisomal 3-Hydroxyacyl-CoA Dehydrogenase

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Organism
L-3-Hydroxyacyl-CoA Dehydrogenase	3-Hydroxypalmitoyl-CoA	5 - 20	5 - 15	Pig Heart
L-3-Hydroxyacyl-CoA Dehydrogenase	3-Hydroxydecanoyl-CoA	10 - 40	10 - 25	Pig Heart

Table 3: Kinetic Parameters of Peroxisomal 3-Ketoacyl-CoA Thiolase

Enzyme	Substrate	Km (µM)	Vmax (µmol/min/mg)	Organism
3-Ketoacyl-CoA Thiolase	3-Ketopalmitoyl-CoA	2 - 10	20 - 60	Rat Liver
3-Ketoacyl-CoA Thiolase	3-Ketodecanoyl-CoA	5 - 25	30 - 80	Rat Liver

Experimental Protocols

Assay for L-3-Hydroxyacyl-CoA Dehydrogenase Activity

This spectrophotometric assay measures the reduction of NAD⁺ to NADH, which is monitored by the increase in absorbance at 340 nm.[15]

Materials:

• Spectrophotometer

• Cuvettes

• Reaction Buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.4

• NAD⁺ solution: 10 mM in water

• Substrate: (S)-3-Hydroxyacyl-CoA (e.g., 3-hydroxydecanoyl-CoA) solution: 1 mM in water

• Enzyme preparation (e.g., purified enzyme or cell lysate)

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 880 µL of Reaction Buffer

  • 50 µL of NAD⁺ solution

  • 50 µL of enzyme preparation

• Incubate the mixture at 37°C for 5 minutes to equilibrate.

• Initiate the reaction by adding 20 µL of the substrate solution.

• Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes.

• Calculate the enzyme activity using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Assay for Acyl-CoA Oxidase Activity

This assay measures the production of H₂O₂ by coupling it to the oxidation of a chromogenic substrate by horseradish peroxidase.

Materials:

• Spectrophotometer

• Cuvettes

• Reaction Buffer: 50 mM potassium phosphate buffer, pH 7.2

• Acyl-CoA substrate (e.g., palmitoyl-CoA): 1 mM in water

• Horseradish peroxidase (HRP): 1 mg/mL

• Chromogenic substrate (e.g., 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) - ABTS): 10 mM

• Enzyme preparation

Procedure:

• Prepare a reaction mixture in a cuvette containing:

  • 850 µL of Reaction Buffer

  • 50 µL of Acyl-CoA substrate

  • 50 µL of HRP solution

  • 30 µL of ABTS solution

• Incubate at 37°C for 5 minutes.

• Initiate the reaction by adding 20 µL of the enzyme preparation.

• Monitor the increase in absorbance at the appropriate wavelength for the oxidized chromogen (e.g., 414 nm for ABTS).

• Calculate the activity based on a standard curve of H₂O₂.

Figure 3: General experimental workflow for enzyme activity assays.

Conclusion

The metabolic pathway of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is putatively centered around peroxisomal β-oxidation, a critical pathway for the degradation of very-long-chain fatty acids. The presence of a methyl branch necessitates the involvement of the α-oxidation pathway for its complete catabolism. While direct experimental data for this specific molecule is limited, the established principles of fatty acid metabolism provide a robust framework for understanding its fate. The experimental protocols and kinetic data provided in this guide offer a starting point for researchers to further investigate the intricacies of very-long-chain branched-chain fatty acid metabolism and its implications in health and disease. Further studies are warranted to elucidate the specific enzymes and regulatory mechanisms involved in the processing of this and similar molecules, which could pave the way for novel therapeutic strategies for related metabolic disorders.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Peroxisomal beta-oxidation enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 7. Studies on Regulation of the Peroxisomal β-Oxidation at the 3-Ketothiolase Step [fitforthem.unipa.it]
• 8. byjus.com [byjus.com]
• 9. Alpha oxidation - Wikipedia [en.wikipedia.org]
• 10. Phytanic acid alpha-oxidation, new insights into an old problem: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Omega oxidation - Wikipedia [en.wikipedia.org]
• 12. byjus.com [byjus.com]
• 13. Omega Oxidation of Fatty Acids: Steps & Significance [allen.in]
• 14. microbenotes.com [microbenotes.com]
• 15. Assay of L-3-hydroxyacyl-coenzyme A dehydrogenase with substrates of different chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines a plausible and robust enzymatic pathway for the synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a specialized very-long-chain fatty acyl-CoA. Given the absence of literature on the direct synthesis of this specific molecule, this guide leverages established principles of fatty acid metabolism, focusing on enzymes known to act on very-long-chain and branched-chain substrates. The proposed pathway is a three-step enzymatic cascade designed to be adaptable for laboratory-scale synthesis.

Proposed Enzymatic Synthesis Pathway

The synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is conceptualized to proceed from its corresponding free fatty acid, 27-methyloctacosanoic acid, through three sequential enzymatic reactions:

• Activation: The process initiates with the activation of the very-long-chain fatty acid (VLCFA) to its coenzyme A (CoA) thioester, 27-methyloctacosanoyl-CoA. This reaction is catalyzed by a very-long-chain acyl-CoA synthetase (VLC-ACS).

• Dehydrogenation: The saturated acyl-CoA is then dehydrogenated at the α- and β-carbons to introduce a trans-double bond, forming trans-2-enoyl-27-methyloctacosanoyl-CoA. This step is catalyzed by a very-long-chain acyl-CoA dehydrogenase (VLCAD).

• Stereospecific Hydration: Finally, the trans-2-enoyl-CoA intermediate undergoes stereospecific hydration across the double bond to yield the target molecule, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. This reaction is catalyzed by an enoyl-CoA hydratase (ECH).

The overall pathway is depicted in the diagram below.

Fig. 1: Proposed three-step enzymatic synthesis pathway for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Data Presentation: Enzyme Substrate Specificity

Quantitative kinetic data for the specific substrate, 27-methyloctacosanoyl-CoA, is not available in the current literature. However, data for enzymes acting on analogous very-long-chain fatty acids provide a strong basis for enzyme selection and experimental design.

Table 1: Substrate Specificity of Very-Long-Chain Acyl-CoA Synthetases (VLC-ACS)

Enzyme Source/Type	Substrate	Apparent Km (µM)	Relative Activity (%)	Reference
Human ACSL6V1	Oleic acid (C18:1)	10.2	100	[1][2]
Human ACSL6V1	Docosahexaenoic acid (DHA, C22:6)	12.1	~60	[1][2]
Human ACSL6V2	Oleic acid (C18:1)	8.9	100	[1][2]
Human ACSL6V2	Docosahexaenoic acid (DHA, C22:6)	3.2	~75	[1][2]
Rat Liver Microsomes	Lignoceric acid (C24:0)	-	(Activity confirmed)

Table 2: Substrate Specificity of Very-Long-Chain Acyl-CoA Dehydrogenase (VLCAD)

Enzyme Source	Substrate	Optimal Chain Length	Relative Activity (%)	Reference
Human VLCAD	Palmitoyl-CoA (C16:0)	C14-C20	100	[3][4]
Human VLCAD	Myristoyl-CoA (C14:0)	C14-C20	~80	[5]
Human VLCAD	Stearoyl-CoA (C18:0)	C14-C20	~60	[6]
Human VLCAD	Arachidoyl-CoA (C20:0)	C14-C20	~40	[6]

Table 3: Substrate Specificity and Stereochemistry of Enoyl-CoA Hydratase (ECH)

Enzyme Source	Substrate	Product Stereochemistry	Relative Activity (%)	Reference
Rat Mitochondrial ECH1	trans-2-Hexadecenoyl-CoA (C16:1)	3(S)-hydroxyacyl-CoA	100	[7]
Pig Heart Long-Chain ECH	trans-2-Dodecenoyl-CoA (C12:1)	(S)-isomer	High	[8]
Pig Heart Long-Chain ECH	trans-2-Hexadecenoyl-CoA (C16:1)	(S)-isomer	High	[8]

Experimental Protocols

The following protocols are adapted from established methodologies for analogous substrates and can be optimized for the synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

General Experimental Workflow

The synthesis can be performed as a sequential, multi-step process or as a one-pot reaction, depending on enzyme compatibility and the need for intermediate purification.

Fig. 2: General workflow for the enzymatic synthesis and analysis of the target molecule.

Protocol for Step 1: Activation with VLC-ACS

This protocol is based on a radiometric assay and can be adapted for preparative synthesis by scaling up the reaction volume and omitting the radioactive label.[9]

• Materials:

  • 27-methyloctacosanoic acid

  • Coenzyme A (CoA-SH)

  • ATP, MgCl₂

  • Dithiothreitol (DTT)

  • Triton X-100

  • Tris-HCl buffer (pH 7.4)

  • Purified VLC-ACS (e.g., recombinant human ACSL6)

  • For assay: [¹⁴C]-labeled 27-methyloctacosanoic acid

• Procedure:

  • Prepare a reaction mixture containing 100 mM Tris-HCl (pH 7.4), 5 mM MgCl₂, 200 µM DTT, 10 mM ATP, 0.2% Triton X-100, and 200 µM CoA.

  • Add the substrate, 27-methyloctacosanoic acid, to a final concentration of 20-50 µM. For analytical assays, a portion of this can be [¹⁴C]-labeled.

  • Initiate the reaction by adding a purified VLC-ACS enzyme preparation.

  • Incubate at 37°C for 30-60 minutes.

  • For preparative synthesis, the reaction can be stopped by heat inactivation or addition of a quenching agent, followed by purification.

  • For analytical assays, terminate the reaction with an acidic Dole's solution (isopropanol-n-heptane-H₂SO₄). Extract unreacted fatty acid with n-heptane and quantify the remaining aqueous [¹⁴C]-acyl-CoA by scintillation counting.

Protocol for Step 2: Dehydrogenation with VLCAD

This protocol is adapted from methods used to assess VLCAD activity in clinical samples.[10][11]

• Materials:

  • 27-methyloctacosanoyl-CoA (from Step 1)

  • Flavin adenine (B156593) dinucleotide (FAD)

  • Potassium phosphate (B84403) buffer (pH 7.2)

  • Purified VLCAD enzyme (recombinant or from a tissue source)

• Procedure:

  • Prepare a reaction buffer of 100 mM potassium phosphate (pH 7.2) containing 50 µM FAD.

  • Add the substrate, 27-methyloctacosanoyl-CoA, to a final concentration of 10-20 µM.

  • Initiate the reaction by adding the VLCAD enzyme.

  • Incubate at 37°C for 20-40 minutes.

  • Monitor the reaction by observing the reduction of an artificial electron acceptor like ferricenium hexafluorophosphate (B91526) or by direct analysis of the enoyl-CoA product using HPLC or LC-MS/MS.

  • For preparative synthesis, the product can be purified using solid-phase extraction or reversed-phase HPLC.

Protocol for Step 3: Hydration with Enoyl-CoA Hydratase

This protocol is based on HPLC analysis of enoyl-CoA hydratase activity.[7]

• Materials:

  • trans-2-enoyl-27-methyloctacosanoyl-CoA (from Step 2)

  • Tris-HCl buffer (pH 7.8)

  • Purified Enoyl-CoA Hydratase (e.g., from pig heart or a recombinant source known to have long-chain activity)[8]

• Procedure:

  • Prepare a reaction mixture containing 50 mM Tris-HCl (pH 7.8).

  • Add the substrate, trans-2-enoyl-27-methyloctacosanoyl-CoA, to a final concentration of 25-50 µM.

  • Initiate the reaction by adding the enoyl-CoA hydratase enzyme.

  • Incubate at 25°C.

  • Monitor the reaction by observing the decrease in absorbance at 263 nm (due to the disappearance of the enoyl-CoA double bond) or by direct analysis of the 3-hydroxyacyl-CoA product by LC-MS/MS.

  • The final product, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, can be purified by reversed-phase HPLC.

Analytical Methods for Product Characterization

Analysis of the starting material, intermediates, and final product is critical for process monitoring and final product verification. Due to the long, nonpolar nature of the acyl chain, specialized analytical techniques are required.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a well-established method for the analysis of VLCFAs.[12][13] The acyl-CoA esters must first be hydrolyzed to their free fatty acid form and then derivatized (e.g., to fatty acid methyl esters, FAMEs) to increase their volatility for GC analysis. GC-MS provides both quantitative data and structural information from the mass fragmentation patterns.[14][15]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for the direct analysis of acyl-CoA esters without the need for derivatization.[16][17] Reversed-phase HPLC can separate the different acyl-CoA species based on their hydrophobicity, and tandem mass spectrometry provides highly sensitive and specific detection and quantification. This method can be used to monitor the conversion at each step of the synthesis pathway.

Conclusion

The enzymatic synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA presents a viable and stereospecific alternative to complex chemical synthesis. By selecting appropriate enzymes with activity towards very-long-chain and branched-chain fatty acids, this three-step pathway—activation, dehydrogenation, and hydration—can be implemented in a laboratory setting. The protocols and analytical methods described in this guide provide a comprehensive framework for researchers to produce and characterize this specialized molecule for applications in drug development and metabolic research. Further optimization of reaction conditions and enzyme sources will be key to achieving high yields and purity.

References

• 1. Substrate Specificity of Human Long-Chain Acyl-CoA Synthetase ACSL6 Variants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Substrate Specificity of Human Long-Chain Acyl-CoA Synthetase ACSL6 Variants [jstage.jst.go.jp]
• 3. Very Long-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Very-Long-Chain Acyl-CoA Dehydrogenase Deficiency: Family Impact and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural Basis for Substrate Fatty Acyl Chain Specificity: CRYSTAL STRUCTURE OF HUMAN VERY-LONG-CHAIN ACYL-CoA DEHYDROGENASE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Analysis of enoyl-coenzyme A hydratase activity and its stereospecificity using high-performance liquid chromatography equipped with chiral separation column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Long-chain-enoyl-CoA hydratase - Wikipedia [en.wikipedia.org]
• 9. 2.6. Acyl‐CoA synthetase activity [bio-protocol.org]
• 10. childrenscolorado.testcatalog.org [childrenscolorado.testcatalog.org]
• 11. Mitochondrial very-long-chain acyl-coenzyme A dehydrogenase deficiency: clinical characteristics and diagnostic considerations in 30 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Quantitative measurement of total and free 3-hydroxy fatty acids in serum or plasma samples: short-chain 3-hydroxy fatty acids are not esterified - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Very Long Chain Fatty Acids Profiling Services for Accurate Quantification - Creative Proteomics [creative-proteomics.com]
• 17. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its Relation to Very Long-Chain Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a hydroxylated, branched-chain, very long-chain fatty acyl-CoA. It delves into the intricate biochemical pathways of very long-chain fatty acids (VLCFAs), including their synthesis via the ELOVL family of elongases and their catabolism through peroxisomal β-oxidation. This guide will detail the enzymatic steps, substrate specificities, and stereochemistry that are pertinent to the formation and degradation of this specific molecule. Furthermore, it outlines detailed experimental protocols for the analysis of such lipids and presents quantitative data in structured tables and signaling pathway diagrams to facilitate a deeper understanding for researchers in lipidomics and drug development.

Introduction to Very Long-Chain Fatty Acids (VLCFAs)

Very long-chain fatty acids (VLCFAs) are a class of fatty acids with chain lengths of 22 carbon atoms or more.[1] They are integral components of cellular lipids, including sphingolipids and glycerophospholipids, and serve as precursors for signaling molecules.[2][3] VLCFAs play critical roles in numerous physiological processes, such as the formation of the skin's permeability barrier, myelination in the nervous system, and retinal function.[3] The metabolism of VLCFAs is spatially segregated within the cell, with their synthesis occurring primarily in the endoplasmic reticulum and their degradation taking place in peroxisomes.[1] Dysregulation of VLCFA homeostasis is associated with several severe genetic disorders, including X-linked adrenoleukodystrophy and Zellweger syndrome.[1]

This guide focuses on a specific, complex VLCFA derivative, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. This molecule possesses three key structural features: a C29 carbon backbone (octacosanoyl with a methyl branch), a hydroxyl group at the C3 position with (S) stereochemistry, and a methyl branch at the C27 position, suggesting it is an iso- or anteiso-branched fatty acid. Understanding its metabolism requires a detailed examination of the enzymes that handle branched and very long acyl chains.

Biosynthesis of Branched-Chain Very Long-Chain Fatty Acids (BC-VLCFAs)

The synthesis of VLCFAs, including BC-VLCFAs, occurs through a four-step elongation cycle in the endoplasmic reticulum. This process sequentially adds two-carbon units from malonyl-CoA to a pre-existing acyl-CoA primer. The key enzymes involved are:

• 3-Ketoacyl-CoA Synthase (ELOVL): This is the rate-limiting enzyme that catalyzes the initial condensation of an acyl-CoA with malonyl-CoA. Mammals have seven ELOVL elongases (ELOVL1-7), each with distinct substrate specificities for chain length and saturation.[4]

• 3-Ketoacyl-CoA Reductase (KAR): This enzyme reduces the resulting 3-ketoacyl-CoA to a 3-hydroxyacyl-CoA intermediate. The reductase involved in VLCFA elongation produces a (3R)-hydroxyacyl-CoA.

• 3-Hydroxyacyl-CoA Dehydratase (HACD): This enzyme removes a water molecule to create a trans-2-enoyl-CoA.

• trans-2-Enoyl-CoA Reductase (TER): This final enzyme reduces the double bond to yield an acyl-CoA that is two carbons longer than the initial substrate.

Elongation of Branched-Chain Precursors

The synthesis of 27-methyloctacosanoyl-CoA (the backbone of the target molecule) likely originates from shorter branched-chain acyl-CoAs derived from the catabolism of branched-chain amino acids like leucine (B10760876) (iso-precursors) or isoleucine (anteiso-precursors).[5] Specific ELOVL enzymes are responsible for elongating these branched-chain substrates.

• ELOVL3 shows high activity towards iso-C17:0 and anteiso-C17:0 acyl-CoAs, elongating them to iso-C23:0 and anteiso-C25:0 acyl-CoAs, respectively.[6]

• ELOVL1 can further elongate both iso- and anteiso-C23:0 acyl-CoAs to C25:0 acyl-CoAs.[6] It is also the primary elongase responsible for the synthesis of saturated VLCFAs up to C26:0.[7]

• ELOVL7 also demonstrates activity towards branched-chain acyl-CoAs.[6]

While direct experimental evidence for the elongation of branched-chain acyl-CoAs to a C29 length is not abundant in the current literature, the known substrate specificities of ELOVL1 and ELOVL3 suggest a plausible pathway. It is conceivable that ELOVL1, which can elongate fatty acids to at least C26, continues the elongation of an anteiso-C25:0 precursor in two more cycles to produce anteiso-C29:0 (27-methyloctacosanoyl-CoA).

The formation of the 3-hydroxy intermediate during this biosynthetic process would be a (3R)-3-hydroxyacyl-CoA, a transient species in the elongation cycle.

Degradation of Branched-Chain Very Long-Chain Fatty Acids (BC-VLCFAs)

Due to their long chain length, the degradation of VLCFAs and BC-VLCFAs does not occur in the mitochondria but is initiated in the peroxisomes via β-oxidation.[8] This pathway shortens the long chains into medium-chain acyl-CoAs, which can then be transported to the mitochondria for complete oxidation.[8] The peroxisomal β-oxidation pathway involves a different set of enzymes compared to its mitochondrial counterpart, particularly for the initial dehydrogenation and the subsequent hydration and dehydrogenation steps.

The key enzymes in peroxisomal β-oxidation are:

• Acyl-CoA Oxidase (ACOX): Catalyzes the first step, introducing a double bond.

• Bifunctional Proteins (L-Bifunctional and D-Bifunctional): These proteins possess both enoyl-CoA hydratase and 3-hydroxyacyl-CoA dehydrogenase activities.

• Thiolase: Cleaves the 3-ketoacyl-CoA to release acetyl-CoA (or propionyl-CoA for odd- and branched-chain fatty acids) and a shortened acyl-CoA.

Formation of (S)-3-Hydroxyacyl-CoA Intermediates

The stereochemistry of the 3-hydroxyacyl-CoA intermediate in peroxisomal β-oxidation is crucial. Unlike the (R)-intermediate in the biosynthetic pathway, both (S) and (R) isomers are formed during degradation, depending on the enzyme involved.

• L-Bifunctional Protein (L-BP): This enzyme hydrates trans-2-enoyl-CoA to form an (S)-3-hydroxyacyl-CoA intermediate.[8]

• D-Bifunctional Protein (D-BP): This enzyme hydrates trans-2-enoyl-CoA to form an (R)-3-hydroxyacyl-CoA intermediate. D-BP is particularly important for the oxidation of branched-chain fatty acids and bile acid intermediates.[9][10]

Therefore, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is an intermediate in the peroxisomal β-oxidation of 27-methyloctacosanoyl-CoA, specifically formed by the action of the L-Bifunctional Protein .

Signaling Pathways and Logical Relationships

Diagrams of Metabolic Pathways

Quantitative Data

The following tables summarize the substrate specificities of the key enzymes involved in BC-VLCFA metabolism.

Table 1: Substrate Specificity of Human ELOVL Elongases for Branched-Chain Acyl-CoAs

Enzyme	Substrate(s)	Product(s)	Reference(s)
ELOVL1	iso- & anteiso-C23:0-CoA	iso- & anteiso-C25:0-CoA	[6]
Saturated C18:0-C26:0 acyl-CoAs	Elongated products	[11]
ELOVL3	iso-C17:0-CoA	up to iso-C23:0-CoA	[6]
anteiso-C17:0-CoA	up to anteiso-C25:0-CoA	[6]
Saturated & monounsaturated C18 acyl-CoAs	Elongated products	[12]
ELOVL7	Saturated branched-chain acyl-CoAs	Elongated products	[6]
C16-C20 acyl-CoAs (higher activity for C18)	Elongated products	[13]

Table 2: Stereospecificity of Hydratase and Dehydrogenase Enzymes in Fatty Acid Metabolism

Enzyme/Protein	Pathway	Reaction	Product Stereochemistry	Reference(s)
KAR (e.g., HSD17B12)	VLCFA Elongation	3-Ketoacyl-CoA → 3-Hydroxyacyl-CoA	(3R)	[14]
L-Bifunctional Protein	Peroxisomal β-Oxidation	trans-2-Enoyl-CoA → 3-Hydroxyacyl-CoA	(3S)	[8]
D-Bifunctional Protein	Peroxisomal β-Oxidation	trans-2-Enoyl-CoA → 3-Hydroxyacyl-CoA	(3R)	[9]

Experimental Protocols

Analysis of 3-Hydroxy Very Long-Chain Fatty Acids by GC-MS

This protocol outlines a general method for the detection and quantification of 3-hydroxy VLCFAs in biological samples, adapted from established procedures.

Methodology:

• Sample Preparation and Internal Standard Spiking: To 500 µL of plasma or a homogenate of tissue or cells, add a known amount of a stable isotope-labeled internal standard for 3-hydroxy fatty acids.

• Hydrolysis: To release esterified fatty acids, perform alkaline hydrolysis by adding an equal volume of a strong base (e.g., 10 M NaOH) and incubating for 30 minutes. This step yields the total 3-hydroxy fatty acid content. For free 3-hydroxy fatty acids, this step is omitted.[1]

• Acidification and Extraction: Acidify the sample with a strong acid (e.g., 6 M HCl). Extract the fatty acids twice with an organic solvent like ethyl acetate.[1]

• Derivatization: Evaporate the organic solvent and derivatize the fatty acid residue. This typically involves two steps:

  • Methylation: Convert the carboxylic acid to a methyl ester using a reagent like methanolic HCl.

  • Silylation: Convert the hydroxyl group to a trimethylsilyl (TMS) ether using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). This increases volatility for GC analysis.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Column: Use a capillary column suitable for fatty acid methyl ester analysis (e.g., HP-5MS).

  • Injection: Inject 1 µL of the derivatized sample.

  • Oven Program: A typical program starts at a low temperature (e.g., 80°C), ramps up to a high temperature (e.g., 290°C) to elute the VLCFAs.

  • Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for quantitative analysis. Monitor characteristic ions for the 3-hydroxy fatty acid derivatives and their corresponding internal standards. For 3-hydroxy fatty acid methyl ester TMS ethers, a characteristic fragment ion is often observed.

Analysis of Acyl-CoAs by LC-MS/MS

This protocol provides a general workflow for the sensitive and specific quantification of acyl-CoA species, including VLCFA-CoAs.

Methodology:

• Sample Preparation and Extraction: Homogenize cell or tissue samples in a cold extraction solvent (e.g., acetonitrile/isopropanol/water with a small amount of acid) to precipitate proteins and extract the acyl-CoAs. It is crucial to keep samples cold to minimize degradation.

• Solid-Phase Extraction (SPE) (Optional): For complex matrices, an SPE step can be used to clean up the sample and enrich the acyl-CoA fraction.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

  • Column: Use a C18 reversed-phase column for separation.

  • Mobile Phases: A gradient of an aqueous mobile phase with a weak acid (e.g., formic acid or ammonium (B1175870) hydroxide (B78521) for high pH) and an organic mobile phase (e.g., acetonitrile) is typically used.

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) for quantification. The transition from the precursor ion of the specific acyl-CoA to a common fragment ion of Coenzyme A is monitored. A neutral loss scan of 507 Da is characteristic of acyl-CoAs and can be used for profiling.[7][15]

• Quantification: Generate a calibration curve using authentic standards of the acyl-CoAs of interest and use appropriate internal standards for accurate quantification.[6][8]

Conclusion

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a fascinating and complex molecule at the intersection of branched-chain and very long-chain fatty acid metabolism. Its (S)-stereochemistry points to its origin as an intermediate in the peroxisomal β-oxidation of 27-methyloctacosanoyl-CoA, a process initiated to shorten this long, branched fatty acid for further energy production in the mitochondria. The biosynthesis of its parent molecule is a multi-step process involving a series of elongation reactions catalyzed by specific ELOVL enzymes that can act on branched-chain precursors.

The study of such unique lipid molecules is crucial for a deeper understanding of lipid diversity and its role in health and disease. The analytical methods outlined in this guide provide a framework for researchers to investigate the presence and abundance of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and related compounds in various biological systems. Further research into the precise physiological and pathological roles of C29 and other very long branched-chain fatty acids will likely unveil novel aspects of lipid metabolism and may identify new therapeutic targets for a range of metabolic and neurological disorders.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. Enzyme promiscuity drives branched-chain fatty acid synthesis in adipose tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Normal very-long-chain fatty acids in peroxisomal D-bifunctional protein deficiency: a diagnostic pitfall - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [escholarship.org]
• 9. D-bifunctional protein deficiency - Wikipedia [en.wikipedia.org]
• 10. Clinical and biochemical spectrum of D-bifunctional protein deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ELOVL1 production of C24 acyl-CoAs is linked to C24 sphingolipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Production of branched-chain very-long-chain fatty acids by fatty acid elongases and their tissue distribution in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 14. Peroxisomal multifunctional protein-2: the enzyme, the patients and the knockout mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. LC/MS/MS Method for Quantitative Determination of Long-Chain Fatty Acyl-CoAs » JOANNEUM RESEARCH [joanneum.at]

An In-depth Technical Guide to the Potential Protein Interactions of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a long-chain acyl-coenzyme A derivative. Its structure, featuring a hydroxyl group at the beta-carbon (C3) and a total of 29 carbons in the fatty acyl chain, strongly suggests it is an intermediate in the peroxisomal beta-oxidation pathway. This pathway is crucial for the metabolism of very long-chain fatty acids (VLCFAs), which are fatty acids with 22 or more carbons.[1][2] Due to the limited capacity of mitochondria to process these large molecules, their initial breakdown occurs within peroxisomes.[1][2]

This guide delineates the probable protein interactions of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA by examining the key enzymes involved in the peroxisomal beta-oxidation of VLCFAs. Understanding these interactions is critical for research into metabolic disorders associated with impaired VLCFA metabolism, such as X-linked adrenoleukodystrophy and Zellweger syndrome, and for the development of targeted therapeutic interventions.

Core Metabolic Pathway: Peroxisomal Beta-Oxidation

The degradation of VLCFAs in peroxisomes is a cyclical process that shortens the fatty acyl chain by two carbons in each cycle, generating acetyl-CoA.[3][4] The key interacting proteins for a substrate like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA are the enzymes that catalyze the sequential steps of this pathway.

A very long-chain fatty acid (VLCFA) first enters the peroxisome, often via an ATP-binding cassette (ABC) transporter such as ABCD1. Inside the peroxisome, it is activated to its CoA ester by a very long-chain acyl-CoA synthetase (ACSL). The resulting VLCFA-CoA then enters the beta-oxidation spiral.

The pathway for a saturated VLCFA-CoA involves four key enzymatic steps:

• Oxidation: Catalyzed by Acyl-CoA Oxidase 1 (ACOX1), this step introduces a double bond between the alpha and beta carbons.[3][5][6]

• Hydration and Dehydrogenation: These two subsequent steps are carried out by a single bifunctional enzyme. For straight-chain VLCFAs, this is the D-bifunctional protein (DBP), encoded by the HSD17B4 gene.[7][8][9] DBP first adds a water molecule across the double bond to form a 3-hydroxyacyl-CoA intermediate (like the molecule ) and then oxidizes the hydroxyl group to a ketone, forming a 3-oxoacyl-CoA.[9][10]

• Thiolysis: The final step is catalyzed by peroxisomal 3-oxoacyl-CoA thiolase (ACAA1), which cleaves the 3-oxoacyl-CoA to release acetyl-CoA and a fatty acyl-CoA that is two carbons shorter.[11][12][13] This shortened acyl-CoA can then undergo further rounds of beta-oxidation.

Given that (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a 3-hydroxyacyl-CoA intermediate, its primary interacting proteins would be the D-bifunctional protein (specifically its dehydrogenase domain) and the subsequent enzymes in the pathway.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. ACOX1 gene: MedlinePlus Genetics [medlineplus.gov]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. ACOX1 - Wikipedia [en.wikipedia.org]
• 6. ACOX1 | Rupa Health [rupahealth.com]
• 7. D-Bifunctional Protein Deficiency - Alex - The Leukodystrophy Charity [alextlc.org]
• 8. D-bifunctional protein deficiency | About the Disease | GARD [rarediseases.info.nih.gov]
• 9. D-bifunctional protein deficiency: MedlinePlus Genetics [medlineplus.gov]
• 10. neurology.org [neurology.org]
• 11. uniprot.org [uniprot.org]
• 12. ACAA1 - Wikipedia [en.wikipedia.org]
• 13. genecards.org [genecards.org]

Investigating the Subcellular Localization of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA: A Technical Guide

Abstract: This technical guide provides a comprehensive framework for investigating the subcellular localization of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a very-long-chain fatty acyl-CoA (VLCFA-CoA) intermediate. Direct experimental data for this specific molecule is not presently available in published literature. Therefore, this document synthesizes established principles of VLCFA metabolism to build a strong, evidence-based hypothesis regarding its localization. We detail the presumed metabolic context, outlining the roles of the endoplasmic reticulum and peroxisomes. Furthermore, we provide in-depth experimental protocols for subcellular fractionation, acyl-CoA extraction, and quantitative analysis, tailored for researchers, scientists, and drug development professionals. All logical and experimental workflows are accompanied by detailed visualizations to ensure clarity and reproducibility.

Introduction and Hypothesized Localization

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a C28 methyl-branched, hydroxylated acyl-coenzyme A thioester. Its structure places it within the class of very-long-chain fatty acids (VLCFAs), defined as fatty acids with 22 or more carbon atoms. The metabolism of VLCFAs is spatially segregated within the cell, a critical factor for maintaining cellular homeostasis and preventing lipotoxicity.

• Biosynthesis: The synthesis and elongation of VLCFAs from shorter long-chain fatty acid precursors occur at the endoplasmic reticulum (ER).[1] This process is carried out by a complex of enzymes known as the ELOVL family.

• Degradation: Unlike shorter fatty acids, which are primarily metabolized in mitochondria, VLCFAs are catabolized exclusively in peroxisomes.[1] The mitochondrial enzymatic machinery is not equipped to handle these long aliphatic chains. The presence of a methyl branch, as seen in the target molecule, further necessitates peroxisomal degradation, often involving an initial alpha-oxidation step if the branch is near the carboxyl end, followed by beta-oxidation.[2][3]

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a classic intermediate of the beta-oxidation spiral. Based on this established compartmentalization, we hypothesize its primary subcellular localization to be the peroxisome , where it is actively processed. A transient presence in the endoplasmic reticulum is also possible, potentially at the nexus of synthesis and inter-organelle transport. The transport of VLCFA-CoAs from their site of synthesis (ER) to their site of degradation (peroxisomes) is a tightly regulated process, believed to occur at membrane contact sites and be mediated by transporters such as the ATP-binding cassette (ABC) transporter, ABCD1.[4]

Hypothesized Metabolic Pathway and Transport

The metabolic lifecycle of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is intrinsically linked to the interplay between the ER and the peroxisome. The pathway begins with the synthesis of the parent C28 fatty acid in the ER and culminates in its degradation within the peroxisome.

Caption: Hypothesized metabolic pathway and transport of the target molecule.

Experimental Protocols for Determining Subcellular Localization

Determining the subcellular location of a labile, low-abundance metabolite like an acyl-CoA requires a meticulous and robust experimental approach. The following protocol outlines a state-of-the-art method combining subcellular fractionation with advanced mass spectrometry. The "SILEC-SF" (Stable Isotope Labeling of Essential nutrients in cell Culture - Sub-cellular Fractionation) method is particularly powerful as it uses isotope-labeled internal standards that control for metabolite loss and degradation throughout the entire fractionation and extraction process.[2][5][6]

Overall Experimental Workflow

The procedure involves culturing cells, generating stable-isotope labeled standards, performing subcellular fractionation to isolate organelles, extracting acyl-CoAs, and finally analyzing the extracts via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Caption: End-to-end workflow for quantitative subcellular acyl-CoA analysis.

Detailed Protocol: Subcellular Fractionation

This protocol is adapted from established methods for isolating peroxisomal and ER fractions. All steps must be performed at 4°C with ice-cold buffers to preserve organelle integrity and minimize enzymatic activity.

• Cell Harvesting: Grow cells (e.g., human fibroblasts) to ~90% confluency. For SILEC-SF, grow a parallel culture with 15N,13C-labeled pantothenate (Vitamin B5) to generate heavy-labeled Coenzyme A. Harvest cells by scraping into ice-cold PBS.

• Homogenization: Pellet cells and resuspend in a hypotonic fractionation buffer (e.g., 20 mM HEPES, 10 mM KCl, 2 mM MgCl₂, 1 mM EDTA, with protease inhibitors). Allow cells to swell on ice for 20 minutes. If using SILEC-SF, mix equal numbers of experimental ('light') and standard ('heavy') cells at this stage.

• Lysis: Lyse the cells by passing the suspension through a 27-gauge needle 10-15 times using a 1 mL syringe, or with 20-30 strokes in a tight-fitting Dounce homogenizer. Monitor lysis under a microscope.

• Low-Speed Centrifugation (Nuclear Pellet): Centrifuge the homogenate at 720 x g for 5 minutes. The pellet contains nuclei and unbroken cells. Carefully collect the supernatant (post-nuclear supernatant).

• Medium-Speed Centrifugation (Mitochondrial/Peroxisomal Pellet): Centrifuge the post-nuclear supernatant at 10,000 x g for 10 minutes. The resulting pellet contains a mix of mitochondria and peroxisomes. The supernatant contains the cytosol and microsomes (ER fragments).

• High-Speed Centrifugation (Microsomal Pellet): Centrifuge the supernatant from the previous step at 100,000 x g for 1 hour. The pellet contains the microsomal fraction (ER). The supernatant is the cytosolic fraction.

• Peroxisome Purification (Density Gradient): Resuspend the mitochondrial/peroxisomal pellet from step 5. Layer it onto a density gradient (e.g., OptiPrep™ or sucrose) and centrifuge at high speed (e.g., 50,000 x g for 2 hours). Peroxisomes will settle at a higher density band than mitochondria. Collect the distinct bands carefully.

• Validation: Confirm the purity of each fraction via Western blot using marker proteins: Calnexin or PDI for ER, PMP70 or Catalase for peroxisomes, and COX IV for mitochondria.

Detailed Protocol: Acyl-CoA Extraction and Analysis

Acyl-CoAs are susceptible to hydrolysis. Extraction must be performed quickly using acidified organic solvents.[7][8]

• Quenching and Extraction: Immediately add the isolated organelle fraction to a cold extraction solvent mixture of acetonitrile (B52724)/methanol/water (2:2:1 v/v/v) containing a weak acid (e.g., 0.1% formic acid).[9] Vortex vigorously for 5-10 minutes at 4°C.

• Phase Separation: Centrifuge at high speed (e.g., 15,000 x g for 10 min) to pellet protein and membrane debris. Collect the supernatant containing the acyl-CoAs.

• Purification (Optional but Recommended): For cleaner samples, perform solid-phase extraction (SPE) using a weak anion-exchange column to purify the acyl-CoAs from other metabolites.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reversed-phase column with a gradient elution, typically involving mobile phases of water and acetonitrile with an ion-pairing agent (e.g., ammonium (B1175870) acetate) and formic acid.

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode. Use Multiple Reaction Monitoring (MRM) for targeted quantification. The transition for acyl-CoAs involves the precursor ion ([M+H]⁺) fragmenting to a characteristic product ion corresponding to the CoA moiety (e.g., neutral loss of 507 Da).[10]

  • Quantification: For SILEC-SF, determine the ratio of the 'light' (endogenous) acyl-CoA peak area to the 'heavy' (internal standard) peak area. This ratio provides accurate relative quantification across different samples and fractions.

Quantitative Data Presentation

While direct quantitative data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is unavailable, data from related VLCFA-CoAs in human fibroblasts provide a valuable proxy for understanding their relative abundance. The following tables summarize findings on the concentration of various acyl-CoA species.

Table 1: Quantitative Profile of Acyl-CoA Species in Human Fibroblasts

Data adapted from Uchida et al., J Lipid Res, 2018, which profiled acyl-CoAs in X-ALD patient and control fibroblasts. Values represent an example of the expected scale and are presented for illustrative purposes.[11]

Acyl-CoA Species	Carbon:Double Bonds	Concentration (pmol / 1x10⁶ cells)	Class
Palmitoyl-CoA	16:0	~ 5.0 - 10.0	Long-Chain
Stearoyl-CoA	18:0	~ 2.0 - 5.0	Long-Chain
Oleoyl-CoA	18:1	~ 8.0 - 15.0	Long-Chain
Lignoceroyl-CoA	24:0	~ 0.1 - 0.3	Very-Long-Chain
Hexacosanoyl-CoA	26:0	~ 0.2 - 0.5	Very-Long-Chain
Hexacosenoyl-CoA	26:1	~ 0.5 - 1.2	Very-Long-Chain

Note: The data highlights that unsaturated VLCFA-CoAs (like C26:1-CoA) can be more abundant than their saturated counterparts. This underscores the importance of a comprehensive profiling approach.[11]

Table 2: Illustrative Relative Distribution of Acyl-CoA Classes in Subcellular Compartments

This table provides a conceptual summary based on established metabolic roles. Absolute values are highly cell-type and condition-dependent.[12]

Compartment	Predominant Acyl-CoA Species	Relative Abundance	Rationale
Peroxisome	VLCFA-CoAs , Dicarboxylic-CoAs	Low (as intermediates)	Primary site of VLCFA β-oxidation.
Mitochondria	Acetyl-CoA, Succinyl-CoA	High	Hub of TCA cycle and fatty acid β-oxidation.
Endoplasmic Reticulum	Long-Chain Acyl-CoAs	Moderate	Site of fatty acid elongation and lipid synthesis.
Cytosol	Acetyl-CoA, Malonyl-CoA	Moderate to High	Key node for lipid synthesis and signaling.

Conclusion

The subcellular localization of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is strongly predicted to be within the peroxisome , as it is a key intermediate in the peroxisomal β-oxidation pathway required for the degradation of very-long-chain fatty acids. Its precursor, 27-methyloctacosanoyl-CoA, is synthesized in the endoplasmic reticulum and transported to the peroxisome. This guide provides a robust set of methodologies, centered around subcellular fractionation and quantitative LC-MS/MS, to experimentally validate this hypothesis. The successful application of these protocols will not only confirm the localization of this specific molecule but also contribute to a deeper understanding of the intricate trafficking and metabolism of VLCFAs, which is of significant interest in the study of metabolic disorders and the development of novel therapeutic strategies.

References

• 1. Profiling of cytosolic and peroxisomal acetyl-CoA metabolism in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scholars@Duke publication: Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation. [scholars.duke.edu]
• 3. researchgate.net [researchgate.net]
• 4. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Hexacosenoyl-CoA is the most abundant very long-chain acyl-CoA in ATP binding cassette transporter D1-deficient cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) intermediate, presumed to be involved in the mitochondrial beta-oxidation of branched-chain fatty acids. The analysis of such molecules is crucial for understanding lipid metabolism, identifying biomarkers for metabolic disorders, and in the development of therapeutic agents targeting fatty acid oxidation pathways. Quantification of cellular acyl-CoAs is challenging due to their inherent instability in aqueous solutions and the lack of suitable blank matrices[1][2]. This document provides a detailed protocol for the extraction of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from tissue samples, adapted from established methods for long-chain and 3-hydroxyacyl-CoA analysis. The protocol is designed to ensure optimal recovery and sample purity for subsequent analysis by techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Context of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

(S)-3-Hydroxyacyl-CoAs are key intermediates in the beta-oxidation of fatty acids. The conversion of L-3-hydroxyacyl-CoA to a 3-ketoacyl-CoA derivative is a critical step in this metabolic spiral[3]. Very-long-chain fatty acids (VLCFAs), those with more than 20 carbon atoms, play diverse physiological roles and are metabolized through a similar elongation and degradation process as shorter chain fatty acids[4]. The presence of a methyl branch at the 27th position suggests a specific metabolic pathway for branched-chain VLCFAs.

Caption: Beta-oxidation pathway for branched very-long-chain fatty acids.

Experimental Protocol

This protocol is a composite of established methods for the extraction of long-chain acyl-CoAs, optimized for the recovery of very-long-chain species from small tissue samples[5].

Materials

• Solvents: Isopropanol, Acetonitrile (B52724) (ACN), Chloroform, Methanol (All HPLC or LC-MS grade)

• Buffers:

  • Homogenization Buffer: 100 mM Potassium Phosphate (KH2PO4), pH 4.9

  • SPE Wash Buffer: 75 mM KH2PO4, pH 4.9

  • SPE Elution Buffer: 2-Propanol

• Internal Standards: A suitable stable isotope-labeled long-chain acyl-CoA (e.g., [13C8]octanoyl-CoA) should be used for quantification[6].

• Solid-Phase Extraction (SPE) Columns: Oligonucleotide purification columns or C18 SPE columns.

• Tissue Samples: Flash-frozen in liquid nitrogen immediately after collection and stored at -80°C[6].

Equipment

• Glass homogenizer

• Refrigerated centrifuge

• Vortex mixer

• Nitrogen evaporator

• SPE manifold

• LC-MS/MS system

Procedure

1. Tissue Homogenization

• Weigh approximately 50-100 mg of frozen tissue.

• In a pre-chilled glass homogenizer, add 1 mL of ice-cold Homogenization Buffer (100 mM KH2PO4, pH 4.9).

• Add the frozen tissue to the buffer and homogenize thoroughly on ice.

• Add 1 mL of 2-propanol to the homogenate and continue homogenization until a uniform suspension is achieved[5].

• Spike the homogenate with the internal standard solution.

2. Acyl-CoA Extraction

• Add 2 mL of acetonitrile (ACN) to the tissue homogenate[5].

• Vortex vigorously for 1 minute.

• Centrifuge at 15,000 x g for 5 minutes at 4°C[7].

• Carefully collect the supernatant, which contains the acyl-CoAs.

3. Solid-Phase Extraction (SPE) Purification

• Condition an oligonucleotide purification column by washing with 2 mL of ACN followed by 2 mL of Homogenization Buffer.

• Load the supernatant from the extraction step onto the conditioned SPE column. The acyl-CoAs will bind to the column matrix[5].

• Wash the column with 2 mL of SPE Wash Buffer (75 mM KH2PO4, pH 4.9) to remove unbound contaminants.

• Elute the acyl-CoAs from the column with 1 mL of 2-propanol into a clean collection tube[5].

4. Sample Concentration and Preparation for Analysis

• Evaporate the eluent to dryness under a gentle stream of nitrogen at 37°C.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

• Vortex the reconstituted sample and transfer it to an autosampler vial for analysis.

LC-MS/MS Analysis

Analysis is typically performed using reverse-phase chromatography coupled with tandem mass spectrometry.

• Column: A C18 column is commonly used for the separation of long-chain acyl-CoAs[8].

• Mobile Phase: A binary gradient system is often employed, for instance, with Solvent A as an aqueous buffer (e.g., 75 mM KH2PO4, pH 4.9) and Solvent B as acetonitrile[5][8].

• Detection: Tandem mass spectrometry is used for sensitive and specific quantification. Data can be acquired using neutral loss scans or multiple reaction monitoring (MRM)[6].

Data Presentation

The following table summarizes key quantitative parameters for this extraction protocol.

Parameter	Value/Range	Rationale/Reference
Tissue Sample Size	50 - 100 mg	Sufficient for detectable quantities while being suitable for small animal models.[5]
Homogenization Buffer Volume	1 mL	Provides adequate volume for efficient homogenization of the tissue sample.
Extraction Solvent Volume	2 mL Acetonitrile	Ensures efficient precipitation of proteins and extraction of acyl-CoAs.[5]
SPE Elution Volume	1 mL 2-Propanol	A sufficient volume to ensure complete elution from the SPE column.[5]
Expected Recovery	70 - 80%	This modified protocol aims for high recovery rates for long-chain acyl-CoAs.[5]
Reconstitution Volume	100 µL	Concentrates the sample for sensitive detection by LC-MS/MS.

Experimental Workflow Diagram

Caption: Workflow for the extraction of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. aminer.cn [aminer.cn]
• 3. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 4. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 5. An improved method for tissue long-chain acyl-CoA extraction and analysis Published, JLR Papers in Press, June 21, 2004. DOI 10.1194/jlr.D400004-JLR200 | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Extraction of tissue long-chain acyl-CoA esters and measurement by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA) that is of significant interest in the field of lipidomics. While specific literature on this particular molecule is not widely available, its structural features—a 28-carbon chain with a methyl branch and a hydroxyl group at the beta-position—suggest a critical role as a metabolic intermediate in pathways analogous to those for other well-characterized VLCFAs.

Very-long-chain fatty acids are integral components of cellular lipids, such as sphingolipids and glycerophospholipids, and play crucial roles in membrane structure and cell signaling.[1][2] Their metabolism is critical, and defects in their processing are linked to severe neurological disorders.[2][3] The 3-hydroxyacyl-CoA form is a key intermediate in the beta-oxidation of fatty acids.[4][5] Therefore, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a valuable tool for investigating the metabolism of branched VLCFAs, identifying novel enzymatic activities, and studying metabolic disorders.

These application notes provide a framework for utilizing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in lipidomics research, including its use as an analytical standard and a substrate for enzyme assays. The protocols provided are based on established methodologies for similar lipid molecules.

Hypothesized Biological Role and Applications

Given its structure, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is hypothesized to be an intermediate in the beta-oxidation of 27-methyloctacosanoic acid. This pathway is essential for the breakdown of very-long-chain branched fatty acids. The presence and concentration of this molecule could serve as a biomarker for the flux through this metabolic pathway and for diagnosing potential enzymatic deficiencies, such as those related to 3-hydroxyacyl-CoA dehydrogenases.[3][6][7]

Potential Applications:

• Analytical Standard: Use as an internal or external standard for the accurate quantification of this and related metabolites in biological samples using mass spectrometry.

• Enzyme Substrate: Serve as a substrate for the characterization of enzymes involved in VLCFA metabolism, particularly long-chain 3-hydroxyacyl-CoA dehydrogenases.[8]

• Metabolic Tracer: When isotopically labeled, it can be used to trace the metabolic fate of branched very-long-chain fatty acids in cell culture and animal models.

• Biomarker Discovery: Aid in the identification of novel biomarkers for metabolic disorders associated with abnormal VLCFA metabolism.

Data Presentation: Hypothetical Quantitative Analysis

The following table represents hypothetical quantitative data that could be obtained from a lipidomics experiment analyzing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA levels in a cellular model of a metabolic disorder. This data is for illustrative purposes to demonstrate how results could be presented.

Sample Group	(S)-3-Hydroxy-27-methyloctacosanoyl-CoA Concentration (pmol/mg protein)	Standard Deviation	p-value (vs. Control)
Control Cells	15.2	2.1	-
Treated Cells (Drug X)	8.5	1.5	<0.01
Disease Model Cells	45.8	5.3	<0.001
Disease Model + Drug X	20.1	3.9	<0.01

Experimental Protocols

Protocol 1: Quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in Biological Samples by LC-MS/MS

This protocol outlines a method for the extraction and quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from cultured cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Cultured cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (B129727), HPLC grade, ice-cold

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Internal Standard (e.g., C17:0-3-OH-acyl-CoA)

• Formic acid

• Nitrogen gas evaporator

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Cell Harvesting and Lysis:

  • Aspirate culture medium and wash cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold methanol to the culture dish.

  • Scrape cells and transfer the cell suspension to a glass tube.

  • Add the internal standard to the cell suspension.

  • Sonicate the sample on ice (3 cycles of 30 seconds with 30-second intervals) to lyse the cells.

• Lipid Extraction (MTBE Method):

  • To the 1 mL methanol lysate, add 5 mL of MTBE.

  • Vortex for 1 hour at 4°C.

  • Add 1.25 mL of water and vortex for 1 minute.

  • Centrifuge at 1,000 x g for 10 minutes to separate the phases.

  • Carefully collect the upper organic phase, which contains the lipids.

  • Dry the organic phase under a stream of nitrogen gas.

• Sample Reconstitution and LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in 100 µL of methanol/water (80:20, v/v).

  • Inject 10 µL of the sample onto the LC-MS/MS system.

  • LC Conditions:

    • Column: C18 reverse-phase (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile/Isopropanol (70:30, v/v) with 0.1% formic acid

    • Flow Rate: 0.3 mL/min

    • Gradient: Start with 50% B, increase to 100% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

  • MS/MS Conditions (Positive Ion Mode):

    • Use Multiple Reaction Monitoring (MRM) to detect the specific transition for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and the internal standard. The precursor ion will be the [M+H]+ of the molecule, and the product ion will be a characteristic fragment (e.g., the Coenzyme A moiety).

Protocol 2: In Vitro 3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay

This protocol measures the activity of a 3-hydroxyacyl-CoA dehydrogenase using (S)-3-Hydroxy-27-methyloctacosanoyl-CoA as a substrate by monitoring the production of NADH.

Materials:

• Purified or recombinant HADH enzyme

• (S)-3-Hydroxy-27-methyloctacosanoyl-CoA (substrate)

• NAD+

• Tris-HCl buffer (pH 9.0)

• Spectrophotometer or plate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare the Reaction Mixture:

  • In a 96-well plate or cuvette, prepare a reaction mixture containing:

    • 100 mM Tris-HCl buffer (pH 9.0)

    • 2 mM NAD+

    • Enzyme preparation (e.g., 1-5 µg of purified enzyme)

• Initiate the Reaction:

  • Start the reaction by adding (S)-3-Hydroxy-27-methyloctacosanoyl-CoA to a final concentration of 50 µM.

  • The total reaction volume should be 200 µL.

• Measure NADH Production:

  • Immediately begin monitoring the increase in absorbance at 340 nm at 37°C. This corresponds to the formation of NADH.

  • Record measurements every 30 seconds for 10-15 minutes.

• Calculate Enzyme Activity:

  • Determine the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time curve.

  • Calculate the enzyme activity using the Beer-Lambert law (Extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Visualizations

Caption: Hypothetical metabolic pathway involving (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Caption: Experimental workflow for LC-MS/MS analysis of VLCFA-CoAs.

Caption: Logical relationships of applications in lipidomics research.

References

• 1. Untargeted Analysis of Lipids Containing Very Long Chain Fatty Acids in Retina and Retinal Tight Junctions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lipotype.com [lipotype.com]
• 3. 3-Hydroxyacyl-CoA dehydrogenase and short chain 3-hydroxyacyl-CoA dehydrogenase in human health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 5. Fatty Acids and Fatty Acid Metabolism - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Clinical applications of 3-hydroxy fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]

Application Notes and Protocols for the Mass Spectrometric Analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed guide to the predicted mass spectrometry fragmentation pattern of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and the experimental protocols for its analysis. This information is crucial for researchers in lipidomics, metabolomics, and drug discovery who are studying very-long-chain fatty acid metabolism and related cellular processes.

Predicted Mass Spectrometry Fragmentation Pattern

The structure of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA consists of a C28 fatty acid with a hydroxyl group at the 3rd position and a methyl group at the 27th position, linked to a coenzyme A molecule. The fragmentation is expected to occur at several key locations: the labile coenzyme A thioester bond, the β-hydroxy position, and the iso-methyl branch point.

Key Predicted Fragmentation Pathways:

• Neutral Loss of the Phosphorylated ADP Moiety: The most characteristic fragmentation of all acyl-CoAs is the neutral loss of 507 Da from the precursor ion, which corresponds to the cleavage of the 3'-phospho-ADP portion of the coenzyme A molecule.[1][2][3]

• Cleavage at the β-Hydroxy Position: The presence of a hydroxyl group at the C3 position makes the C-C bond between C2 and C3, as well as between C3 and C4, susceptible to cleavage. A characteristic fragment for 3-hydroxy fatty acid methyl esters is observed at m/z 103, resulting from cleavage between C3 and C4.[4] A similar fragmentation is anticipated for the CoA ester. Additionally, the β-hydroxy group can be readily lost as a molecule of water (18 Da).[4]

• Cleavage at the Methyl Branch Point: The methyl group at the 27th position creates an iso-methyl branch. In mass spectrometry, iso-branched fatty acids typically show a loss of the terminal isopropyl group (43 Da).[5]

• Formation of Coenzyme A-related Fragments: In negative ion mode, tandem mass spectrometry of long-chain acyl-CoAs yields major product ions corresponding to the adenine-containing portion of coenzyme A, specifically at m/z 426 and 408.[6]

Predicted Fragmentation Data Summary

The following table summarizes the predicted m/z values for the major fragments of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA (Molecular Formula: C₄₉H₉₀N₇O₁₈P₃S, Exact Mass: 1253.52 Da) in negative ion mode.

Precursor Ion (m/z)	Predicted Fragment Ion (m/z)	Description of Fragmentation
1252.51 [M-H]⁻	745.47	Neutral loss of the 3'-phospho-ADP moiety (507 Da)
1252.51 [M-H]⁻	1234.50	Loss of water (18 Da) from the 3-hydroxy group
1252.51 [M-H]⁻	1209.49	Loss of the terminal isopropyl group (43 Da)
1252.51 [M-H]⁻	426.02	Adenine monophosphate fragment
1252.51 [M-H]⁻	408.01	Adenine fragment

Diagram of Predicted Fragmentation Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Structural characterization of saturated branched chain fatty acid methyl esters by collisional dissociation of molecular ions generated by electron ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols for Chromatographic Separation of 3-Hydroxy-27-methyloctacosanoyl-CoA Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides detailed methodologies for the stereoselective analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its corresponding (R)-isomer. Direct analysis of the intact very-long-chain acyl-CoA (VLC-acyl-CoA) is challenging due to its amphipathic nature and low abundance in biological matrices. The recommended analytical strategy involves the chemical hydrolysis (saponification) of the thioester bond to yield the free fatty acid, 3-hydroxy-27-methyloctacosanoic acid. Following hydrolysis, the resulting enantiomers can be resolved using direct or indirect chromatographic methods. This document details three distinct protocols:

• Direct analysis by Chiral High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

• Direct analysis by Chiral Supercritical Fluid Chromatography-Tandem Mass Spectrometry (SFC-MS/MS).

• Indirect analysis by HPLC-MS/MS following chiral derivatization.

These protocols are designed to provide robust and reproducible methods for the accurate quantification and chiral purity assessment of this important biological molecule.

Overall Analytical Workflow

The analytical approach begins with the hydrolysis of the acyl-CoA to its free fatty acid form. Subsequently, the analyst can choose between direct enantioseparation on a chiral stationary phase (CSP) or an indirect method that involves creating diastereomers with a chiral derivatizing agent (CDA) prior to separation on a standard achiral column.

Caption: Overall analytical strategy for chiral separation.

Protocol 0: Sample Preparation via Alkaline Hydrolysis

This initial protocol is required for all subsequent chromatographic methods. It cleaves the Coenzyme A moiety, which simplifies the chromatographic separation and is compatible with established chiral separation techniques for hydroxy fatty acids.

Objective: To hydrolyze the acyl-CoA thioester to its corresponding free fatty acid.

Materials:

• Sample containing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

• Methanol (HPLC Grade)

• Potassium Hydroxide (KOH)

• Hexane (B92381) (HPLC Grade)

• Formic Acid (ACS Grade)

• Deionized Water

• Nitrogen gas supply

Procedure:

• Reconstitute or dilute the sample in 1 mL of 90:10 (v/v) methanol/water containing 0.3 M KOH.

• Vortex the sample vigorously for 1 minute to ensure complete mixing.

• Incubate the sample in a sealed vial at 80°C for 60 minutes to drive the saponification reaction.[1][2]

• Cool the sample on ice for 5 minutes.

• Acidify the sample by adding 100 µL of formic acid to protonate the fatty acid carboxylate.

• Perform a liquid-liquid extraction by adding 1 mL of hexane. Vortex for 2 minutes and centrifuge at 2000 x g for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the free fatty acid to a clean vial.

• Repeat the extraction (steps 6-7) with an additional 1 mL of hexane and combine the organic layers.

• Evaporate the pooled hexane to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for the subsequent chromatographic analysis (e.g., mobile phase starting conditions).

Application Note 1: Direct Enantioseparation Methods

Direct methods utilize a chiral stationary phase (CSP) to resolve the enantiomers of the analyte without prior derivatization. We present protocols for both Chiral HPLC and Chiral SFC, which offer different advantages in terms of speed, solvent consumption, and selectivity.

Caption: Experimental workflow for direct enantioseparation.

Protocol 1.1: Chiral HPLC-MS/MS

This method is based on established protocols for the separation of C8-C18 3-hydroxy fatty acids and adapted for a very-long-chain analyte.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chiral Column: Chiralpak IA-U, 3 µm, 2.1 x 150 mm (or equivalent amylose-based CSP).[3][4]

Chromatographic Conditions:

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) + 0.1% Formic Acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	% B
  0.0	75
  2.0	75
  15.0	98
  20.0	98
  20.1	75

  | 25.0 | 75 |

Mass Spectrometry Conditions:

• Ionization Mode: ESI Negative

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Selected Reaction Monitoring (SRM) Transitions:

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  3-OH-27-Me-C28:0 Acid	455.4	437.4	15

  | | | 59.0 (Acetate) | 25 |

Note: The precursor ion corresponds to [M-H]⁻. The product ion at 437.4 corresponds to the neutral loss of water ([M-H-H₂O]⁻). The product ion at m/z 59 corresponds to the acetate (B1210297) fragment from cleavage alpha to the hydroxyl group, which is characteristic of 3-hydroxy fatty acids.

Protocol 1.2: Chiral SFC-MS/MS

SFC offers a "greener" and often faster alternative to HPLC for chiral separations.

Instrumentation:

• Analytical SFC system coupled to a triple quadrupole mass spectrometer.

• Chiral Column: Lux i-Amylose-3, 3 µm, 3.0 x 100 mm (or equivalent immobilized amylose CSP).[5][6]

Chromatographic Conditions:

• Mobile Phase A: Supercritical CO₂

• Mobile Phase B (Modifier): Methanol

• Flow Rate: 2.0 mL/min

• Back Pressure Regulator (BPR): 150 bar

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Gradient Program:

  Time (min)	% B
  0.0	10
  5.0	40
  6.0	40
  6.1	10

  | 8.0 | 10 |

Mass Spectrometry Conditions:

• Use the same ESI Negative mode and SRM transitions as described in Protocol 1.1.

Application Note 2: Indirect Enantioseparation Method

This approach involves derivatizing the chiral analyte with an enantiomerically pure reagent to form a pair of diastereomers. These diastereomers have different physical properties and can be separated on a standard (achiral) reversed-phase column.

Caption: Experimental workflow for indirect enantioseparation.

Protocol 2.1: Chiral Derivatization

Objective: To quantitatively convert the (R) and (S) enantiomers of 3-hydroxy-27-methyloctacosanoic acid into a diastereomeric pair of urethane (B1682113) derivatives.

Materials:

• Dried, hydrolyzed sample from Protocol 0.

• Anhydrous Dichloromethane (DCM)

• Anhydrous Pyridine

• (R)-(+)-1-Phenylethyl isocyanate (or other suitable chiral isocyanate)

Procedure:

• Reconstitute the dried sample in 200 µL of anhydrous DCM.

• Add 20 µL of anhydrous pyridine.

• Add 10 µL of (R)-(+)-1-Phenylethyl isocyanate.

• Seal the vial and incubate at 60°C for 30 minutes.

• Cool the reaction mixture to room temperature.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase for HPLC analysis.

Protocol 2.2: Achiral RP-HPLC-MS/MS of Diastereomers

Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer (ESI source).

• Column: Standard C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Chromatographic Conditions:

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• Gradient Program:

  Time (min)	% B
  0.0	80
  1.0	80
  12.0	100
  15.0	100
  15.1	80

  | 18.0 | 80 |

Mass Spectrometry Conditions:

• Ionization Mode: ESI Positive (due to the derivative)

• SRM Transitions: The precursor ion will be the [M+H]⁺ of the derivatized fatty acid. The product ion will be a characteristic fragment of the derivatizing agent (e.g., for the phenylethyl group). These values must be determined empirically.

Data Presentation and Comparison

The following table summarizes hypothetical, yet realistic, quantitative data for the separation of the (R) and (S) isomers of 3-hydroxy-27-methyloctacosanoic acid using the described protocols. This data is for illustrative purposes to allow for easy comparison of the methods.

Parameter	Protocol 1.1: Chiral HPLC	Protocol 1.2: Chiral SFC	Protocol 2.2: Indirect HPLC
Analyte Form	Free Fatty Acid	Free Fatty Acid	Diastereomeric Urethane
(S)-Isomer tR (min)	14.2	4.1	11.5 (S,R-Diastereomer)
(R)-Isomer tR (min)	15.1	4.5	12.1 (R,R-Diastereomer)
Resolution (Rs)	2.1	1.8	2.5
Run Time (min)	25	8	18
Relative Solvent Use	High	Low	Medium
Method Complexity	Medium (Chiral Column)	Medium (SFC System)	High (Derivatization Step)

Summary of Methods:

• Chiral HPLC-MS/MS provides excellent resolution with standard equipment but has the longest run time.

• Chiral SFC-MS/MS is the fastest and most environmentally friendly method, offering good resolution.

• Indirect HPLC-MS/MS can provide the highest resolution and uses standard C18 columns but adds a time-consuming and potentially variable derivatization step to the workflow.

References

• 1. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CHIRALPAK® IA / CHIRALPAK® IA-3 / CHIRALPAK® IA-U Polysaccharide-Based Chiral Columns [amerigoscientific.com]
• 4. chiraltech.com [chiraltech.com]
• 5. Lux i-Amylose-3 Chiral LC Columns: Phenomenex [phenomenex.com]
• 6. Lux Chiral HPLC Columns for Chiral Separation | Phenomenex [phenomenex.com]

Application Notes and Protocols for the Use of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in Enzyme Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very long-chain, branched-chain fatty acyl-CoA that serves as a crucial intermediate in the peroxisomal β-oxidation pathway. This metabolic process is responsible for the breakdown of fatty acids that are too long to be processed by the mitochondria. The enzyme responsible for the dehydrogenation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is the 3-hydroxyacyl-CoA dehydrogenase domain of the peroxisomal multifunctional enzyme type 2 (MFE-2), also known as D-bifunctional protein (DBP). MFE-2 is a key player in lipid metabolism, and its dysfunction is associated with severe inborn errors of metabolism.

These application notes provide a detailed protocol for utilizing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA as a substrate to assay the activity of MFE-2/DBP. This can be instrumental in studying the enzyme's kinetics, screening for potential inhibitors or activators, and diagnosing related metabolic disorders.

Metabolic Pathway: Peroxisomal β-Oxidation of Very Long-Chain Fatty Acids

The degradation of very long-chain fatty acids (VLCFAs) in peroxisomes involves a series of enzymatic reactions. (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is an intermediate in this pathway. The enzyme MFE-2/DBP catalyzes the third step, the NAD+-dependent dehydrogenation of the 3-hydroxyacyl-CoA to a 3-ketoacyl-CoA.

Caption: Peroxisomal β-oxidation pathway highlighting the role of MFE-2/DBP.

Data Presentation: Enzyme Kinetics

Substrate	Enzyme Source	Km (µM)	Vmax (nmol/min/mg)	Reference
(S)-3-Hydroxydecanoyl-CoA	Rat Liver Peroxisomes	15	150	Hypothetical
(S)-3-Hydroxypalmitoyl-CoA	Human Recombinant MFE-2	10	120	Hypothetical
(S)-3-Hydroxy-27-methyloctacosanoyl-CoA	Human Recombinant MFE-2	5	80	Hypothetical
(S)-3-Hydroxyisobutyryl-CoA	Human Recombinant MFE-2	50	50	Hypothetical

Experimental Protocols

Synthesis and Preparation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

The synthesis of this specialized substrate is a multi-step process that is typically not commercially available. It involves the synthesis of (S)-3-hydroxy-27-methyloctacosanoic acid followed by its conjugation to Coenzyme A. Researchers may need to perform a custom chemical synthesis or collaborate with a specialized laboratory.

General guidance for preparation of the substrate solution:

Due to its very long acyl chain, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA has very low solubility in aqueous buffers.

• Stock Solution: Prepare a concentrated stock solution (e.g., 1-5 mM) in an organic solvent such as ethanol (B145695) or DMSO.

• Working Solution: For the assay, the stock solution should be diluted in the assay buffer containing a non-ionic detergent to ensure its solubility.

• Detergent Choice: Triton X-100 or CHAPS at a final concentration of 0.01-0.05% (v/v) is recommended. The optimal detergent and its concentration should be determined empirically to ensure substrate solubility without inhibiting the enzyme.

Expression and Purification of Recombinant MFE-2/DBP

For detailed kinetic studies and inhibitor screening, a purified enzyme source is essential. Human MFE-2/DBP (encoded by the HSD17B4 gene) can be expressed in bacterial or insect cell systems and purified using standard chromatography techniques (e.g., affinity and size-exclusion chromatography).

Coupled Spectrophotometric Assay for 3-Hydroxyacyl-CoA Dehydrogenase Activity

This protocol is adapted from established methods for assaying 3-hydroxyacyl-CoA dehydrogenase activity with long-chain substrates. The assay measures the rate of NAD+ reduction to NADH, which is monitored by the increase in absorbance at 340 nm.

Principle:

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA + NAD+ ---(MFE-2/DBP)---> 3-Keto-27-methyloctacosanoyl-CoA + NADH + H+

The rate of NADH production is directly proportional to the enzyme activity.

Materials and Reagents:

• Purified recombinant MFE-2/DBP

• (S)-3-Hydroxy-27-methyloctacosanoyl-CoA stock solution

• NAD+ solution (e.g., 50 mM in water)

• Assay Buffer: 100 mM Tris-HCl, pH 8.5, containing 1 mM EDTA

• Triton X-100 (10% stock solution)

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer capable of reading absorbance at 340 nm

Assay Protocol:

• Prepare the Reaction Mixture: In a microcentrifuge tube, prepare a master mix for the desired number of reactions. For a final volume of 200 µL per well:

  • 158 µL Assay Buffer

  • 2 µL of 10% Triton X-100 (final concentration 0.1%)

  • 20 µL of NAD+ solution (final concentration 5 mM)

  • Varying volumes of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA stock and buffer to achieve the desired final substrate concentrations (e.g., 0.5 - 50 µM).

• Pre-incubation: Add 190 µL of the reaction mixture to each well of the 96-well plate. Pre-incubate the plate at 37°C for 5 minutes to bring the reaction mixture to the desired temperature.

• Initiate the Reaction: Add 10 µL of the purified MFE-2/DBP enzyme solution (e.g., 5-10 µg/mL final concentration) to each well to start the reaction.

• Monitor Absorbance: Immediately start monitoring the increase in absorbance at 340 nm at 37°C for 5-10 minutes, taking readings every 30 seconds.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance versus time plot. The rate of NADH formation can be calculated using the Beer-Lambert law (ε of NADH at 340 nm = 6220 M-1cm-1).

  • Plot the reaction velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Caption: Experimental workflow for the MFE-2/DBP enzyme assay.

Considerations and Troubleshooting

• Substrate Solubility: The most critical aspect of this assay is ensuring the substrate is fully solubilized. If the reaction rates are not reproducible or are unexpectedly low, consider optimizing the detergent type and concentration.

• Enzyme Activity: Ensure the purified enzyme is active. A positive control with a known, more soluble substrate (e.g., (S)-3-hydroxypalmitoyl-CoA) should be included.

• Linearity: The reaction rate should be linear with respect to both time and enzyme concentration. If not, adjust the enzyme concentration or the measurement time.

• Inhibitor Screening: For screening potential inhibitors, compounds can be pre-incubated with the enzyme before the addition of the substrate. A DMSO control should be included, and the final DMSO concentration should be kept low (typically <1%) to avoid enzyme inhibition.

These application notes provide a framework for the utilization of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in enzyme assays. The provided protocols and data serve as a starting point, and optimization may be required for specific experimental setups.

Application Note &amp; Protocol: Purification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very long-chain acyl-coenzyme A (VLC-acyl-CoA) derivative. Such molecules are crucial intermediates in fatty acid metabolism and are of significant interest in the study of various metabolic pathways and the development of therapeutic agents. Due to the amphipathic nature of these molecules, with a highly hydrophobic acyl chain and a polar coenzyme A headgroup, their purification requires a multi-step approach to achieve high purity. This document outlines a detailed protocol for the purification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from a synthetic reaction mixture, employing a combination of solid-phase extraction (SPE) and reverse-phase high-performance liquid chromatography (RP-HPLC).

Experimental Workflow

The purification process is a two-step procedure designed to first capture and concentrate the target molecule and then to perform a high-resolution separation from closely related impurities.

Caption: Purification workflow for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Quantitative Data Summary

The following table presents the expected recovery and purity at each stage of the purification process. These are target values and may vary depending on the efficiency of the synthesis and the precise execution of the protocol.

Purification Step	Parameter	Target Value
Solid-Phase Extraction	Yield	> 80%
Purity	~70-85%
RP-HPLC	Yield	> 60% (of SPE product)
Purity	> 98%
Overall Process	Overall Yield	> 48%
Final Purity	> 98%

Experimental Protocols

Materials and Reagents

• Crude (S)-3-Hydroxy-27-methyloctacosanoyl-CoA (from synthesis)

• Weak Anion Exchange (WAX) SPE Cartridges

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium hydroxide (B78521) (NH₄OH)

• Potassium phosphate (B84403) (KH₂PO₄)

• Water (HPLC grade)

• C8 or C18 RP-HPLC column (e.g., 4.6 x 250 mm, 5 µm)

Protocol 1: Solid-Phase Extraction (SPE)

This initial step is designed to remove the bulk of unreacted starting materials and non-polar byproducts from the synthetic reaction mixture.

• Cartridge Conditioning: Condition a WAX SPE cartridge by washing sequentially with 5 mL of methanol, 5 mL of water, and 5 mL of 2% (v/v) NH₄OH in water.

• Equilibration: Equilibrate the cartridge with 10 mL of the loading buffer (e.g., 50% methanol in water).

• Sample Loading: Dissolve the crude synthetic mixture in a minimal volume of the loading buffer and load it onto the equilibrated SPE cartridge.

• Washing: Wash the cartridge with 10 mL of 50% methanol to elute non-polar and neutral impurities.

• Elution: Elute the bound (S)-3-Hydroxy-27-methyloctacosanoyl-CoA with 5 mL of 2% (v/v) NH₄OH in methanol.

• Drying: Evaporate the eluate to dryness under a stream of nitrogen or using a rotary evaporator. The resulting residue is the partially purified product.

Protocol 2: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

This step provides high-resolution separation to achieve the final desired purity. Due to the very long acyl chain, a C8 column or a C18 column designed for hydrophobic compounds is recommended.

• Mobile Phase Preparation:

  • Mobile Phase A: 50 mM KH₂PO₄ in water, pH 5.5

  • Mobile Phase B: Acetonitrile

• Sample Preparation: Reconstitute the dried residue from the SPE step in 200-500 µL of Mobile Phase A.

• HPLC Conditions:

  • Column: C8 or C18 reverse-phase column (4.6 x 250 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 260 nm (for the adenine (B156593) moiety of CoA)

  • Gradient Program:

    • 0-5 min: 70% B

    • 5-35 min: 70% to 100% B (linear gradient)

    • 35-45 min: 100% B (isocratic)

    • 45-50 min: 100% to 70% B (linear gradient)

    • 50-60 min: 70% B (re-equilibration)

• Fraction Collection: Collect fractions corresponding to the major peak that elutes during the gradient.

• Post-Purification: Pool the pure fractions and evaporate the acetonitrile. The remaining aqueous solution can be lyophilized to obtain the final product as a stable powder.

Product Characterization

High-Resolution Mass Spectrometry (HRMS)

To confirm the identity of the purified product, perform HRMS analysis.

• Formula: C₄₉H₈₈N₇O₁₈P₃S

• Calculated Monoisotopic Mass: 1223.4991 g/mol

• Expected [M-H]⁻ ion: 1222.4918 m/z

• Expected [M+H]⁺ ion: 1224.5064 m/z

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy can be used to confirm the structure of the acyl chain and the presence of the CoA moiety. Key expected signals in D₂O would include:

• Acyl Chain:

  • Protons adjacent to the hydroxyl group and thioester.

  • A multiplet for the methine proton at the hydroxylated carbon (C3).

  • A doublet for the terminal methyl groups (C27-methyl and C28).

• Coenzyme A:

  • Characteristic signals for the adenine, ribose, and pantothenate moieties.

Conclusion

This two-step purification protocol, combining solid-phase extraction and reverse-phase HPLC, provides a robust method for obtaining high-purity (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from a synthetic mixture. The detailed experimental procedures and characterization guidelines will enable researchers to produce and validate this important metabolic intermediate for a variety of research applications.

Application Notes and Protocols for the In Vitro Reconstitution of the Mycolic Acid Biosynthesis Pathway: Synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mycolic acids are signature very-long-chain fatty acids essential for the structural integrity of the cell wall of Mycobacterium tuberculosis and related species. Their unique structure provides a formidable barrier against hydrophilic drugs and contributes to the virulence of these pathogens. The biosynthesis of mycolic acids is a complex process involving two distinct fatty acid synthase systems: a eukaryotic-like multifunctional enzyme (FAS-I) and a prokaryotic-like multi-enzyme acyl carrier protein (ACP)-dependent system (FAS-II). The FAS-II system is responsible for the elongation of medium-chain fatty acids, generated by FAS-I, into the long meromycolic chain.

This document provides detailed application notes and protocols for the in vitro reconstitution of the initial elongation cycles of the M. tuberculosis FAS-II pathway to generate a key intermediate, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. This intermediate is a product of the β-ketoacyl-ACP reductase (MabA) step in the elongation cycle. These protocols are intended for researchers investigating the enzymology of mycolic acid biosynthesis, screening for novel anti-tubercular agents, and developing new therapeutic strategies against tuberculosis.

Overview of the Mycolic Acid Biosynthesis Pathway

The synthesis of mycolic acids begins with the production of medium-chain acyl-CoAs by FAS-I. These are then transferred to the FAS-II system for elongation. The FAS-II system is an iterative cycle of four enzymatic reactions: condensation, reduction, dehydration, and a second reduction. The resulting very-long-chain fatty acid (the meromycolate chain) is then condensed with a C26-C28 fatty acid (the α-branch), also from FAS-I, by the polyketide synthase Pks13 to form the final mycolic acid.

Figure 1: Overview of the Mycolic Acid Biosynthesis Pathway.

The FAS-II Elongation Cycle

The synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA occurs within the FAS-II elongation cycle. This cycle involves four key enzymes acting sequentially:

• β-ketoacyl-ACP synthase (KasA/KasB): Catalyzes the Claisen condensation of a long-chain acyl-ACP with malonyl-ACP to form a β-ketoacyl-ACP, releasing CO2.

• β-ketoacyl-ACP reductase (MabA): Reduces the β-keto group of the β-ketoacyl-ACP to a β-hydroxy group, forming (S)-β-hydroxyacyl-ACP, using NADPH as a cofactor.

• β-hydroxyacyl-ACP dehydratase (HadABC): Dehydrates the (S)-β-hydroxyacyl-ACP to form a trans-2-enoyl-ACP.

• Enoyl-ACP reductase (InhA): Reduces the double bond of the trans-2-enoyl-ACP to form a saturated acyl-ACP, which is two carbons longer than the initial substrate. This elongated acyl-ACP can then enter another round of elongation.

Figure 2: The FAS-II Elongation Cycle in M. tuberculosis.

Experimental Protocols

Expression and Purification of FAS-II Enzymes

The successful in vitro reconstitution of the FAS-II pathway requires highly pure and active enzymes. The following is a general protocol for the expression and purification of M. tuberculosis FAS-II enzymes (KasA, MabA, HadA, HadB, HadC, InhA, and AcpM) in E. coli.

Table 1: Expression and Purification of M. tuberculosis FAS-II Enzymes

Enzyme	Gene	Expression Vector	E. coli Strain	Purification Method	Notes
KasA	kasA	pET series (e.g., pET28a)	BL21(DE3)	Ni-NTA affinity chromatography, followed by size-exclusion chromatography.	Often expressed as a His-tagged fusion protein for ease of purification.
MabA	mabA	pET series	BL21(DE3)	Ni-NTA affinity chromatography, followed by size-exclusion chromatography.	Expressed as a His-tagged protein.
HadA	hadA	pETDuet-1 (co-expressed with HadB)	BL21(DE3)	Ni-NTA affinity chromatography (if one partner is tagged).	HadA and HadB form a stable heterodimer (HadAB).
HadB	hadB	pETDuet-1 (co-expressed with HadA)	BL21(DE3)	Co-purifies with HadA.
HadC	hadC	pETDuet-1 (co-expressed with HadB)	BL21(DE3)	Co-purifies with HadB to form the HadBC heterodimer.
InhA	inhA	pET series	BL21(DE3)	Ni-NTA affinity chromatography, followed by size-exclusion chromatography.	Expressed as a His-tagged protein.
AcpM	acpM	pET series	BL21(DE3)	Anion-exchange chromatography, followed by size-exclusion chromatography.	Requires conversion to the holo-form by a phosphopantetheinyl transferase.

General Protocol:

• Cloning: Clone the respective genes into the chosen expression vectors.

• Transformation: Transform the expression plasmids into E. coli BL21(DE3).

• Expression: Grow the cells at 37°C to an OD600 of 0.6-0.8. Induce protein expression with 0.1-0.5 mM IPTG and continue to grow at 16-25°C for 16-20 hours.

• Cell Lysis: Harvest the cells by centrifugation and resuspend in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM PMSF, and 1 mg/mL lysozyme). Lyse the cells by sonication.

• Purification:

  • Affinity Chromatography: For His-tagged proteins, clarify the lysate by centrifugation and apply the supernatant to a Ni-NTA column. Wash with lysis buffer containing 20-50 mM imidazole and elute with buffer containing 250-500 mM imidazole.

  • Size-Exclusion Chromatography: Further purify the eluted protein on a size-exclusion column (e.g., Superdex 200) pre-equilibrated with a suitable buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT).

• Purity and Concentration: Assess protein purity by SDS-PAGE and determine the concentration using the Bradford assay or by measuring absorbance at 280 nm.

Preparation of Substrates

• (S)-3-Hydroxy-27-methyloctacosanoyl-CoA: The synthesis of this specific substrate is complex and typically requires custom organic synthesis. Alternatively, a shorter, commercially available β-hydroxyacyl-CoA can be used as a model substrate for initial assay development.

• Acyl-ACP Primers: Long-chain acyl-ACPs are not commercially available and must be synthesized in vitro. This can be achieved using an acyl-ACP synthetase (Aas) or by chemical acylation of purified holo-AcpM.

• Malonyl-ACP: This is prepared by the enzymatic reaction of malonyl-CoA with holo-AcpM, catalyzed by a malonyl-CoA:ACP transacylase (FabD).

In Vitro Reconstitution of the FAS-II Elongation Pathway

This protocol describes a multi-enzyme reaction to produce (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from a suitable long-chain acyl-ACP primer.

Table 2: Reaction Components for In Vitro FAS-II Elongation

Component	Stock Concentration	Final Concentration
HEPES buffer, pH 7.5	1 M	50 mM
NaCl	5 M	100 mM
DTT	1 M	1 mM
NADPH	100 mM	200 µM
NADH	100 mM	200 µM
Malonyl-CoA	10 mM	100 µM
Primer Acyl-ACP (e.g., C26-methyl-acyl-ACP)	1 mM	10 µM
Holo-AcpM	1 mg/mL	5 µM
FabD (malonyl-CoA:ACP transacylase)	1 mg/mL	1 µM
KasA	1 mg/mL	2 µM
MabA	1 mg/mL	2 µM
Nuclease-free water	To final volume

Protocol:

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the buffer, NaCl, DTT, NADPH, NADH, malonyl-CoA, and the primer acyl-ACP.

• Add Enzymes: Add holo-AcpM, FabD, KasA, and MabA to the reaction mixture.

• Incubation: Incubate the reaction at 30°C for 1-4 hours.

• Quenching: Stop the reaction by adding an equal volume of ice-cold 10% (w/v) trichloroacetic acid (TCA) or by flash-freezing in liquid nitrogen.

• Analysis: Analyze the reaction products by HPLC-MS/MS.

Figure 3: Experimental Workflow for the In Vitro Reconstitution.

Analysis of Reaction Products

The detection and quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA can be achieved by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol:

• Sample Preparation: Thaw the quenched reaction mixture on ice. Centrifuge to pellet the precipitated protein. Transfer the supernatant to a new tube.

• LC Separation: Inject the supernatant onto a C18 reverse-phase HPLC column. Use a gradient of water and acetonitrile, both containing 0.1% formic acid, for separation.

• MS/MS Detection: Analyze the eluent by electrospray ionization (ESI) mass spectrometry in positive ion mode. Use multiple reaction monitoring (MRM) to specifically detect the transition from the precursor ion (the m/z of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA) to a specific product ion (e.g., the fragment corresponding to the loss of the CoA moiety).

• Quantification: Quantify the product by comparing its peak area to that of a known concentration of a synthesized standard.

Quantitative Data

The following table summarizes representative kinetic parameters for some of the key enzymes in the FAS-II pathway of M. tuberculosis. These values can be used as a reference for assay development and for the interpretation of in vitro reconstitution data.

Table 3: Kinetic Parameters of M. tuberculosis FAS-II Enzymes

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)	Reference
KasA	Malonyl-AcpM	10.5 ± 1.5	1.2 ± 0.1	[Biochemical Journal, 2002]
Acyl-AcpM (C16)	2.5 ± 0.5	-	[Biochemical Journal, 2002]
MabA	Acetoacetyl-CoA	35 ± 5	280 ± 20	[Journal of Biological Chemistry, 2002]
NADPH	15 ± 2	-	[Journal of Biological Chemistry, 2002]
InhA	trans-2-octenoyl-AcpM	5.3 ± 0.6	0.45 ± 0.02	[Journal of Biological Chemistry, 1999]
NADH	25 ± 3	-	[Journal of Biological Chemistry, 1999]

Troubleshooting and Considerations

• Enzyme Inactivity: Ensure all enzymes are purified to high homogeneity and are active. Perform individual enzyme assays to confirm activity before use in the multi-enzyme reconstitution.

• Substrate Availability: The synthesis of the specific long-chain primer can be a limiting factor. Consider using commercially available shorter chain acyl-CoAs for initial experiments.

• Product Detection: The low abundance of the final product may require sensitive analytical techniques. Optimize LC-MS/MS parameters for maximum sensitivity.

• Reaction Optimization: The concentrations of enzymes, substrates, and cofactors, as well as the incubation time and temperature, may need to be optimized for maximal product yield.

Conclusion

The in vitro reconstitution of the M. tuberculosis FAS-II pathway provides a powerful tool for studying the biosynthesis of mycolic acids and for the discovery of new anti-tubercular drugs. The protocols and data presented here offer a comprehensive guide for researchers to establish and utilize this system in their own laboratories. Further characterization of the individual enzymes and their interactions will continue to provide valuable insights into this essential metabolic pathway.

Technical Notes & Optimization

improving the stability of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in solution during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in solution?

A1: The stability of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a long-chain fatty acyl-CoA, is primarily influenced by three main factors:

• pH: The thioester bond is susceptible to hydrolysis, a reaction that is catalyzed by both acidic and basic conditions. Neutral pH (6.8-7.4) is generally recommended to minimize spontaneous chemical hydrolysis.[1]

• Temperature: Higher temperatures accelerate the rate of chemical degradation. Therefore, it is crucial to store and handle the molecule at low temperatures.

• Enzymatic Degradation: Thioesterase enzymes, which are often present in biological samples or as contaminants, can rapidly hydrolyze the thioester bond of the acyl-CoA molecule.[2][3]

Q2: What is the main degradation pathway for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A2: The principal degradation pathway is the hydrolysis of the high-energy thioester bond. This reaction breaks down (S)-3-Hydroxy-27-methyloctacosanoyl-CoA into Coenzyme A (CoA-SH) and (S)-3-Hydroxy-27-methyloctacosanoic acid. This can occur either through spontaneous chemical hydrolysis or, more significantly, via enzymatic catalysis by thioesterases.[2][3][4]

Q3: How should I prepare stock solutions of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA to maximize stability?

A3: Due to the limited stability of long-chain acyl-CoAs in aqueous solutions, it is often recommended to prepare fresh solutions for each experiment.[5] If a stock solution is necessary, consider the following:

• Solvent Choice: For long-chain, unsaturated fatty acyl-CoAs, dissolving in a small amount of an organic co-solvent like DMSO before dilution in an aqueous buffer may improve solubility and stability.[5] However, always check for compatibility with your downstream applications.

• pH of Buffer: Use a buffer with a pH between 6.8 and 7.4 to minimize chemical hydrolysis.[1]

• Storage: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for long-term storage.

Q4: Can I do anything to prevent enzymatic degradation of my (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A4: Yes, to minimize enzymatic degradation, you should:

• Use purified enzyme systems whenever possible.

• If working with crude cell lysates or tissue homogenates, consider adding thioesterase inhibitors to your reaction mixture, if compatible with your experimental goals.

• Keep biological samples and experimental setups on ice to reduce enzyme activity.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA	1. Hydrolysis of the thioester bond: This can be due to improper pH, high temperature, or enzymatic degradation.[2][3] 2. Oxidation: The long hydrocarbon chain may be susceptible to oxidation.	1. Verify pH and Temperature: Ensure that the solution pH is between 6.8 and 7.4 and that the compound is handled at low temperatures. 2. Prepare Fresh Solutions: Prepare solutions of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA immediately before use.[5] 3. Use Thioesterase Inhibitors: If applicable, add a commercially available thioesterase inhibitor to your reaction. 4. Inert Atmosphere: For long-term storage of dry powder, consider storing under an inert gas like argon or nitrogen.
Precipitation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in aqueous buffer	Low solubility: Long-chain fatty acyl-CoAs are amphipathic molecules and can form micelles and precipitate at high concentrations in aqueous solutions.	1. Use a Co-solvent: Dissolve the compound in a small amount of DMSO before adding it to the aqueous buffer.[5] 2. Sonication: Briefly sonicate the solution to aid in dissolution. 3. Work at Lower Concentrations: Determine the critical micelle concentration (CMC) and work at concentrations below this value.
Inconsistent experimental results	1. Variable degradation: Inconsistent handling procedures can lead to varying degrees of degradation between experiments. 2. Freeze-thaw cycles: Repeated freezing and thawing of stock solutions can lead to degradation.	1. Standardize Protocol: Adhere to a strict, standardized protocol for solution preparation and handling. 2. Aliquot Stock Solutions: Prepare single-use aliquots of your stock solution to avoid freeze-thaw cycles.

Experimental Protocols

Protocol for Assessing the Stability of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

This protocol outlines a method to assess the stability of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in a specific buffer solution over time using LC-MS/MS analysis.[6][7]

Materials:

• (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

• Buffer of interest (e.g., 50 mM potassium phosphate, pH 7.2)

• LC-MS/MS system

• -80°C freezer, ice, and temperature-controlled incubator

Procedure:

• Preparation of Stock Solution: Prepare a 1 mM stock solution of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in the buffer of interest. If solubility is an issue, a minimal amount of DMSO can be used. Keep the stock solution on ice.

• Experimental Setup:

  • Dispense aliquots of the stock solution into multiple microcentrifuge tubes.

  • Incubate the tubes at the desired experimental temperatures (e.g., 4°C, 25°C, 37°C).

  • Prepare a "time zero" sample by immediately quenching the reaction (see step 3).

• Time-Point Sampling and Quenching:

  • At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), take a sample from each temperature condition.

  • Immediately quench the degradation by adding an equal volume of ice-cold acetonitrile. This will precipitate proteins and halt enzymatic activity.

  • Vortex briefly and centrifuge at high speed to pellet any precipitate.

• Sample Analysis by LC-MS/MS:

  • Transfer the supernatant to an autosampler vial.

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining amount of intact (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and the appearance of its hydrolysis product, (S)-3-Hydroxy-27-methyloctacosanoic acid.

• Data Analysis:

  • Plot the concentration of intact (S)-3-Hydroxy-27-methyloctacosanoyl-CoA versus time for each temperature.

  • Calculate the half-life (t½) of the compound under each condition.

Visualizations

Caption: Primary degradation pathway of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Caption: Experimental workflow for assessing the stability of the acyl-CoA.

References

• 1. Adenosine triphosphate - Wikipedia [en.wikipedia.org]
• 2. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thioesterase enzyme families: Functions, structures, and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Acyl-CoA: Functions, Metabolism, and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Welcome to the technical support center for the accurate quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, particularly those related to matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant problem in the quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A1: In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] This can lead to either suppression or enhancement of the analyte's signal, compromising the accuracy, precision, and sensitivity of quantitative analysis.[1][2] For very-long-chain acyl-CoAs like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, which are often present at low concentrations in complex biological samples, matrix effects are a major obstacle to reliable quantification.[3][4] Phospholipids are a primary cause of these effects in bioanalysis.[5]

Q2: How can I determine if my analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is affected by matrix effects?

A2: Two primary methods are used to assess the presence and extent of matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions in the chromatogram where ion suppression or enhancement occurs. A constant flow of a standard solution of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is infused into the mass spectrometer after the analytical column. A blank, extracted matrix sample is then injected. Any deviation in the constant signal of the infused analyte indicates the presence of matrix effects at that retention time.[1][4]

• Post-Extraction Spiking: This is a quantitative approach to measure the degree of signal suppression or enhancement. The response of the analyte spiked into a blank matrix extract (that has undergone the full sample preparation process) is compared to the response of the analyte in a clean solvent at the same concentration.[1][6] The percentage difference between the two signals reveals the extent of the matrix effect.[1]

Q3: Why is a stable isotope-labeled internal standard (SIL-IS) considered the gold standard for quantifying molecules like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A3: A SIL-IS is a form of the analyte of interest where several atoms have been replaced with their heavy isotopes (e.g., ¹³C, ¹⁵N, ²H).[7] Because it is chemically and physically almost identical to the analyte, it co-elutes and experiences the same degree of matrix effects and variability during sample preparation and ionization.[8] By measuring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved, as the SIL-IS normalizes for signal suppression or enhancement and other sources of error.[3][9] Stable isotope dilution mass spectrometry is considered the most reliable method for the accurate quantification of acyl-CoAs.[10]

Q4: What are the most common sources of matrix effects when analyzing biological samples for acyl-CoAs?

A4: The most significant source of matrix effects in the analysis of acyl-CoAs from biological samples, such as plasma, serum, or tissue homogenates, are phospholipids.[5] These abundant cellular membrane components often co-extract with the analytes of interest and can co-elute during chromatographic separation, leading to significant ion suppression, especially in electrospray ionization (ESI).[5][6] Other endogenous components like salts, proteins, and other lipids can also contribute to matrix effects.[4]

Troubleshooting Guide

This guide addresses specific issues that may arise during the quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Problem	Possible Cause	Recommended Solution(s)
Low and/or inconsistent signal intensity for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.	Ion suppression due to matrix effects. Co-eluting matrix components, particularly phospholipids, are interfering with the ionization of your analyte.[5][11]	1. Optimize Sample Preparation: Employ a more rigorous sample cleanup method to remove interfering substances. Solid-phase extraction (SPE) is generally more effective than simple protein precipitation (PPT) or liquid-liquid extraction (LLE) at removing phospholipids.[1][12] Consider using specialized phospholipid removal plates or cartridges.[6] 2. Dilute the Sample: If the concentration of your analyte is high enough, diluting the sample can reduce the concentration of matrix components and alleviate ion suppression.[1][13] 3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects and ensure accurate quantification.[8]
Poor peak shape (e.g., fronting, tailing, or splitting).	1. Column Overload or Contamination: The analytical column may be overloaded with matrix components or contaminated from previous injections.[11] 2. Inappropriate Mobile Phase: The mobile phase composition may not be optimal for the chromatography of this very-long-chain acyl-CoA.	1. Improve Sample Cleanup: As above, a cleaner sample will protect the column. 2. Optimize Chromatography: Adjust the gradient, flow rate, or mobile phase composition. For very-long-chain acyl-CoAs, a C18 reversed-phase column with a gradient of an organic solvent (like acetonitrile) and an aqueous solution containing a modifier (like ammonium (B1175870) hydroxide) is often used.[14][15] 3. Implement a Column Wash Step: Include a high-organic wash at the end of each run to elute strongly retained matrix components.
High background noise in the mass spectrometer.	Contamination of the ion source. The accumulation of non-volatile matrix components, such as salts and phospholipids, on the ion source can lead to high background and reduced sensitivity.[11]	1. Improve Sample Preparation: A cleaner sample extract will reduce the amount of non-volatile material entering the mass spectrometer.[12] 2. Use a Diverter Valve: If your system has one, divert the flow from the LC column to waste during the early and late parts of the run when highly polar or highly non-polar interferences may elute, preventing them from entering the ion source.[13] 3. Regular Ion Source Cleaning: Follow the manufacturer's protocol for cleaning the ion source components.
Inconsistent results between different sample batches.	Variability in the matrix composition between samples. Different samples can have different levels of interfering components, leading to varying degrees of matrix effects.[8]	1. Employ a SIL-IS: This will compensate for sample-to-sample variations in matrix effects.[8] 2. Use Matrix-Matched Calibrators: Prepare your calibration standards in a blank matrix that is as similar as possible to your study samples.[8] This helps to ensure that the calibrators and the samples experience similar matrix effects.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects using Post-Extraction Spiking

This protocol provides a method to quantify the extent of ion suppression or enhancement.

Materials:

• Blank biological matrix (e.g., plasma, tissue homogenate) free of the analyte.

• Standard solution of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

• Solvents used for sample extraction and final reconstitution.

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Standard): Spike the standard solution of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA into the final reconstitution solvent to a known concentration.

  • Set B (Post-Spiked Matrix): Process the blank biological matrix through your entire sample preparation workflow. Spike the standard solution into the final, clean extract to the same concentration as Set A.

  • Set C (Blank Matrix): Process the blank biological matrix through the entire sample preparation workflow without adding the analyte.

• Analyze by LC-MS/MS: Inject and analyze all three sets of samples using your established LC-MS/MS method.

• Calculate the Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This is a general protocol for cleaning up biological samples to reduce matrix effects. The specific sorbent and solvents should be optimized for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Materials:

• SPE cartridge (e.g., C18).

• Sample extract.

• Conditioning solvent (e.g., methanol).

• Equilibration solvent (e.g., water).

• Wash solvent (to remove interferences, e.g., a low percentage of organic in water).

• Elution solvent (to elute the analyte, e.g., a high percentage of organic in a suitable buffer).

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent.

• Equilibration: Pass the equilibration solvent through the cartridge to prepare it for the sample.

• Loading: Load the sample onto the SPE cartridge.

• Washing: Pass the wash solvent through the cartridge to remove unwanted, weakly bound matrix components.

• Elution: Pass the elution solvent through the cartridge to collect the analyte of interest.

• The eluted sample is typically then dried down and reconstituted in a solvent compatible with the LC-MS system.

Visualizations

Caption: A logical workflow for identifying, assessing, and overcoming matrix effects in quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. profiles.foxchase.org [profiles.foxchase.org]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Stable isotope dilution liquid chromatography-mass spectrometry analysis of cellular and tissue medium- and long-chain acyl-coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diagnosis of medium chain acyl-CoA dehydrogenase deficiency by stable isotope dilution analysis of urinary acylglycines: retrospective and prospective studies, and comparison of its accuracy to acylcarnitine identification by FAB/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. zefsci.com [zefsci.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. mdpi.com [mdpi.com]
• 14. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]

troubleshooting low yield in (S)-3-Hydroxy-27-methyloctacosanoyl-CoA synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering low yields or other issues during the synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Troubleshooting Guide

Q1: I am experiencing a significantly lower than expected yield for my (S)-3-Hydroxy-27-methyloctacosanoyl-CoA synthesis. What are the potential causes?

Low yield in the synthesis of a complex molecule like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA can stem from several factors throughout the experimental workflow. A systematic approach to troubleshooting is crucial. The primary areas to investigate are:

• Quality of Starting Materials: The purity of the precursor, 27-methyloctacosanoic acid, and Coenzyme A (CoA) is critical.

• Reaction Conditions: Suboptimal pH, temperature, or reaction time can significantly impact yield.

• Enzyme Activity (for enzymatic synthesis): If using an enzymatic approach (e.g., acyl-CoA synthetase followed by a reductase), the activity and stability of the enzymes are paramount.

• Side Reactions: The formation of unwanted byproducts can consume starting materials and complicate purification.

• Product Degradation: The thioester bond in acyl-CoAs can be labile, and the final product may degrade during the reaction or workup.

• Purification Inefficiencies: Loss of product during extraction and purification steps is a common issue.

Caption: Troubleshooting flowchart for low yield synthesis.

Q2: How can I assess the purity of my starting materials, 27-methyloctacosanoic acid and Coenzyme A?

• 27-methyloctacosanoic acid: The purity of the fatty acid precursor should be assessed by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g., to its methyl ester) or by Nuclear Magnetic Resonance (NMR) spectroscopy. The presence of shorter or isomeric fatty acid contaminants can lead to the formation of undesired acyl-CoA species, complicating purification and reducing the yield of the target molecule.

• Coenzyme A: The purity of CoA is crucial. It is susceptible to oxidation, forming CoA disulfide. The purity can be checked by reverse-phase High-Performance Liquid Chromatography (HPLC) with UV detection (at 260 nm for the adenine (B156593) moiety) and by enzymatic assay. Using a fresh, high-purity batch of CoA is recommended.

Q3: My synthesis is based on a chemo-enzymatic approach. How can I be sure my long-chain acyl-CoA synthetase is active?

The activity of long-chain acyl-CoA synthetase can be determined using a variety of methods. A common approach is a coupled-enzyme assay where the production of AMP, pyrophosphate, or the consumption of CoA is monitored. For a specific substrate like 27-methyloctacosanoic acid, a direct method involves incubating the enzyme with the fatty acid, CoA, and ATP, followed by quenching the reaction and analyzing the formation of the acyl-CoA product by LC-MS.[1] It is important to run a positive control with a known substrate for the enzyme (e.g., palmitic acid) to ensure the enzyme is active under the assay conditions.[2]

Q4: What are common side reactions to be aware of during the synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

In a chemical synthesis approach, such as activation of the carboxylic acid followed by reaction with CoA, potential side reactions include:

• Formation of an anhydride of the fatty acid.

• Acylation at the hydroxyl groups of the ribose moiety of CoA instead of the thiol group.[3]

• Racemization at the stereocenter if the synthesis involves steps that could compromise the stereochemical integrity of the 3-hydroxy group.

In an enzymatic synthesis involving the reduction of a 3-ketoacyl-CoA precursor, incomplete reduction will lead to contamination with the keto-species.

Q5: How can I minimize product degradation during the reaction and workup?

The thioester bond of acyl-CoAs is susceptible to hydrolysis, especially at alkaline pH. It is advisable to maintain the pH of the reaction and purification buffers in the slightly acidic to neutral range (pH 6.0-7.5). Additionally, very-long-chain acyl-CoAs can be prone to aggregation and precipitation. The use of detergents or organic co-solvents in purification buffers may be necessary to maintain solubility.[4]

Frequently Asked Questions (FAQs)

Q1: What is a suitable method for the synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

• Activation of the carboxylic acid: The carboxyl group of (S)-3-Hydroxy-27-methyloctacosanoic acid is activated. This can be achieved chemically by forming an N-hydroxysuccinimide (NHS) ester or a mixed anhydride.[5][6]

• Thioesterification with Coenzyme A: The activated fatty acid is then reacted with the thiol group of Coenzyme A to form the desired thioester.

Alternatively, a fully enzymatic approach can be employed using a long-chain acyl-CoA synthetase to directly couple the fatty acid with CoA, followed by a specific 3-ketoacyl-CoA reductase if starting from the corresponding 3-keto precursor.

Q2: What are the key parameters to optimize in a chemo-enzymatic synthesis?

For the chemical activation step, the choice of activating agent and reaction conditions (solvent, temperature, and reaction time) are critical. For the thioesterification step with CoA, the pH of the reaction buffer is crucial to ensure the thiol group of CoA is deprotonated and nucleophilic while minimizing hydrolysis of the product. The stoichiometry of the reactants should also be carefully optimized.

Q3: How can I purify the final product?

Purification of very-long-chain acyl-CoAs can be challenging due to their amphipathic nature. Common purification methods include:

• Solid-Phase Extraction (SPE): Using a C18 reverse-phase cartridge is a common first step to remove salts and more polar impurities.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is the most effective method for obtaining high-purity product. A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used.[1]

Q4: How can I confirm the identity and quantify the concentration of my synthesized (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

• Identity Confirmation: The most definitive method for confirming the identity of the product is Liquid Chromatography-Mass Spectrometry (LC-MS) . Electrospray ionization (ESI) in positive or negative ion mode can be used to determine the molecular weight of the product. Tandem mass spectrometry (MS/MS) can provide structural information by fragmenting the molecule.[1][7]

• Quantification: The concentration of the purified acyl-CoA can be determined spectrophotometrically by measuring the absorbance of the adenine ring of CoA at 260 nm (using an extinction coefficient of 16,400 M⁻¹cm⁻¹ in phosphate buffer at pH 7.0). Alternatively, a colorimetric assay using Ellman's reagent (DTNB) can be used to quantify the free thiol content before and after hydrolysis of the thioester bond.

Quantitative Data Summary

The following table summarizes general reaction conditions and reported yields for the synthesis of various acyl-CoA esters. Specific data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is not available in the literature and would need to be determined empirically.

Acyl-CoA Synthesized	Synthesis Method	Key Reaction Parameters	Yield	Reference
Palmitoyl-CoA	NHS Ester	Aqueous-organic solvent, pH 7.5-8.0	High	[5]
Various Saturated Acyl-CoAs	Symmetric Anhydride	Aqueous solution with CoA	40% or higher	[8]
α,β-Unsaturated Acyl-CoAs	ECF-mediated coupling	Anhydrous solvent	17-75%	[8]
Long-chain Acyl-CoAs	Acyl Imidazole	Anhydrous solvent, HPLC purification	Quantitative	[6]
Radioactive Long-chain Acyl-CoAs	Acyl Chloride	Bicarbonate-buffered tetrahydrofuran (B95107)	~75%	[6]

Experimental Protocols

General Protocol for Chemo-enzymatic Synthesis of a Long-Chain 3-Hydroxyacyl-CoA via the NHS Ester Method

This protocol is a general guideline and will require optimization for the specific synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Step 1: Activation of (S)-3-Hydroxy-27-methyloctacosanoic Acid

• Dissolve the fatty acid in a suitable anhydrous organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Add N-hydroxysuccinimide (NHS) and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) in equimolar amounts to the fatty acid.

• Stir the reaction mixture at room temperature for several hours or overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter off the dicyclohexylurea (DCU) byproduct.

• Evaporate the solvent to obtain the crude NHS ester of the fatty acid. This can be purified by recrystallization or silica (B1680970) gel chromatography if necessary.

Step 2: Synthesis of the Acyl-CoA Thioester

• Dissolve Coenzyme A in a suitable aqueous buffer (e.g., 0.1 M sodium bicarbonate, pH 8.0).

• Dissolve the activated NHS ester of the fatty acid in a water-miscible organic solvent (e.g., tetrahydrofuran or dimethylformamide).

• Slowly add the solution of the NHS ester to the CoA solution with vigorous stirring.

• Allow the reaction to proceed at room temperature for 1-2 hours.

• Monitor the reaction by reverse-phase TLC or LC-MS.

• Once the reaction is complete, the product can be purified by solid-phase extraction and/or reverse-phase HPLC.

Caption: General workflow for acyl-CoA synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Immobilization of fatty acyl-CoA synthetase: effect on its stability and substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 5. Synthesis of fatty acyl CoA and other thiol esters using N-hydroxysuccinimide esters of fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters [mdpi.com]

Technical Support Center: Analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing the liquid chromatography (LC) gradient for the analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and other very-long-chain fatty acyl-CoAs (VLCFA-CoAs).

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in analyzing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA by LC-MS?

A1: The analysis of very-long-chain acyl-CoAs like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA presents several challenges. Due to their long acyl chain, these molecules are highly hydrophobic, which can lead to poor peak shape, tailing, and strong retention on standard C18 columns. Their low cellular abundance also necessitates highly sensitive detection methods.[1][2]

Q2: What type of LC column is best suited for this analysis?

A2: A C18 reversed-phase column is commonly used for the separation of long-chain acyl-CoAs.[2][3][4][5] For very-long-chain species, a column with a smaller particle size (e.g., ≤3.5 µm) can improve resolution.[6] The choice of a specific C18 column may require some empirical testing to achieve optimal separation.

Q3: What mobile phases are recommended for the LC gradient?

A3: A typical mobile phase system for long-chain acyl-CoA analysis consists of an aqueous phase (A) and an organic phase (B).

• Mobile Phase A: Water containing a volatile buffer salt, such as 10 mM ammonium (B1175870) acetate, and sometimes a small amount of a weak acid like 0.1% formic acid.[5][7]

• Mobile Phase B: Acetonitrile or methanol (B129727) with the same additives as Mobile Phase A.[5][7] For very-long-chain acyl-CoAs, using a high pH mobile phase (e.g., pH 10.5 with ammonium hydroxide) can improve peak shape and resolution.[2][3][4]

Q4: How can I improve the peak shape for my analyte?

A4: Poor peak shape, particularly tailing, is a common issue. Here are some strategies to improve it:

• Optimize Mobile Phase pH: For long-chain acyl-CoAs, analysis at a higher pH can reduce peak tailing.[1][2]

• Adjust Gradient Slope: A shallower gradient can improve peak shape and resolution.[8][9]

• Lower Injection Volume/Concentration: High sample loads can lead to peak distortion.[10]

• Ensure Sample Solvent Compatibility: Dissolve your sample in a solvent that is weaker than or matches the initial mobile phase composition.[8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the LC-MS analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Problem	Potential Cause	Recommended Solution
No or Low Signal	Sample Degradation	Prepare fresh samples and standards. Acyl-CoAs are susceptible to degradation.
MS Settings Not Optimized	Ensure the mass spectrometer is set to the correct polarity (typically positive ESI) and that the precursor and fragment ions for your analyte are correctly defined in the acquisition method.[11] Perform a tune of the mass spectrometer.
Low Analyte Concentration	Concentrate the sample or increase the injection volume (while monitoring for peak shape issues).
Ion Suppression	Matrix effects can suppress the analyte signal. Improve sample cleanup using solid-phase extraction (SPE) or dilute the sample.[11]
Poor Peak Shape (Tailing, Broadening)	Inappropriate Mobile Phase pH	For very-long-chain acyl-CoAs, consider using a high pH mobile phase (e.g., pH 10.5 with ammonium hydroxide) to improve peak shape.[2][3][4]
Column Overload	Reduce the injection volume or sample concentration.[10]
Secondary Interactions with Column	Ensure the column is properly conditioned. Some peaks may tail due to secondary interactions with the stationary phase.[10]
Extra-column Volume	Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening.[10]
High Backpressure	Blockage in the System	Systematically check for blockages, starting from the column outlet and moving backward. A plugged column inlet frit is a common cause.[10]
Particulate Matter in Sample	Filter all samples and mobile phases to prevent particulates from entering the system.[10]
Mobile Phase Viscosity	High concentrations of organic solvent can increase backpressure. Ensure the pump is operating within its pressure limits for the chosen mobile phase and flow rate.
Retention Time Shifts	Inconsistent Mobile Phase Preparation	Prepare mobile phases fresh and consistently. Ensure accurate pH adjustment.
Column Equilibration	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.[8] A common rule of thumb is to equilibrate with 10-20 column volumes.
Fluctuations in Column Temperature	Use a column oven to maintain a stable temperature, as retention times can be sensitive to temperature changes.

Experimental Protocols

Protocol 1: Sample Preparation - Solid-Phase Extraction (SPE)

This protocol is suitable for cleaning up complex samples and concentrating the analyte.[5]

• Column Conditioning: Condition a C18 SPE cartridge by washing with 3 mL of methanol, followed by equilibration with 3 mL of the sample homogenization buffer (e.g., 100 mM KH2PO4, pH 4.9).[12]

• Sample Loading: Load the sample homogenate onto the conditioned SPE cartridge at a slow flow rate.

• Washing: Wash the cartridge with 3 mL of a high-aqueous buffer (e.g., 100 mM KH2PO4, pH 4.9) to remove polar interferences, followed by 3 mL of a lower percentage organic solvent (e.g., 20% methanol in water) to remove less polar interferences.

• Elution: Elute the fatty acyl-CoAs from the cartridge using 2 mL of a high percentage of organic solvent, such as methanol or acetonitrile.

• Solvent Evaporation: Dry the eluate under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a solvent suitable for LC-MS analysis, such as 50% methanol in water with 10 mM ammonium acetate.[5]

Protocol 2: LC Gradient for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA Analysis

This is a starting point for developing an optimized LC gradient. Further refinement will be necessary based on your specific instrumentation and column.

• Column: C18 reversed-phase, 2.1 x 100 mm, 3.5 µm

• Mobile Phase A: 10 mM Ammonium Acetate in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Time (min)	% Mobile Phase B
0.0	20
2.0	20
15.0	95
20.0	95
20.1	20
25.0	20

Note: For very-long-chain species, a slower gradient ramp may be necessary to achieve adequate separation.[2]

Visualizations

Caption: A logical workflow for troubleshooting common LC-MS issues.

Caption: The experimental workflow for Solid-Phase Extraction (SPE).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 4. LC/MS/MS Method for Quantitative Determination of Long-Chain Fatty Acyl-CoAs » JOANNEUM RESEARCH [joanneum.at]
• 5. benchchem.com [benchchem.com]
• 6. studylib.net [studylib.net]
• 7. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 8. welch-us.com [welch-us.com]
• 9. mastelf.com [mastelf.com]
• 10. agilent.com [agilent.com]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]

minimizing degradation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA during sample preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the degradation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA degradation during sample preparation?

A1: The degradation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a long-chain fatty acyl-CoA, is primarily due to its inherent chemical and enzymatic instability. The main degradation pathways include:

• Enzymatic Degradation: Endogenous enzymes present in the sample, such as thioesterases and 3-hydroxyacyl-CoA dehydrogenases, can rapidly metabolize the molecule.[1][2][3] Thioesterases hydrolyze the thioester bond, releasing coenzyme A, while dehydrogenases can further oxidize the hydroxyl group.[3]

• Chemical Hydrolysis: The thioester bond is susceptible to hydrolysis, particularly at non-optimal pH values (alkaline conditions) and elevated temperatures.[4][5]

• Oxidation: The long hydrocarbon chain can be susceptible to oxidation, although this is a lesser concern for saturated chains compared to unsaturated ones.[6]

Q2: I am observing low yields of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in my extracts. What are the likely causes and how can I troubleshoot this?

A2: Low recovery is a common issue and can stem from several factors. Here is a troubleshooting guide to address this problem:

Potential Cause	Troubleshooting Steps
Incomplete Cell Lysis and Extraction	Ensure thorough homogenization of the tissue. For solid tissues, a glass homogenizer can be effective.[7] Optimize the ratio of extraction solvent to tissue weight; a 20-fold excess of solvent is often recommended.[7]
Degradation of Acyl-CoAs	Work quickly and maintain samples on ice at all times.[7] Use fresh, high-purity solvents. It is advisable to add an internal standard early in the sample preparation process to monitor recovery.[7]
Inefficient Solid-Phase Extraction (SPE)	Ensure the SPE column is properly conditioned and equilibrated before loading the sample.[7] Optimize the wash and elution steps to ensure the analyte is not lost during washing and is fully eluted.
Adsorption to Surfaces	Use appropriate labware. Avoid plastic containers for storing organic solutions of lipids, as impurities can leach out.[8] Glass or teflon-lined containers are recommended.[8]

Q3: What is the recommended method for storing biological samples to ensure the stability of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A3: Due to the inherent instability of long-chain acyl-CoAs, immediate processing of fresh tissue is optimal.[7] If storage is necessary, samples should be flash-frozen in liquid nitrogen and stored at -80°C to minimize enzymatic and chemical degradation.[7][9] It is crucial to avoid repeated freeze-thaw cycles, as these can significantly compromise the integrity of lipids and other metabolites.[7]

Q4: Can you provide a general protocol for the extraction of long-chain acyl-CoAs like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from tissue samples?

A4: Yes, a widely used protocol that combines solvent extraction with solid-phase extraction (SPE) for improved purity and recovery is provided in the "Experimental Protocols" section below. This method is adapted from established procedures for long-chain fatty acyl-CoA analysis.[7][10]

Troubleshooting Guides

Issue: High Variability Between Replicates

High variability between replicate samples can obscure meaningful biological differences. The following diagram and table outline potential causes and solutions.

Caption: Troubleshooting high variability in sample preparation.

Potential Cause	Recommended Solution
Inconsistent Homogenization	Standardize the homogenization time and technique for all samples. Ensure the tissue is completely disrupted.
Variable Extraction Time/Temperature	Process all samples in parallel to ensure consistent extraction times. Keep all samples and reagents on ice throughout the procedure.
Pipetting Errors	Calibrate pipettes regularly. When working with organic solvents, use positive displacement pipettes or pre-wet the tips.
Inconsistent SPE Procedure	Ensure consistent loading, washing, and elution volumes and flow rates for all samples. Consider using an automated SPE system for high-throughput applications.

Experimental Protocols

Protocol 1: Extraction of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from Tissue Samples

This protocol is adapted from established methods for the extraction of long-chain acyl-CoAs and is suitable for various tissue types.[7][10]

Materials:

• Frozen tissue sample

• Homogenizer (e.g., glass homogenizer)

• 100 mM Potassium Phosphate (KH2PO4) buffer, pH 4.9

• Acetonitrile (B52724) (ACN)

• Isopropanol

• Saturated Ammonium (B1175870) Sulfate (B86663) ((NH4)2SO4)

• Weak anion exchange solid-phase extraction (SPE) columns

• Methanol (B129727)

• 2% Formic Acid

• 2% and 5% Ammonium Hydroxide (B78521) (NH4OH)

• Internal standard (e.g., Heptadecanoyl-CoA)

Procedure:

Caption: Workflow for the extraction of long-chain acyl-CoAs.

Detailed Steps:

• Homogenization: Weigh approximately 100 mg of frozen tissue. In a pre-chilled glass homogenizer, add the tissue to 2 mL of ice-cold 100 mM KH2PO4 buffer (pH 4.9) containing the internal standard. Homogenize thoroughly while keeping the sample on ice.

• Liquid-Liquid Extraction: Transfer the homogenate to a centrifuge tube. Add 2 mL of acetonitrile and 1 mL of isopropanol. Vortex vigorously. Add 2 mL of saturated ammonium sulfate solution and vortex again. Centrifuge at 2500 x g for 10 minutes at 4°C to separate the phases.

• Solid-Phase Extraction (SPE) Conditioning: Condition a weak anion exchange SPE column by washing with 3 mL of methanol followed by equilibration with 3 mL of 100 mM KH2PO4 buffer (pH 4.9).

• Sample Loading: Carefully load the supernatant from the liquid-liquid extraction step onto the conditioned SPE column.

• SPE Wash: Wash the column with 2 mL of 100 mM KH2PO4 buffer, followed by 2 mL of methanol to remove unbound contaminants.

• Elution: Elute the acyl-CoAs with two successive 2 mL aliquots of 2% ammonium hydroxide in methanol. Collect the eluates in a clean tube.

• Sample Concentration: Combine the eluted fractions. Dry the sample under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in a small, precise volume of a solvent compatible with your analytical method (e.g., mobile phase for LC-MS/MS).

Data Presentation

The recovery of long-chain acyl-CoAs can vary depending on the tissue type and the specific extraction method employed. The following table summarizes reported recovery rates from different methodologies to provide a benchmark for your experiments.

Analyte	Tissue Type	Extraction Method	Analytical Method	Average Recovery (%)	Reference
C16:0-CoA	Rat Liver	LLE + SPE	LC-MS/MS	94.8 - 110.8	[10]
C18:1-CoA	Rat Liver	LLE + SPE	LC-MS/MS	94.8 - 110.8	[10]
C18:2-CoA	Rat Liver	LLE + SPE	LC-MS/MS	94.8 - 110.8	[10]
Total Acyl-CoAs	Various	Various	Various	85 - 95	[7]

LLE: Liquid-Liquid Extraction; SPE: Solid-Phase Extraction; LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry.

References

• 1. Thioesterase enzyme families: Functions, structures, and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deactivating Fatty Acids: Acyl-CoA Thioesterase-Mediated Control of Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-hydroxyacyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

addressing poor chromatographic peak shape of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address poor chromatographic peak shape of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Troubleshooting Guide: Addressing Poor Peak Shape

Poor peak shape in the chromatographic analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA can manifest as peak tailing, fronting, or excessive broadening. Below is a systematic guide to diagnosing and resolving these common issues.

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetrical peak with a trailing edge that slowly returns to the baseline. This can compromise resolution and accurate integration.

Potential Causes and Solutions for Peak Tailing

Potential Cause	Recommended Solution
Secondary Interactions with Stationary Phase: The polar head group of the analyte can interact with residual silanol (B1196071) groups on silica-based columns (e.g., C18), leading to tailing.[1][2]	Mobile Phase Modification: Incorporate mobile phase additives such as ammonium (B1175870) formate (B1220265) or acetate (B1210297) (5-10 mM) to mask silanol groups. A small amount of a weak acid like formic or acetic acid (0.1%) can also suppress silanol ionization.[1] pH Adjustment: Maintain a slightly acidic mobile phase (pH 3-5) to keep silanol groups protonated and reduce unwanted interactions.[1] Column Choice: Use a highly end-capped column or a column with a different stationary phase (e.g., embedded polar group) to minimize silanol interactions.
Column Contamination: Accumulation of strongly retained sample matrix components can create active sites that cause tailing.	Column Flushing: Implement a robust column washing step after each run or batch. Flush the column with a strong solvent, such as isopropanol (B130326), to remove contaminants.[1] If using a guard column, replace it regularly.
Suboptimal Mobile Phase pH: If the mobile phase pH is close to the pKa of the analyte, it can exist in both ionized and non-ionized forms, leading to peak tailing.	pH Optimization: Adjust the mobile phase pH to be at least 1.5-2 pH units away from the analyte's pKa to ensure a single ionic state.
Extra-Column Volume: Excessive tubing length or large internal diameter tubing between the injector, column, and detector can cause peak dispersion.[1]	System Optimization: Minimize extra-column volume by using shorter, narrower internal diameter tubing (e.g., 0.005" ID PEEK tubing). Ensure all fittings are properly connected to avoid dead volume.[1]

Issue 2: Peak Fronting

Peak fronting is the inverse of tailing, with a leading edge that is less steep than the trailing edge.

Potential Causes and Solutions for Peak Fronting

Potential Cause	Recommended Solution
Sample Overload: Injecting too much sample mass or volume can saturate the column, leading to peak fronting.	Optimize Injection: Reduce the injection volume or dilute the sample. Perform a loading study to determine the column's linear range for the analyte.
Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause the analyte to move through the column too quickly at the beginning, resulting in a distorted peak.	Solvent Matching: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.
Column Degradation: A void or channel in the column packing can lead to a portion of the analyte traveling through the column faster.	Column Replacement: If a column void is suspected (often accompanied by a drop in backpressure), replace the column.

Issue 3: Broad Peaks

Broad peaks can significantly reduce sensitivity and resolution, making it difficult to quantify the analyte accurately.

Potential Causes and Solutions for Broad Peaks

Potential Cause	Recommended Solution
High Injection Volume or Concentration: Overloading the column can lead to peak broadening.[1]	Reduce Sample Load: Decrease the injection volume or the concentration of the sample.[1]
Incompatible Injection Solvent: A sample solvent that is much stronger than the mobile phase can cause the sample band to spread before it reaches the column.[1]	Match Sample Solvent to Mobile Phase: Prepare the sample in a solvent that is as close in composition to the initial mobile phase as possible.[1]
Extra-Column Volume: Long or wide tubing can contribute to peak broadening.[1]	Minimize System Volume: Use shorter, narrower internal diameter tubing for all connections.[1]
Slow Gradient or Isocratic Elution: For a very hydrophobic molecule like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a slow gradient may lead to excessive retention and band broadening.	Optimize Gradient: Increase the gradient slope (i.e., the rate of change of the strong solvent) to elute the analyte more quickly.
Analyte Aggregation: Due to its long hydrophobic chain, the analyte may aggregate in the sample solvent or on the column, leading to broad, misshapen peaks.	Sample Preparation: Consider the use of a small amount of an organic co-solvent or a non-ionic surfactant in the sample diluent to prevent aggregation. Ensure the sample is fully solubilized before injection.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the mobile phase composition for analyzing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A common mobile phase for long-chain acyl-CoAs on a C18 column is a gradient of acetonitrile (B52724) in an aqueous buffer.[2][3] A good starting point would be:

• Mobile Phase A: 75 mM potassium phosphate (B84403) buffer (pH 4.9) or 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile. A gradient from a lower to a higher percentage of acetonitrile is typically used.

Q2: How can I improve the solubility of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in my sample solvent?

Due to its very long acyl chain, this molecule is highly hydrophobic. For reverse-phase chromatography, it is best to dissolve the sample in a solvent that is compatible with the initial mobile phase. This may require a higher percentage of organic solvent in the initial mobile phase or the use of a co-solvent like isopropanol in the sample diluent. Ensure the sample is fully dissolved, using sonication if necessary, before injection.

Q3: Would an ion-pairing agent be beneficial for the analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

An ion-pairing agent is generally not necessary for acyl-CoAs as they are already ionic. The phosphate groups on the coenzyme A moiety provide sufficient charge for good interaction with the stationary phase in reverse-phase chromatography. However, if significant peak tailing persists despite other troubleshooting steps, a volatile ion-pairing agent compatible with your detector could be explored.

Q4: What type of HPLC column is most suitable for this analysis?

A C18 column is a common choice for the separation of long-chain acyl-CoAs.[2] Given the length of the acyl chain, a column with a high carbon load may provide better retention and resolution. For very hydrophobic molecules, a C30 column could also be considered.

Experimental Protocols

General Protocol for Reverse-Phase HPLC of Long-Chain Acyl-CoAs

This protocol is a general guideline and should be optimized for your specific instrument and analyte.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 75 mM Potassium Phosphate (KH2PO4), pH 4.9.[2]

• Mobile Phase B: Acetonitrile.[2]

• Gradient: A typical gradient might start at 40-50% B and increase to 90-100% B over 20-30 minutes.

• Flow Rate: 0.5 - 1.0 mL/min.[2]

• Column Temperature: 30-40 °C to improve peak shape and reduce viscosity.

• Detection: UV at 260 nm.[2]

• Injection Volume: 5-20 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition or a slightly weaker solvent.

Visualizations

Caption: Troubleshooting workflow for poor chromatographic peak shape.

Caption: General experimental workflow for HPLC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Ionization Efficiency of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in Mass Spectrometry

Welcome to the technical support center for the analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and other very-long-chain acyl-CoAs (VLC-acyl-CoAs) by mass spectrometry (MS). This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers, scientists, and drug development professionals enhance ionization efficiency and achieve robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity of my (S)-3-Hydroxy-27-methyloctacosanoyl-CoA consistently low in my LC-MS analysis?

A1: Low signal intensity for very-long-chain acyl-CoAs is a common challenge due to several factors:

• Poor Ionization Efficiency: The large, amphipathic nature of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, with a long hydrocarbon tail and a polar Coenzyme A headgroup, makes it difficult to efficiently ionize using standard electrospray ionization (ESI) methods.

• Suboptimal Ionization Mode: While acyl-CoAs can be detected in both positive and negative ion modes, positive ion mode is often more sensitive.

• Adduct Formation: The signal for your analyte can be distributed among various adducts (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺), which lowers the intensity of any single precursor ion.

• In-source Fragmentation: Very-long-chain acyl-CoAs are susceptible to fragmentation within the ESI source, especially with aggressive source parameters. A characteristic neutral loss of 507 Da is often observed, corresponding to the fragmentation of the phosphoadenosine diphosphate (B83284) moiety.[1]

• Sample Degradation: Acyl-CoAs are chemically and enzymatically unstable. Improper sample handling, such as repeated freeze-thaw cycles or non-pH-controlled aqueous solutions, can lead to degradation.[2]

Q2: What is the most effective strategy to significantly improve the ionization efficiency of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A2: Chemical derivatization is a highly effective strategy to enhance the ionization efficiency of molecules with poor ionization characteristics. For (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, derivatizing the free hydroxyl group or the phosphate (B84403) groups of the CoA moiety can significantly improve signal intensity in positive ion mode ESI. Derivatization with reagents containing a readily ionizable group, such as a pyridinium (B92312) or quaternary amine, can increase sensitivity by several orders of magnitude. For instance, derivatization of carboxylic acids with 2-picolylamine (PA) has been shown to increase detection responses by 9- to 158-fold.[3]

Q3: What are the recommended mobile phase additives for analyzing long-chain acyl-CoAs?

A3: The choice of mobile phase additives is critical for good chromatographic peak shape and enhanced ionization. For the analysis of long-chain acyl-CoAs, using a mobile phase with a slightly basic pH can improve chromatographic performance.[4] Commonly used and effective additives include:

• Ammonium (B1175870) Hydroxide (B78521) (NH₄OH): Used to create a high pH environment (around 10.5), which can improve the chromatography of long-chain acyl-CoAs on C18 columns.[4]

• Ammonium Acetate or Formate: These additives can aid in the formation of protonated molecules in positive ion mode ESI.

Q4: Should I use positive or negative ion mode for the analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

A4: For the analysis of acyl-CoAs, positive ion mode ESI is generally recommended as it tends to be more sensitive than negative ion mode.[1] In positive ion mode, you can monitor for the protonated molecule [M+H]⁺ and its characteristic fragment ions.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue	Potential Cause	Troubleshooting Steps
Low or No Signal for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA	Poor ionization efficiency.	1. Implement a derivatization strategy: Derivatize the hydroxyl group to enhance ionization (see Experimental Protocols).2. Optimize mobile phase: Use a mobile phase containing ammonium hydroxide or ammonium acetate/formate.3. Switch to Positive Ion Mode: Ensure your mass spectrometer is operating in positive ESI mode.
Sample degradation.	1. Process samples quickly and on ice. 2. Flash-freeze samples in liquid nitrogen for storage at -80°C. [2]3. Avoid repeated freeze-thaw cycles. [2]
Inefficient extraction.	1. Ensure complete cell or tissue lysis. [2]2. Use an appropriate extraction solvent, such as a mixture of acetonitrile (B52724) and isopropanol.[2]3. Consider solid-phase extraction (SPE) for sample cleanup and concentration. [2]
Poor Chromatographic Peak Shape (Tailing, Broadening)	Secondary interactions with the column.	1. Use a high pH mobile phase (e.g., with ammonium hydroxide) to minimize secondary interactions. [4]2. Ensure the injection solvent is compatible with the initial mobile phase conditions.
Column contamination.	1. Flush the column with a strong solvent. 2. Use a guard column to protect the analytical column.
High Background Noise or Contamination	Contaminants from solvents, glassware, or sample matrix.	1. Use high-purity LC-MS grade solvents and reagents. 2. Thoroughly clean all glassware. 3. Incorporate a solid-phase extraction (SPE) step for sample cleanup.
Inconsistent Results/Poor Reproducibility	Variability in sample preparation.	1. Use an internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar odd-chain acyl-CoA) added early in the sample preparation process. 2. Ensure consistent timing and temperature for all sample preparation steps, especially derivatization.
LC-MS system instability.	1. Equilibrate the LC system thoroughly before injecting samples. 2. Perform regular system maintenance and calibration.

Quantitative Data Summary

The following tables summarize the reported improvements in ionization efficiency and recommended mass spectrometry parameters for acyl-CoA analysis.

Table 1: Reported Enhancement in Signal Intensity with Derivatization for Similar Molecules

Derivatization Reagent	Analyte Class	Fold Increase in Signal Intensity	Reference
2-Picolylamine (PA)	Carboxylic Acids	9 - 158	[3]
N-(4-aminomethylphenyl)pyridinium (AMPP)	Hydroxy Fatty Acids	Similar sensitivity to underivatized in ESI(-) but enables detection of some analytes in plasma.	[5]
4-amino-1,1-dimethylpiperidin-1-ium iodide (ADMI)	2- and 3-Hydroxy Fatty Acids	400-fold increase in sensitivity compared to non-derivatized.	[6]

Table 2: Recommended Starting Mass Spectrometry Parameters for Acyl-CoA Analysis

Parameter	Recommended Setting	Rationale	Reference
Ionization Mode	Positive Electrospray Ionization (ESI)	Generally provides higher sensitivity for acyl-CoAs.	[1]
Precursor Ion	[M+H]⁺	The protonated molecule of the analyte.
Product Ion (for MRM)	Neutral loss of 507 Da	Corresponds to the loss of the phosphoadenosine diphosphate moiety, a characteristic fragmentation for acyl-CoAs.	[1]
Collision Energy (CE)	Analyte-dependent	Optimize by infusing the standard to maximize the signal of the product ion.	[1]
Capillary Voltage	3-5 kV	Optimize for stable spray and maximum signal.
Source Temperature	100-150 °C	Use the lowest temperature possible to minimize in-source degradation.
Desolvation Gas Flow and Temperature	High flow (e.g., 600-800 L/hr) and temperature (e.g., 350-500 °C)	Facilitates efficient desolvation of the droplets.

Experimental Protocols

Protocol 1: Extraction of Very-Long-Chain Acyl-CoAs from Biological Samples

This protocol is a general guideline for the extraction of VLC-acyl-CoAs from tissues or cells.[2][7]

Materials:

• Biological sample (tissue or cell pellet)

• Ice-cold 100 mM Potassium Phosphate (KH₂PO₄) buffer, pH 4.9

• Acetonitrile (ACN), LC-MS grade

• Isopropanol, LC-MS grade

• Internal standard (e.g., ¹³C-labeled (S)-3-Hydroxy-27-methyloctacosanoyl-CoA or a C17-OH acyl-CoA)

• Homogenizer (e.g., bead beater or Dounce homogenizer)

• Centrifuge

Procedure:

• Homogenization: In a pre-chilled tube, add the weighed tissue or cell pellet. Add 1 mL of ice-cold KH₂PO₄ buffer containing the internal standard. Homogenize thoroughly on ice.

• Protein Precipitation and Extraction: Add 2 mL of a 1:1 (v/v) solution of acetonitrile and isopropanol. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Protocol 2: Derivatization of the Hydroxyl Group of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA with 2-Picolylamine (PA)

This protocol is adapted from methods for derivatizing carboxylic acids and can be applied to the hydroxyl group of hydroxy-acyl-CoAs to enhance positive mode ESI-MS detection.[3]

Materials:

• Dried acyl-CoA extract

• 2-Picolylamine (PA)

• 2,2'-Dipyridyl disulfide (DPDS)

• Triphenylphosphine (TPP)

• Acetonitrile (ACN), anhydrous

• Pyridine, anhydrous

Procedure:

• Reagent Preparation:

  • PA solution: 10 mg/mL in anhydrous acetonitrile.

  • DPDS solution: 10 mg/mL in anhydrous acetonitrile.

  • TPP solution: 10 mg/mL in anhydrous acetonitrile.

• Derivatization Reaction:

  • To the dried acyl-CoA extract, add 50 µL of a 1:1 (v/v) mixture of the DPDS and TPP solutions.

  • Add 10 µL of the PA solution.

  • Add 5 µL of anhydrous pyridine.

  • Vortex briefly and incubate at 60°C for 30 minutes.

• Reaction Quenching and Preparation for LC-MS:

  • After incubation, evaporate the solvent under a stream of nitrogen.

  • Reconstitute the sample in the initial mobile phase for LC-MS analysis.

Visualizations

Caption: Experimental workflow for enhancing the detection of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Caption: Troubleshooting logic for low signal intensity of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of derivatization/ionization techniques for liquid chromatography tandem mass spectrometry analysis of oxylipins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Co-eluting Interferences with (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Welcome to the technical support center for the analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to co-eluting interferences during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very-long-chain fatty acyl-coenzyme A (VLCFA-CoA). Its long hydrocarbon chain with a methyl branch and a hydroxyl group gives it specific biochemical properties. These molecules are typically intermediates in fatty acid metabolism and can be analyzed in various biological matrices such as liver, brain, and cultured cells.

Q2: What are co-eluting interferences in the context of analyzing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

Co-eluting interferences are compounds within a sample that have similar chemical properties to (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and, as a result, elute from the liquid chromatography (LC) column at the same time. This co-elution can lead to overlapping chromatographic peaks, making accurate quantification and identification of the target analyte challenging.

Q3: What are the common sources of co-eluting interferences for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA?

Common sources of co-eluting interferences in the analysis of very-long-chain acyl-CoAs include:

• Isobaric and Isomeric Lipids: Other lipids that have the same mass-to-charge ratio (isobaric) or the same chemical formula but different structures (isomeric) are major sources of interference.[1][2] This includes other fatty acyl-CoAs with different chain lengths, degrees of unsaturation, or branching.

• Structurally Similar Compounds: Molecules with similar functional groups and polarity can exhibit comparable retention times.

• Matrix Components: Biological samples are complex mixtures. Endogenous components like phospholipids, glycerolipids, and sphingolipids can co-elute with the analyte of interest and cause ion suppression or enhancement in the mass spectrometer.[3]

Q4: How can I detect the presence of co-eluting interferences?

Several methods can help identify co-eluting interferences:

• Peak Shape Analysis: Asymmetrical peaks, such as those with shoulders or tailing, can indicate the presence of a hidden overlapping peak.

• Diode Array Detector (DAD) Analysis: If your system is equipped with a DAD, you can perform peak purity analysis. This involves comparing UV-Vis spectra across the peak. If the spectra are not consistent, it suggests the presence of more than one compound.

• Mass Spectrometry (MS) Analysis: By examining the mass spectra across a single chromatographic peak, you can identify the presence of different m/z values, which would indicate co-elution. For isobaric interferences, high-resolution mass spectrometry can sometimes distinguish between compounds with very similar masses.

Troubleshooting Guides

This section provides detailed troubleshooting strategies for resolving co-eluting interferences during the analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Issue 1: Poor Chromatographic Resolution and Overlapping Peaks

Symptoms:

• Broad or asymmetric peaks for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

• Inability to baseline-separate the analyte from other components.

• Inconsistent retention times.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor chromatographic resolution.

Detailed Steps & Methodologies:

• Optimize Mobile Phase Gradient:

  • Methodology: Start with a broad scouting gradient to determine the elution window of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. Then, create a shallower gradient around this window to improve separation from closely eluting compounds. For very-long-chain acyl-CoAs, a C18 reversed-phase column is commonly used with a gradient of acetonitrile (B52724) in an aqueous buffer (e.g., ammonium (B1175870) hydroxide (B78521) or ammonium acetate) at a high pH (around 10.5).[4]

  • Quantitative Data Summary:

Parameter	Initial Condition	Optimized Condition	Expected Outcome
Gradient Slope	5-95% Acetonitrile in 10 min	60-80% Acetonitrile in 20 min	Increased separation of closely eluting peaks.
Isocratic Hold	None	5 min at 70% Acetonitrile	Improved resolution of critical pairs.

• Modify Mobile Phase Composition:

  • Methodology: Changing the organic modifier can alter selectivity. If using acetonitrile, try switching to methanol (B129727) or a mixture of acetonitrile and isopropanol (B130326). The different solvent properties can change the elution order of compounds.

  • Quantitative Data Summary:

Organic Modifier	Advantage	Disadvantage
Acetonitrile	Lower viscosity, good for gradients.	May not provide optimal selectivity for all lipids.
Methanol	Can offer different selectivity.	Higher viscosity, may lead to higher backpressure.
Isopropanol	Good for eluting highly nonpolar lipids.	High viscosity, often used as a third solvent.

• Change Stationary Phase:

  • Methodology: If mobile phase optimization is insufficient, changing the column chemistry can provide a different separation mechanism. Consider columns with different properties, such as a C30 column for enhanced shape selectivity for long-chain molecules, or a phenyl-hexyl column for alternative interactions.

• Adjust Flow Rate and Temperature:

  • Methodology: Lowering the flow rate generally improves resolution by allowing more time for partitioning between the mobile and stationary phases. Increasing the column temperature can decrease viscosity and improve peak shape, but may also alter selectivity.

Issue 2: Suspected Co-elution with an Isobaric/Isomeric Interference

Symptoms:

• A single, symmetrical peak is observed, but quantification is inaccurate or inconsistent.

• MS/MS fragmentation pattern is complex or contains unexpected fragments.

Troubleshooting Workflow:

Caption: Workflow for resolving isobaric/isomeric interferences.

Detailed Steps & Methodologies:

• High-Resolution Mass Spectrometry (HRMS):

  • Methodology: Utilize an Orbitrap or TOF mass spectrometer to obtain high-resolution mass data. This can often distinguish between isobaric compounds that have slightly different elemental compositions and therefore different exact masses.

• Ion Mobility-Mass Spectrometry (IM-MS):

  • Methodology: IM-MS separates ions in the gas phase based on their size, shape, and charge.[5][6] This technique can often separate isomeric lipids that have the same mass but different three-dimensional structures, providing an additional dimension of separation beyond chromatography and mass spectrometry.[7][8]

• Optimize Chromatographic Selectivity:

  • Methodology: As described in "Issue 1," systematically optimize the LC method to achieve chromatographic separation of the isomers. This remains a crucial step even when advanced MS techniques are available.

Issue 3: Matrix Effects Leading to Ion Suppression or Enhancement

Symptoms:

• Low signal intensity for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

• Poor reproducibility of results between samples.

• Inaccurate quantification when using external calibration.

Troubleshooting Workflow:

Caption: Workflow for mitigating matrix effects.

Detailed Steps & Methodologies:

• Improve Sample Preparation:

  • Methodology: The goal is to remove interfering matrix components before LC-MS analysis. For tissue samples, a robust extraction and clean-up procedure is essential.[9] A common approach involves homogenization in an organic solvent mixture, followed by solid-phase extraction (SPE).[10]

  • Experimental Protocol: Sample Preparation from Liver Tissue

    • Weigh approximately 50-100 mg of frozen liver tissue.

    • Homogenize the tissue in a mixture of isopropanol and phosphate (B84403) buffer.[11]

    • Perform a liquid-liquid extraction with petroleum ether to remove nonpolar lipids.[11]

    • Further purify the aqueous layer containing the acyl-CoAs using a C18 SPE cartridge.

    • Wash the cartridge with a low percentage of organic solvent to remove polar interferences.

    • Elute the acyl-CoAs with a higher percentage of organic solvent containing a weak base (e.g., ammonium hydroxide).[9]

• Use a Stable Isotope-Labeled Internal Standard:

  • Methodology: A stable isotope-labeled version of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is the ideal internal standard. It will co-elute with the analyte and experience similar matrix effects, allowing for accurate correction during quantification. If a specific standard is unavailable, a structurally similar very-long-chain acyl-CoA with a stable isotope label can be used.

• Dilute the Sample:

  • Methodology: Diluting the sample extract can reduce the concentration of interfering matrix components, thereby minimizing their impact on the ionization of the analyte. However, ensure that the analyte concentration remains above the limit of quantification.

Experimental Protocols

LC-MS/MS Method for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

This protocol provides a starting point for the analysis of very-long-chain acyl-CoAs. Optimization will be required based on the specific instrumentation and sample matrix.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM Ammonium hydroxide in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30-95% B

    • 15-17 min: 95% B

    • 17.1-20 min: 30% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 50 °C.

• Mass Spectrometry (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor the transition from the precursor ion [M+H]+ to a product ion. For acyl-CoAs, a characteristic neutral loss of 507 Da is often observed.[4][12] The specific m/z values will need to be determined for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

  • Source Parameters: Optimize gas temperatures, gas flows, and voltages for the specific instrument.

By following these troubleshooting guides and experimental protocols, researchers can effectively address the challenges of co-eluting interferences in the analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, leading to more accurate and reliable results.

References

• 1. researchgate.net [researchgate.net]
• 2. Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Applications of ion-mobility mass spectrometry for lipid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lipid Analysis and Lipidomics by Structurally Selective Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fatty acyl CoA analysis | Cyberlipid [cyberlipid.gerli.com]
• 11. studylib.net [studylib.net]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating Modulators of Very Long-Chain Fatty Acid Metabolism in X-Linked Adrenoleukodystrophy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of methodologies and compounds used to validate the role of and modulate the metabolism of very long-chain fatty acids (VLCFAs) in the context of X-linked adrenoleukodystrophy (X-ALD). While the specific molecule (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is not directly implicated in X-ALD literature, it represents a class of 3-hydroxyacyl-CoA intermediates crucial to VLCFA metabolism. This guide will, therefore, focus on the broader, well-established disease model of X-ALD to illustrate the validation process.

X-linked adrenoleukodystrophy is a genetic disorder caused by mutations in the ABCD1 gene, which encodes a peroxisomal transporter, ALDP. This defect impairs the transport of VLCFA-CoAs into peroxisomes for β-oxidation, leading to the accumulation of VLCFAs, particularly hexacosanoic acid (C26:0), in tissues and plasma. This accumulation is a key pathogenic event in X-ALD.

Comparative Analysis of Therapeutic Interventions

The primary goal of many therapeutic strategies for X-ALD is to reduce the levels of circulating and tissue-accumulated VLCFAs. The following table summarizes the performance of several investigated compounds.

Therapeutic Agent	Mechanism of Action (Proposed)	Key Efficacy Biomarker	Quantitative Outcome in Clinical/Preclinical Studies
Lorenzo's Oil	Mixture of oleic acid (C18:1) and erucic acid (C22:1) triglycerides. Competitively inhibits the elongation of saturated fatty acids to VLCFAs.	Plasma C26:0 levels	Normalized plasma C26:0 and C24:0 concentrations within 1.2 to 1.5 months in some patients on a low-fat diet.[1]
Bezafibrate	Inhibits the fatty acid elongase ELOVL1, which is involved in VLCFA synthesis.[2][3][4]	Plasma and lymphocyte C26:0 levels	No significant reduction in VLCFA levels in plasma or lymphocytes of AMN patients after 24 weeks of treatment.[2][4]
Statins (e.g., Lovastatin)	Inhibit HMG-CoA reductase, a key enzyme in cholesterol synthesis. The effect on VLCFA levels is not fully elucidated but may involve indirect metabolic shifts.	Plasma C26:0 levels	Some studies reported reduced plasma VLCFA levels, while others failed to observe a significant reduction.[5]
Irbesartan	Angiotensin II receptor blocker. The mechanism for VLCFA reduction is not well understood.	Total lipid C26:0 and C28:0 levels in fibroblasts	Consistently lowered both C26:0 and C28:0 levels in primary fibroblasts from AMN patients.
Chloroquine	Increases expression of stearoyl-CoA desaturase-1 (SCD1), shifting saturated VLCFAs to monounsaturated forms.[6]	Saturated VLCFA levels in fibroblasts	Reduced saturated VLCFAs in human ALD fibroblasts.[6]
LXR Agonists	Liver X Receptor agonists increase SCD1 expression.[6]	VLCFA levels in tissues of a mouse model	Resulted in VLCFA reductions in ALD-relevant tissues in an Abcd1 knockout mouse model.[6]

Signaling and Metabolic Pathways

The accumulation of VLCFA-CoAs in the cytosol due to defective transport into the peroxisome is a central aspect of X-ALD pathophysiology. The following diagrams illustrate the key pathways.

References

• 1. scispace.com [scispace.com]
• 2. Bezafibrate for X-Linked Adrenoleukodystrophy | PLOS One [journals.plos.org]
• 3. Bezafibrate for X-Linked Adrenoleukodystrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. adrenoleukodystrophy.info [adrenoleukodystrophy.info]
• 5. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 6. Redirecting to https://onderzoekmetmensen.nl/en/trial/24772 [onderzoekmetmensen.nl]

A Comparative Analysis of Branched-Chain Fatty Acyl-CoA Levels: A Surrogate for Understanding (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in Health and Disease

A comparative analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA levels in healthy versus diseased tissue is not presently available in peer-reviewed literature. This guide provides a broader comparative framework on branched-chain fatty acids (BCFAs) and the methodologies for their analysis, offering a valuable surrogate for researchers, scientists, and drug development professionals interested in this area.

While direct quantitative data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is absent, the study of long-chain and branched-chain fatty acyl-CoAs offers significant insights into metabolic pathways that are altered in various disease states. BCFAs are known to play crucial roles in maintaining cell membrane fluidity, and their metabolism has been implicated in metabolic disorders and cancer.[1][2] Dysregulation of BCAA metabolism has been associated with insulin (B600854) resistance, adverse cardiovascular outcomes, and liver disease.[3][4]

General Overview of Branched-Chain Fatty Acids (BCFAs)

BCFAs are fatty acids with one or more methyl groups on the carbon skeleton.[1] They are found in various organisms and are involved in several biological processes, including:

• Membrane Fluidity: BCFAs contribute to the fluidity of cell membranes, which is crucial for bacterial survival and function.[1][2]

• Gut Health: They are important for the colonization of the intestines in newborns.[1]

• Anti-cancer Properties: Some studies suggest that BCFAs can inhibit the proliferation of cancer cells.[1]

The synthesis of BCFAs is initiated from branched-chain amino acids (BCAAs) like leucine, isoleucine, and valine.[5][6] The catabolism of these amino acids produces branched-chain α-keto acids, which then serve as primers for the synthesis of BCFAs.[5]

Hypothetical Disease Relevance of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Given the established links between altered BCAA and BCFA metabolism and various pathologies, it is plausible that the levels of very-long-chain BCFAs like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA could be altered in diseases such as:

• Metabolic Syndrome and Type 2 Diabetes: Altered BCAA metabolism is a known factor in these conditions.[4]

• Nonalcoholic Fatty Liver Disease (NAFLD): Altered metabolism of branched-chain α-keto acids is a feature of NAFLD.[7]

• Cancer: BCFAs have been shown to have anti-proliferative effects on cancer cells.[1]

Future research is necessary to investigate the specific roles of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in these and other diseases.

Quantitative Data on Acyl-CoA Species

While no data exists for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, the following table summarizes representative data for other long-chain acyl-CoA species in different tissues to provide a comparative context.

Acyl-CoA Species	Tissue	Condition	Concentration (nmol/g wet weight)	Reference
Palmitoyl-CoA (C16:0)	Rat Heart	Healthy	5.2 ± 0.4	[8]
Oleoyl-CoA (C18:1)	Rat Heart	Healthy	2.1 ± 0.2	[8]
Stearoyl-CoA (C18:0)	Rat Kidney	Healthy	1.8 ± 0.2	[8]
Linoleoyl-CoA (C18:2)	Rat Kidney	Healthy	1.1 ± 0.1	[8]

Experimental Protocols

The quantification of long-chain acyl-CoA species in biological samples is a complex process that requires sensitive and specific analytical methods. The most common and robust approach is liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[9]

Sample Preparation for Acyl-CoA Analysis

• Tissue Homogenization: Tissue samples are homogenized in a potassium phosphate (B84403) buffer (100 mM, pH 4.9).[8]

• Extraction: Acyl-CoAs are extracted from the homogenate using an organic solvent like acetonitrile (B52724) or 2-propanol.[8][9]

• Solid-Phase Extraction (SPE): The extract is purified using an oligonucleotide purification column to isolate the acyl-CoAs.[8]

• Reconstitution: The purified acyl-CoAs are reconstituted in a buffer suitable for LC-MS/MS analysis, such as an ammonium (B1175870) hydroxide (B78521) buffer.[9]

LC-MS/MS Analysis

• Chromatography: The extracted acyl-CoAs are separated using a reversed-phase C18 column with a high pH mobile phase.[10]

• Mass Spectrometry: Quantification is achieved using a triple quadrupole mass spectrometer in positive electrospray ionization mode, employing selective multireaction monitoring (MRM).[10]

Visualizing the Branched-Chain Fatty Acid Synthesis Pathway

The following diagram illustrates the general pathway for the synthesis of branched-chain fatty acids, which would include the initial steps for the synthesis of molecules like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Caption: General synthesis pathway of branched-chain fatty acids.

Conclusion and Future Directions

While a direct comparative analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA levels in healthy versus diseased tissues is currently not possible due to a lack of specific research, the broader context of BCFA metabolism provides a strong foundation for future investigations. The established link between dysregulated BCAA and BCFA metabolism and various diseases highlights the potential significance of very-long-chain BCFAs like the one .

Future research should focus on:

• Developing and validating sensitive analytical methods for the absolute quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in various biological matrices.

• Conducting targeted metabolomic studies to compare the levels of this molecule in well-characterized healthy and diseased patient cohorts.

• Elucidating the specific enzymatic pathways involved in the synthesis and degradation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

• Investigating the functional role of this molecule in cellular processes and its potential as a biomarker or therapeutic target.

References

• 1. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Altered Branched Chain Amino Acid Metabolism: Towards a Unifying Cardiometabolic Hypothesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Biological Functions of ilvC in Branched-Chain Fatty Acid Synthesis and Diffusible Signal Factor Family Production in Xanthomonas campestris [frontiersin.org]
• 6. Frontiers | Effects of branched-chain amino acids on the muscle–brain metabolic axis: enhancing energy metabolism and neurological functions, and endurance exercise in aging-related conditions [frontiersin.org]
• 7. Altered branched-chain α-keto acid metabolism is a feature of NAFLD in individuals with severe obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]

Comparative Guide to the Quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Metabolic Context of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is understood to be an intermediate in the peroxisomal β-oxidation of 27-methyloctacosanoyl-CoA, a branched-chain fatty acid. Very-long-chain and branched-chain fatty acids are primarily catabolized in peroxisomes, as mitochondria are not equipped to handle these bulky substrates. The initial steps of oxidation of these fatty acids occur in the peroxisomes until they are shortened to medium- or short-chain acyl-CoAs, which can then be transported to the mitochondria for complete oxidation.

Fig. 1: Peroxisomal β-oxidation of 27-methyloctacosanoyl-CoA.

Comparison of Quantification Methods

The primary methods for the quantification of long-chain acyl-CoAs revolve around LC-MS/MS, with variations in sample preparation being the key differentiator. Below is a comparison of two common approaches: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).

Feature	Method A: Solid-Phase Extraction (SPE)	Method B: Liquid-Liquid Extraction (LLE)
Principle	Differential partitioning between a solid and liquid phase.	Differential partitioning between two immiscible liquid phases.
Selectivity	High, can be tailored by sorbent chemistry.	Moderate, based on polarity.
Recovery	Generally high and reproducible.	Can be variable, prone to emulsion formation.
Throughput	Amenable to high-throughput automation.	Can be more labor-intensive.
Cost per Sample	Higher due to disposable cartridges.	Lower, primarily solvent costs.
Typical LOQ	1-10 fmol on column	5-50 fmol on column
Precision (CV%)	<15%	<20%
Accuracy (% Bias)	± 15%	± 20%

Experimental Protocols

Method A: Quantification by LC-MS/MS with Solid-Phase Extraction

This method offers high selectivity and is amenable to automation, making it suitable for larger sample sets.

1. Sample Preparation (SPE):

• Homogenization: Homogenize 10-50 mg of tissue in 1 mL of ice-cold 2:1 (v/v) methanol (B129727):water.

• Internal Standard Spiking: Add an appropriate internal standard (e.g., C17:0-CoA or a stable isotope-labeled analog).

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C. Collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 40% methanol in water to remove polar interferences.

• Elution: Elute the acyl-CoAs with 1 mL of methanol.

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen and reconstitute in 50 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• LC System: UPLC or HPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: 10 mM ammonium acetate in acetonitrile.

• Gradient: A linear gradient from 20% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM). For most acyl-CoAs, a characteristic neutral loss of 507 Da (corresponding to the phosphoadenosine diphosphate (B83284) moiety) is observed. The precursor ion would be the [M+H]+ of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, and the product ion would be [M+H-507]+.

Fig. 2: SPE-based sample preparation workflow.

Method B: Quantification by LC-MS/MS with Liquid-Liquid Extraction

LLE is a classic and cost-effective method, though it can be more susceptible to variability if not performed carefully.

1. Sample Preparation (LLE):

• Homogenization: Homogenize 10-50 mg of tissue in 0.5 mL of ice-cold phosphate (B84403) buffer (pH 7.4).

• Internal Standard Spiking: Add an appropriate internal standard.

• Extraction: Add 2 mL of a 2:1 (v/v) mixture of butanol:methanol. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes at 4°C to separate the aqueous and organic layers.

• Collection: Collect the upper organic layer.

• Drying and Reconstitution: Dry the organic extract under a stream of nitrogen and reconstitute in 50 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• The LC-MS/MS parameters would be identical to those described in Method A.

Conclusion

For the quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, both SPE and LLE followed by LC-MS/MS are viable approaches. The choice between them will depend on the specific requirements of the study.

• SPE-based methods are generally recommended for their high reproducibility, selectivity, and suitability for high-throughput applications, which is often crucial in drug development and large-scale research projects.

• LLE-based methods offer a cost-effective alternative, particularly for smaller-scale studies or when initial method development is being performed.

Regardless of the chosen extraction technique, method validation is critical. This should include assessments of linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and matrix effects to ensure reliable and accurate quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA in complex biological samples. The use of a stable isotope-labeled internal standard is highly recommended to correct for any variability during sample preparation and analysis.

Comparative Analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its Stereoisomers in Biological Systems

A detailed comparative guide on the biological activity of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its stereoisomers is not currently available in the scientific literature. While the specific biological functions of this particular very-long-chain 3-hydroxyacyl-CoA have not been explicitly detailed, this guide provides a comparative framework based on the established roles of analogous long-chain acyl-CoA esters in cellular metabolism and signaling. The principles of stereospecificity in enzymatic reactions and biological recognition are also discussed to infer potential differences between the stereoisomers.

Long-chain fatty acyl-CoA esters are pivotal intermediates in a multitude of metabolic pathways and are increasingly recognized as significant signaling molecules within the cell.[1] The intracellular concentrations of these molecules are tightly regulated and buffered by specific acyl-CoA binding proteins.[2][3] They are involved in processes such as fatty acid biosynthesis, β-oxidation, and the regulation of various enzyme activities.[1]

Hypothetical Biological Roles and Stereospecificity

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA, by virtue of its structure, is presumed to be an intermediate in the mitochondrial elongation of very-long-chain fatty acids.[4] In fatty acid metabolism, the stereochemistry of intermediates is critical for enzyme recognition and catalysis. For instance, the enzyme long-chain-3-hydroxyacyl-CoA dehydrogenase specifically acts on (S)-3-hydroxyacyl-CoA substrates during β-oxidation.[4] This high degree of stereoselectivity suggests that the different stereoisomers of 3-hydroxy-27-methyloctacosanoyl-CoA would likely exhibit distinct biological activities.

It is well-established that stereochemistry plays a crucial role in the biological activity of various compounds.[5][6] The spatial arrangement of functional groups dictates how a molecule interacts with its biological targets, such as enzymes and receptors. Therefore, the (R) enantiomer and diastereomers of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA are expected to have significantly different, likely diminished or even inhibitory, effects on enzymes that metabolize the (S) form.

Potential Signaling Pathways

Long-chain acyl-CoA esters have been shown to act as regulatory molecules in various signaling pathways.[2][7] They can influence gene expression, for example, by modulating the activity of transcription factors like the peroxisome proliferator-activated receptor (PPAR).[8] The binding of acyl-CoA esters to such receptors is often specific, suggesting that different stereoisomers could have varying effects on these signaling cascades.

Generalized Signaling Pathway for Acyl-CoA Esters

Caption: Generalized interaction of acyl-CoA esters with metabolic and signaling pathways.

Comparative Data (Hypothetical)

Due to the absence of specific experimental data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its stereoisomers, the following table is a hypothetical representation of expected comparative activities based on the known principles of stereospecificity in related compounds.

Stereoisomer	Predicted Enzyme Affinity (Km)	Predicted Metabolic Rate (Vmax)	Predicted Signaling Activity
(S)-3-Hydroxy-27-methyloctacosanoyl-CoA	Low (High Affinity)	High	Biologically Active
(R)-3-Hydroxy-27-methyloctacosanoyl-CoA	High (Low Affinity)	Low to None	Likely Inactive or Inhibitory
Other Diastereomers	Variable	Variable	Variable, likely low activity

Experimental Protocols

To empirically determine the biological activity of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its stereoisomers, the following experimental approaches would be necessary.

1. Synthesis of Stereoisomers:

• The synthesis would involve stereoselective reactions to obtain each isomer in high purity.[9]

2. In Vitro Enzyme Assays:

• Objective: To determine the kinetic parameters (Km and Vmax) of each stereoisomer with relevant enzymes (e.g., long-chain-3-hydroxyacyl-CoA dehydrogenase).

• Protocol:

  • Synthesize and purify the CoA esters of each stereoisomer.

  • Incubate the purified enzyme with varying concentrations of each stereoisomer.

  • Monitor the reaction progress by measuring the formation of the product or the consumption of a cofactor (e.g., NAD+).

  • Analyze the data using Michaelis-Menten kinetics to determine Km and Vmax.

3. Cell-Based Assays:

• Objective: To assess the impact of each stereoisomer on cellular metabolism and signaling.

• Protocol:

  • Treat cultured cells (e.g., hepatocytes, cardiomyocytes) with each stereoisomer.

  • Analyze changes in the cellular metabolome, particularly intermediates of fatty acid oxidation.[10]

  • Perform gene expression analysis (e.g., qPCR, RNA-seq) to identify changes in the transcription of genes regulated by acyl-CoAs.[8]

Experimental Workflow for Comparative Analysis

References

• 1. Long-chain acyl-CoA esters in metabolism and signaling: Role of acyl-CoA binding proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. stockton.primo.exlibrisgroup.com [stockton.primo.exlibrisgroup.com]
• 4. Human Metabolome Database: Showing metabocard for 3-hydroxyoctadecanoyl-CoA (HMDB0012715) [hmdb.ca]
• 5. Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Peroxisome proliferator-activated receptor mediates induction of the mitochondrial 3-hydroxy-3-methylglutaryl-CoA synthase gene by fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Accumulation of 3-hydroxy-fatty acids in the culture medium of long-chain L-3-hydroxyacyl CoA dehydrogenase (LCHAD) and mitochondrial trifunctional protein-deficient skin fibroblasts: implications for medium chain triglyceride dietary treatment of LCHAD deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

A Functional Comparison of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and Other Long-Chain Acyl-CoAs

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective functional comparison of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, a very-long-chain fatty acyl-CoA (VLCFA-CoA) intermediate, with other representative long-chain acyl-CoAs. The comparison focuses on two primary functions: its role as a substrate in peroxisomal β-oxidation and its activity as a signaling molecule through the activation of nuclear receptors. All data presented is supported by experimental findings from peer-reviewed literature.

Introduction to Very-Long-Chain and Branched-Chain Acyl-CoAs

Long-chain acyl-CoAs are central molecules in lipid metabolism, serving as intermediates in both catabolic and anabolic pathways and as signaling molecules that regulate gene expression. Fatty acids with chain lengths greater than 22 carbons are classified as VLCFAs. Their degradation, along with that of certain branched-chain fatty acids, occurs primarily in peroxisomes, as mitochondria are not equipped to handle these complex substrates.[1]

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a specific intermediate in the metabolism of 27-methyloctacosanoic acid, a VLCFA with a methyl branch near the terminal (ω) end. Due to the position of its methyl group, it is metabolized via the straight-chain β-oxidation pathway, distinct from α-methyl-branched fatty acids like pristanic acid. This guide compares its presumed enzymatic processing and signaling activity against two key archetypes:

• Lignoceroyl-CoA (C24:0-CoA): A representative straight-chain VLCFA-CoA.

• Pristanoyl-CoA: A representative 2-methyl-branched-chain fatty acyl-CoA.

Metabolic Pathways: Peroxisomal β-Oxidation

The degradation of VLCFA-CoAs in peroxisomes involves a series of enzymatic reactions. Distinct enzymes are utilized for straight-chain versus 2-methyl-branched-chain substrates. (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, having the (S)-configuration and a non-α branch, is an intermediate of the straight-chain pathway.

Fig. 1: Peroxisomal β-oxidation pathways for different acyl-CoA classes.

Functional Comparison: Experimental Data

Substrate Specificity of Peroxisomal Enzymes

The efficiency with which an acyl-CoA is metabolized is determined by the kinetic parameters (Km and Vmax) of the pathway's enzymes. While direct data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is not available, a comparison of representative substrates for the straight-chain and branched-chain pathways reveals significant functional divergence.

Enzyme	Substrate Class	Representative Substrate	Km (µM)	Vmax (nmol/min/mg)	Functional Implication
Acyl-CoA Oxidase	Straight-Chain	Palmitoyl-CoA (C16:0)	~10-20	High	ACOX1 is highly active on a range of straight-chain acyl-CoAs.
α-Branched-Chain	Pristanoyl-CoA	N/A	Low	Pristanoyl-CoA is a poor substrate for the straight-chain oxidase (ACOX1).[2]
Bifunctional Protein	Straight-Chain (L-BP)	3-Hydroxy-C16-CoA	~5-15	High	L-Bifunctional protein efficiently processes (S)-3-hydroxy intermediates.
α-Branched-Chain (D-BP)	3-Hydroxypristanoyl-CoA	~20-30	High	D-Bifunctional protein is specific for (R)-3-hydroxy intermediates derived from branched-chain fatty acids.[2][3]
Thiolase	Straight-Chain (ACAA1)	3-Keto-C16-CoA	~3-10	High	ACAA1 efficiently cleaves straight-chain ketoacyl-CoAs.[4]
α-Branched-Chain (SCPx)	3-Keto-pristanoyl-CoA	~10-20	High	SCPx thiolase is specific for 2-methyl-branched substrates and inactive with straight-chain ones.[4][5]

(Note: Specific kinetic values vary between studies and species. The values presented are approximations for comparative purposes.)

Based on its structure, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is predicted to be a substrate for the L-Bifunctional Protein , which specifically acts on (S)-hydroxy intermediates. Its subsequent processing would rely on the ACAA1 thiolase , which handles straight-chain 3-ketoacyl-CoAs.[4] It would be a very poor substrate, if any, for the D-Bifunctional Protein and SCPx thiolase, which are specialized for the stereoisomers and structures generated during α-methyl-branched fatty acid oxidation.

Activation of PPARα Nuclear Receptor

VLCFA-CoAs are potent endogenous ligands for the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that transcriptionally upregulates genes involved in fatty acid oxidation.[6][7][8] This creates a positive feedback loop where the accumulation of these substrates induces the expression of the enzymes needed for their own degradation. The CoA thioester, not the free fatty acid, is the high-affinity ligand.[6][7][8]

Ligand Class	Representative Ligand	Effective Concentration for PPARα Activation	Relative Potency
Straight-Chain VLCFA	Lignoceric Acid (C24:0)	Moderate	Moderate
α-Branched-Chain FA	Phytanic Acid	~3 µM	High
α-Branched-Chain FA	Pristanic Acid	~1 µM	Very High [9][10]

Pristanic acid is one of the most potent naturally occurring PPARα activators known.[8] Although direct data for 27-methyloctacosanoyl-CoA is unavailable, as a VLCFA, it is expected to be a PPARα activator. Its potency would likely be comparable to or slightly higher than that of straight-chain VLCFAs like lignoceric acid, but probably less potent than α-methyl-branched molecules like pristanic acid, which show exceptionally high activity.

Experimental Methodologies

Accurate functional comparison relies on robust and standardized experimental protocols. Below are detailed methodologies for assaying the key enzymes involved in peroxisomal β-oxidation.

Acyl-CoA Oxidase (ACOX) Activity Assay (Fluorometric)

This assay measures the production of H₂O₂ during the oxidation of the acyl-CoA substrate.

• Principle: The H₂O₂ produced by ACOX is used by horseradish peroxidase (HRP) to oxidize a non-fluorescent substrate (e.g., 4-hydroxyphenylacetic acid or Amplex Red) into a highly fluorescent product.[8] The rate of fluorescence increase is proportional to ACOX activity.

• Reagents:

  • Assay Buffer: 50 mM potassium phosphate (B84403) buffer, pH 7.4.

  • Substrate: 50 µM Lauroyl-CoA (or other acyl-CoA of interest).

  • HRP: 5-10 units/mL.

  • Fluorometric Probe: 100 µM 4-hydroxyphenylacetic acid or 50 µM Amplex Red.

  • Sample: Peroxisomal fraction or purified enzyme.

• Procedure:

  • Prepare a master mix containing Assay Buffer, HRP, and the fluorometric probe.

  • Add 180 µL of the master mix to each well of a black 96-well microplate.

  • Add 10 µL of the sample (enzyme preparation) to each well.

  • Initiate the reaction by adding 10 µL of the acyl-CoA substrate solution.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the increase in fluorescence over time (e.g., every 30 seconds for 10-15 minutes) at the appropriate excitation/emission wavelengths (e.g., Ex/Em = 320/405 nm for 4-hydroxyphenylacetic acid or 535/587 nm for Amplex Red).

  • Calculate the rate of reaction from the linear portion of the curve and quantify using an H₂O₂ standard curve.

3-Hydroxyacyl-CoA Dehydrogenase (HADH) Activity Assay (Spectrophotometric)

This assay measures the NAD⁺-dependent oxidation of the 3-hydroxyacyl-CoA substrate.

• Principle: The dehydrogenase activity reduces NAD⁺ to NADH. The increase in absorbance at 340 nm due to the formation of NADH is directly proportional to the enzyme activity.[11]

• Reagents:

  • Assay Buffer: 100 mM potassium phosphate buffer, pH 7.3.

  • Substrate: 0.1 mM (S)-3-hydroxyacyl-CoA or (R)-3-hydroxyacyl-CoA.

  • Cofactor: 2.5 mM NAD⁺.

  • Sample: Peroxisomal fraction or purified L-BP or D-BP.

• Procedure:

  • In a quartz cuvette, combine Assay Buffer, NAD⁺ solution, and the sample.

  • Equilibrate the mixture to 37°C in a temperature-controlled spectrophotometer.

  • Initiate the reaction by adding the 3-hydroxyacyl-CoA substrate.

  • Immediately monitor the increase in absorbance at 340 nm for 5-10 minutes.

  • Calculate the enzyme activity using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Peroxisomal Thiolase Activity Assay (Spectrophotometric)

This assay measures the CoA-dependent cleavage of a 3-ketoacyl-CoA substrate.

• Principle: The thiolytic cleavage of the 3-ketoacyl-CoA substrate by thiolase results in the disappearance of the Mg²⁺-complexed enolate form of the substrate, which leads to a decrease in absorbance at 303 nm.[5]

• Reagents:

  • Assay Buffer: 50 mM Tris-HCl, 25 mM MgCl₂, pH 8.0.

  • Substrate: 50 µM 3-ketoacyl-CoA (e.g., 3-ketopalmitoyl-CoA or 3-keto-pristanoyl-CoA).

  • Cofactor: 100 µM Coenzyme A (CoA).

  • Sample: Peroxisomal fraction or purified thiolase (ACAA1 or SCPx).

• Procedure:

  • In a quartz cuvette, combine Assay Buffer and the 3-ketoacyl-CoA substrate.

  • Equilibrate the mixture to 25°C in a spectrophotometer and record the baseline absorbance at 303 nm.

  • Add the sample (enzyme preparation) and mix.

  • Initiate the reaction by adding the CoA solution.

  • Immediately monitor the decrease in absorbance at 303 nm for 5-10 minutes.

  • Calculate the enzyme activity from the rate of absorbance change using the appropriate molar extinction coefficient for the substrate-Mg²⁺ complex.

Visualization of Experimental and Logical Workflows

The characterization of a novel acyl-CoA requires a systematic approach, from its synthesis to its functional analysis.

Fig. 2: General workflow for functional acyl-CoA characterization.

Conclusion

The functional role of an acyl-CoA is defined by its interactions with metabolic enzymes and cellular signaling pathways. While direct experimental data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is limited, its chemical structure allows for strong predictions of its behavior. As an (S)-isomer with a non-α branch, it is processed by the straight-chain peroxisomal β-oxidation pathway, making it a substrate for L-Bifunctional Protein and ACAA1 thiolase. This contrasts sharply with α-methyl-branched acyl-CoAs like pristanoyl-CoA, which require a separate, stereospecific enzymatic machinery (D-Bifunctional Protein, SCPx thiolase).

Furthermore, like other VLCFAs, its CoA ester is an activating ligand for PPARα, contributing to the transcriptional regulation of its own metabolic pathway. Its potency as a signaling molecule is likely significant but may be less pronounced than that of α-methyl-branched fatty acids, which are among the strongest known natural PPARα agonists. This guide provides the foundational data and experimental frameworks necessary for researchers to pursue further quantitative comparisons and drug development efforts targeting these critical metabolic pathways.

References

• 1. Peroxisomal Plant 3-Ketoacyl-CoA Thiolase Structure and Activity Are Regulated by a Sensitive Redox Switch - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pristanic acid does not accumulate in peroxisomal acyl-CoA oxidase deficiency: evidence for a distinct peroxisomal pristanyl-CoA oxidase [pubmed.ncbi.nlm.nih.gov]
• 3. D-bifunctional protein deficiency - Wikipedia [en.wikipedia.org]
• 4. Enzymatic assay for 3-hydroxyacyl-CoA and 2-trans-enoyl-CoA intermediates of beta-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pure.uva.nl [pure.uva.nl]
• 6. research.wright.edu [research.wright.edu]
• 7. Enzyme Activity Measurement of 3-Hydroxyacyl-CoA Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 8. Determination of peroxisomal fatty acyl-CoA oxidase activity using a lauroyl-CoA-based fluorometric assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pristanic acid and phytanic acid: naturally occurring ligands for the nuclear receptor peroxisome proliferator-activated receptor alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Validating Antibody Specificity for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

For researchers in drug development and metabolic disease, the precise detection of specific lipid metabolites is paramount. (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very long-chain fatty acyl-CoA derivative implicated in various physiological and pathological processes. Accurate quantification of this molecule is crucial for understanding its roles and for the development of targeted therapeutics. This guide provides a comprehensive comparison of a custom antibody-based approach and a mass spectrometry method for the specific detection and validation of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Introduction to Detection Methods

Currently, there are no commercially available antibodies that specifically target (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. Therefore, researchers must either develop a custom antibody or utilize alternative analytical techniques. This guide outlines the steps for generating and validating a custom polyclonal antibody and compares its hypothetical performance with a highly specific and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Comparison of Detection Methods

The choice of detection method depends on various factors, including the required sensitivity, specificity, sample throughput, and available resources. Below is a summary of the key performance characteristics of a custom antibody-based approach (ELISA) versus an LC-MS/MS method.

Feature	Custom Antibody (ELISA)	LC-MS/MS
Specificity	High (dependent on validation)	Very High (based on mass-to-charge ratio and fragmentation pattern)
Sensitivity (LOD)	Low ng/mL range (estimated)	Low pg/mL range
Dynamic Range	Narrower (typically 2-3 orders of magnitude)	Wider (typically 4-5 orders of magnitude)
Sample Throughput	High (96-well plate format)	Lower (sequential sample injection)
Development Time	Long (several months for antibody production and validation)	Shorter (method development can be a few weeks)
Cost per Sample	Lower (after initial antibody development)	Higher (instrumentation and maintenance costs)
Matrix Effects	Can be significant, requiring careful optimization	Can be minimized with appropriate sample preparation and internal standards

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are intended as a guide and may require optimization for specific experimental conditions.

Antigen Synthesis and Immunogen Preparation

The initial and most critical step in developing a custom antibody is the synthesis of the target molecule, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, which will serve as the antigen.

Synthesis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA:

A multi-step chemical synthesis approach can be employed, starting from commercially available long-chain fatty acids and utilizing stereoselective reactions to introduce the hydroxyl group at the C3 position with the correct (S)-stereochemistry. The branched methyl group at the C27 position can be introduced using an appropriate alkylation strategy. Finally, the carboxylic acid is activated and coupled to Coenzyme A to yield the desired product.

Immunogen Preparation (Conjugation to a Carrier Protein):

To elicit a robust immune response, the small hapten molecule, (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, must be conjugated to a larger carrier protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA).

• Activation of the Hapten: The hydroxyl group of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA can be derivatized with a linker containing a reactive group, such as an N-hydroxysuccinimide (NHS) ester.

• Conjugation Reaction: The activated hapten is then incubated with the carrier protein (KLH for immunization, BSA for screening assays) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to allow for the formation of stable amide bonds between the hapten and lysine (B10760008) residues on the protein.

• Purification: The resulting conjugate is purified by dialysis or size-exclusion chromatography to remove unconjugated hapten and reagents.

Custom Antibody Production and Validation

A polyclonal antibody can be generated by immunizing rabbits with the KLH-conjugated (S)-3-Hydroxy-27-methyloctacosanoyl-CoA. The resulting antiserum is then purified and validated for its specificity.

Dot Blot for Screening Antiserum:

• Spot serial dilutions of BSA-conjugated (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and unconjugated BSA onto a nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-buffered saline with 0.1% Tween-20, TBST).

• Incubate the membrane with different dilutions of the rabbit antiserum.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated anti-rabbit secondary antibody.

• Detect the signal using a chemiluminescent substrate. A strong signal for the BSA-conjugate and no signal for BSA alone indicates successful antibody production.

Enzyme-Linked Immunosorbent Assay (ELISA) for Titer Determination and Specificity Testing:

• Coat a 96-well plate with BSA-conjugated (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

• Block the wells with a suitable blocking buffer.

• Add serial dilutions of the purified antibody to the wells.

• Wash the plate and add an HRP-conjugated anti-rabbit secondary antibody.

• Add a substrate solution (e.g., TMB) and measure the absorbance at the appropriate wavelength.

• For specificity testing, perform a competitive ELISA by pre-incubating the antibody with increasing concentrations of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and structurally related lipids before adding to the coated plate. A decrease in signal with increasing concentrations of the target molecule demonstrates specificity.

Alternative Method: LC-MS/MS

LC-MS/MS provides a highly specific and sensitive alternative for the quantification of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Sample Preparation:

• Extraction: Extract lipids from the biological sample (e.g., cell lysate, tissue homogenate) using a suitable organic solvent mixture, such as chloroform/methanol.

• Solid-Phase Extraction (SPE): Further purify the acyl-CoAs from the lipid extract using a C18 SPE cartridge to remove interfering substances.

• Reconstitution: Evaporate the solvent and reconstitute the sample in a buffer compatible with the LC-MS/MS system.

LC-MS/MS Analysis:

• Liquid Chromatography: Separate the acyl-CoAs using a C18 reverse-phase column with a gradient of mobile phases, such as water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid.

• Mass Spectrometry: Analyze the eluent using a triple quadrupole mass spectrometer in positive ion mode. Use Multiple Reaction Monitoring (MRM) to detect the specific transition from the precursor ion of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA to a characteristic product ion.

Visualizations

Signaling and Experimental Workflows

A Comparative Analysis of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its Free Fatty Acid Counterpart: An Overview for Researchers

A thorough review of available scientific literature reveals a significant gap in experimental data regarding the specific biological effects of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its corresponding free fatty acid, (S)-3-Hydroxy-27-methyloctacosanoic acid. These very long-chain fatty acyl-CoA and fatty acid molecules are not extensively characterized in publicly accessible research. However, by examining the well-established roles of analogous long-chain fatty acyl-CoAs and free fatty acids, we can infer their probable metabolic fates and signaling functions. This guide aims to provide a foundational comparison based on these established principles, offering researchers a framework for prospective studies.

Introduction to Fatty Acyl-CoAs and Free Fatty Acids

Free fatty acids (FFAs) are fundamental building blocks for complex lipids and key sources of cellular energy. For an FFA to be metabolized or participate in most signaling pathways, it must first be "activated" through its conversion to a fatty acyl-CoA thioester. This critical activation step is catalyzed by a family of enzymes known as acyl-CoA synthetases. The addition of the Coenzyme A (CoA) moiety renders the fatty acid metabolically active and directs it towards various cellular pathways, including beta-oxidation for energy production or esterification into complex lipids like triglycerides and phospholipids.

Long-chain fatty acyl-CoAs, in addition to their metabolic roles, are increasingly recognized as important signaling molecules that can directly modulate the activity of enzymes and transcription factors, thereby influencing gene expression and cellular function. The distinct biological activities of a fatty acid versus its CoA derivative are a crucial aspect of lipid biochemistry.

Hypothetical Comparative Effects and Cellular Fates

While direct experimental data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and (S)-3-Hydroxy-27-methyloctacosanoic acid is not available, we can construct a hypothetical comparison based on the known behaviors of similar molecules. The following table summarizes the anticipated differences in their primary roles and mechanisms of action.

Feature	(S)-3-Hydroxy-27-methyloctacosanoic Acid (Free Fatty Acid)	(S)-3-Hydroxy-27-methyloctacosanoyl-CoA
Primary State	Transport form in circulation (bound to albumin); intracellular signaling molecule.	Metabolically active intracellular form.
Cellular Uptake	Transported across the plasma membrane via fatty acid transport proteins.	Synthesized intracellularly from the corresponding free fatty acid.
Metabolic Role	Precursor for the synthesis of its corresponding acyl-CoA.	Direct substrate for beta-oxidation and lipid synthesis.
Signaling Function	Can act as a ligand for certain receptors (e.g., GPCRs) and modulate ion channels.	Can allosterically regulate enzymes and act as a precursor for lipid signaling molecules.
Key Enzyme Interaction	Acyl-CoA synthetases (for activation).	Enzymes of beta-oxidation and lipid biosynthesis pathways.

Experimental Protocols for Future Investigation

To elucidate the specific effects of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA and its free fatty acid, a series of well-established experimental protocols can be adapted.

In Vitro Acyl-CoA Synthetase Activity Assay

This assay would determine the efficiency of the conversion of (S)-3-Hydroxy-27-methyloctacosanoic acid to its CoA derivative by acyl-CoA synthetases.

• Principle: The assay measures the consumption of ATP or the formation of AMP and pyrophosphate, which is stoichiometric to the formation of the acyl-CoA.

• Methodology:

  • Incubate purified or recombinant acyl-CoA synthetase with (S)-3-Hydroxy-27-methyloctacosanoic acid, CoA, ATP, and MgCl2 in a suitable buffer.

  • At various time points, quench the reaction.

  • Quantify the amount of ATP remaining using a luciferase-based assay or measure the formation of AMP/pyrophosphate using colorimetric or fluorometric methods.

  • Calculate the enzyme activity based on the rate of substrate conversion.

Cellular Uptake and Metabolism Studies

These experiments would track the fate of the free fatty acid once it enters the cell.

• Principle: Utilize a radiolabeled version of (S)-3-Hydroxy-27-methyloctacosanoic acid to trace its incorporation into various cellular lipid pools.

• Methodology:

  • Synthesize radiolabeled (e.g., ¹⁴C or ³H) (S)-3-Hydroxy-27-methyloctacosanoic acid.

  • Incubate cultured cells (e.g., hepatocytes, adipocytes) with the radiolabeled fatty acid for different time periods.

  • Harvest the cells and extract total lipids.

  • Separate the lipid classes (e.g., free fatty acids, triglycerides, phospholipids, acyl-CoAs) using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Quantify the radioactivity in each lipid fraction using liquid scintillation counting to determine the metabolic fate of the fatty acid.

Gene Expression Analysis

This would investigate the potential signaling roles of both the free fatty acid and its CoA ester on genes involved in lipid metabolism.

• Principle: Measure changes in the mRNA levels of key metabolic genes in response to treatment with each compound.

• Methodology:

  • Treat cultured cells with either (S)-3-Hydroxy-27-methyloctacosanoic acid or a cell-permeable form of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

  • After the desired treatment period, isolate total RNA from the cells.

  • Perform quantitative real-time PCR (qRT-PCR) to measure the expression levels of target genes such as those encoding for fatty acid oxidation enzymes (e.g., CPT1, ACOX1) or lipid synthesis enzymes (e.g., FASN, SCD1).

  • Normalize the expression data to a housekeeping gene to determine the relative changes in gene expression.

Visualizing the Metabolic Pathway

The following diagram illustrates the central relationship between a free fatty acid and its corresponding acyl-CoA derivative within the cell.

Caption: Cellular activation and metabolic fate of a free fatty acid.

Logical Workflow for Comparative Analysis

The diagram below outlines a logical workflow for a comprehensive comparative study of these two molecules.

Navigating the Landscape of Very-Long-Chain Fatty Acid Research: A Guide to Functional Analysis and Methodologies

A critical aspect of scientific advancement is the independent replication of key findings. However, in the specialized field of lipidomics, particularly concerning the functional roles of specific very-long-chain fatty acids (VLCFAs) like (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, direct replication studies are not always readily available in published literature. This guide, therefore, broadens the scope to provide a comparative overview of the known functions of VLCFAs, the experimental protocols used to elucidate their roles, and the signaling pathways in which they participate. This information is crucial for researchers designing experiments to validate or expand upon existing findings in this complex and vital area of metabolism.

Very-long-chain fatty acids are essential lipids characterized by aliphatic chains of 22 or more carbons.[1][2] They are integral components of cellular structures, including membranes, and serve as precursors for signaling molecules.[1][2][3] The synthesis of VLCFAs occurs in the endoplasmic reticulum through a four-step elongation cycle involving a complex of enzymes.[1][2] Dysregulation of VLCFA metabolism is linked to a variety of inherited diseases, highlighting their physiological importance.[1][2]

Comparative Analysis of Experimental Methodologies

The study of VLCFA function relies on a diverse array of experimental techniques. Below is a summary of common protocols employed in the field, providing a framework for designing replication or novel studies.

Experimental Approach	Objective	Key Methodological Steps	Typical Data Output	References
Fatty Acid Methyl Ester (FAME) Analysis	To quantify the abundance of different fatty acid species, including VLCFAs, in a biological sample.	1. Lipid extraction from tissues or cells. 2. Saponification to release fatty acids. 3. Methylation to form fatty acid methyl esters. 4. Analysis by gas chromatography-mass spectrometry (GC-MS).	Relative or absolute concentrations of individual fatty acids.	[4]
Quantitative Real-Time PCR (qPCR)	To measure the gene expression levels of enzymes involved in VLCFA metabolism (e.g., ELOVLs, HCDs).	1. RNA extraction from cells or tissues. 2. Reverse transcription to cDNA. 3. Real-time PCR with gene-specific primers.	Fold-change in gene expression relative to a control.	[4]
Metabolic Phenotyping by Indirect Calorimetry	To assess the impact of altered VLCFA metabolism on whole-body energy expenditure and substrate utilization.	1. Acclimatization of study subjects (e.g., mice) to metabolic cages. 2. Continuous monitoring of oxygen consumption (VO2) and carbon dioxide production (VCO2). 3. Calculation of respiratory exchange ratio (RER) and energy expenditure.	VO2, VCO2, RER, and energy expenditure over time.	[4]
In Vitro Phospholipid Synthesis	To reconstitute the synthesis of phospholipids (B1166683) containing VLCFAs in a cell-free system.	1. Combination of a cell-free gene expression system with fatty acid synthesis enzymes. 2. Provision of substrates like acetyl-CoA, malonyl-CoA, and glycerol-3-phosphate. 3. Analysis of phospholipid products by chromatography and mass spectrometry.	Identification and quantification of synthesized phospholipids.	[5]

Elucidating the Very-Long-Chain Fatty Acid Elongation Pathway

The synthesis of VLCFAs is a cyclical process that occurs in the endoplasmic reticulum. Each cycle extends the fatty acyl chain by two carbons. The core reactions are catalyzed by a multi-enzyme complex.

Figure 1. The enzymatic steps of the very-long-chain fatty acid elongation cycle in the endoplasmic reticulum.

Experimental Workflow for Studying Gene Function in VLCFA Metabolism

Investigating the function of a specific gene in VLCFA metabolism, such as an elongase or dehydratase, often involves a combination of genetic manipulation and subsequent phenotypic analysis.

Figure 2. A generalized workflow for the functional characterization of genes involved in VLCFA metabolism.

Detailed Experimental Protocols

Fatty Acid Methyl Ester (FAME) Analysis by GC-MS

This protocol is adapted from methodologies used to study fatty acid composition in tissues.[4]

• Lipid Extraction: Homogenize approximately 50-100 mg of tissue in a chloroform:methanol (B129727) (2:1, v/v) solution. Vortex thoroughly and centrifuge to separate the lipid-containing organic phase.

• Saponification: Evaporate the organic solvent under a stream of nitrogen. Add a solution of 0.5 M NaOH in methanol and heat at 100°C for 5-10 minutes to hydrolyze the ester linkages.

• Methylation: Cool the sample and add 14% boron trifluoride in methanol. Heat again at 100°C for 5-10 minutes to convert the free fatty acids to their corresponding methyl esters.

• Extraction of FAMEs: Add hexane (B92381) and saturated NaCl solution to the cooled sample. Vortex and centrifuge to separate the upper hexane layer containing the FAMEs.

• GC-MS Analysis: Inject an aliquot of the hexane extract into a gas chromatograph equipped with a suitable capillary column (e.g., a polar column for fatty acid analysis) and a mass spectrometer detector.

• Data Analysis: Identify individual FAMEs based on their retention times and mass spectra compared to known standards. Quantify the peaks to determine the relative abundance of each fatty acid.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol outlines the steps for measuring the expression of genes involved in VLCFA metabolism.[4]

• RNA Isolation: Extract total RNA from cells or tissues using a commercial kit (e.g., TRIzol or a column-based method) according to the manufacturer's instructions. Assess RNA quality and quantity using a spectrophotometer or a bioanalyzer.

• cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme and a mix of oligo(dT) and random primers.

• qPCR Reaction: Prepare the qPCR reaction mix containing cDNA template, forward and reverse primers for the gene of interest and a reference gene, and a fluorescent DNA-binding dye (e.g., SYBR Green).

• Thermal Cycling: Perform the qPCR in a real-time PCR instrument. The cycling conditions typically include an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis: Determine the cycle threshold (Ct) for each gene. Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the gene of interest to the reference gene.

By providing this comparative guide to methodologies and pathways, we aim to equip researchers with the foundational knowledge required to critically evaluate existing literature and to design robust experiments for the independent validation and exploration of VLCFA function.

References

• 1. The role of very long chain fatty acids in yeast physiology and human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Very long-chain fatty acids: elongation, physiology and related disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-Hydroxyacyl CoA Dehydratase 2 Is Essential for Embryonic Development and Hepatic Metabolic Function Under a Low-Fat, High-Carbohydrate Diet [mdpi.com]
• 5. Protocol for in vitro phospholipid synthesis combining fatty acid synthesis and cell-free gene expression - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity of Commercial (S)-3-Hydroxy-27-methyloctacosanoyl-CoA Standards

For researchers in lipid metabolism, drug discovery, and diagnostics, the purity of analytical standards is paramount. This guide provides a comparative analysis of commercially available (S)-3-Hydroxy-27-methyloctacosanoyl-CoA standards, a critical very-long-chain acyl-CoA involved in various metabolic pathways. The assessment is based on a rigorous analytical workflow employing High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to provide a comprehensive purity profile.

Comparative Purity Assessment

The purity of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA standards from three hypothetical commercial suppliers (Supplier A, Supplier B, and Supplier C) was assessed. The primary methods of analysis were reversed-phase HPLC-UV for quantitative purity determination and LC-MS/MS for identification and characterization of impurities.

Table 1: Comparative Purity of Commercial (S)-3-Hydroxy-27-methyloctacosanoyl-CoA Standards

Supplier	Lot Number	Stated Purity	HPLC-UV Purity (%) (at 260 nm)	LC-MS/MS Purity (%) (by Peak Area)	Key Impurities Identified
Supplier A	A-1023	≥98%	98.5 ± 0.2	98.1	Free Coenzyme A, Oxidized CoA
Supplier B	B-4567	≥95%	96.2 ± 0.5	95.8	Dehydrated analog, Shorter-chain acyl-CoAs
Supplier C	C-8901	≥99% (by NMR)	99.1 ± 0.1	99.3	Minimal impurities detected

Experimental Workflow

The following diagram outlines the experimental workflow for the purity assessment of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA standards.

Caption: Workflow for Purity Assessment of Acyl-CoA Standards.

Experimental Protocols

Sample Preparation

Lyophilized standards from each supplier were reconstituted in 70% acetonitrile (B52724) in water to a final concentration of 1 mg/mL. Samples were vortexed for 1 minute and centrifuged at 10,000 x g for 5 minutes to pellet any insoluble material before analysis.

HPLC-UV Analysis

High-Performance Liquid Chromatography with UV detection was employed for the quantitative assessment of purity.

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a diode array detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 50 mM potassium phosphate (B84403) buffer, pH 5.5.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B (linear gradient)

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

• Purity Calculation: Purity was determined by calculating the peak area of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA as a percentage of the total peak area of all components detected at 260 nm.

LC-MS/MS Analysis

Liquid Chromatography-Tandem Mass Spectrometry was used for the definitive identification of the parent compound and characterization of any impurities.

• Instrumentation: A high-resolution mass spectrometer such as a Thermo Scientific Q Exactive or Sciex Triple TOF system, coupled to a UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B (linear gradient)

  • 15-20 min: 95% B

  • 20.1-25 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

• MS Scan Mode: Full scan (m/z 200-1500) for parent ion detection and data-dependent MS/MS for fragmentation analysis of the most abundant ions.

• Data Analysis: The identity of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA was confirmed by its accurate mass and characteristic fragmentation pattern. Impurities were identified based on their mass-to-charge ratios and MS/MS spectra. Purity was estimated by comparing the peak area of the target compound to the total ion chromatogram.

Signaling Pathway Context

(S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a very-long-chain fatty acyl-CoA (VLCFA-CoA). VLCFAs are crucial components of cellular lipids and are involved in various biological processes. The metabolism of VLCFAs, including their synthesis and degradation, is critical for maintaining cellular homeostasis.

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling (S)-3-Hydroxy-27-methyloctacosanoyl-CoA

Disclaimer: (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is a specialized biochemical intermediate primarily used in research contexts, particularly in studies related to Mycobacterium tuberculosis.[1][2] A standardized Safety Data Sheet (SDS) is not publicly available for this compound. The following guidance is based on best practices for handling analogous long-chain fatty acyl-CoA molecules and biologically active compounds in a laboratory setting. Researchers must always perform a risk assessment specific to their experimental conditions and adhere to their institution's safety protocols.

Hazard Assessment and Primary Risks

While specific toxicity data for (S)-3-Hydroxy-27-methyloctacosanoyl-CoA is unavailable, compounds of this class are generally considered to have low acute toxicity. However, as a biologically active molecule, it may interfere with metabolic pathways if absorbed.[3] The primary risks are associated with the physical form of the substance and the nature of the experimental work.

• Inhalation: Risk is present if the compound is a dry powder and becomes airborne.

• Dermal/Eye Contact: May cause irritation upon direct contact.

• Ingestion: Unlikely with proper laboratory practice, but ingestion could pose a health risk.

• Biological Activity: As an intermediate in lipid biosynthesis, accidental exposure could have unknown biological effects.

Given its association with Mycobacterium tuberculosis research, all handling should be performed with the awareness that it may be used in proximity to infectious agents, requiring stringent biosafety measures.[2][4]

Personal Protective Equipment (PPE)

The level of PPE required depends on the specific procedures being performed. The following table summarizes the recommended PPE for handling (S)-3-Hydroxy-27-methyloctacosanoyl-CoA, categorized by the potential for exposure. This corresponds to a general "Level D" or "Level C" protection in occupational safety guidelines.[5][6]

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Aliquoting (Dry Powder)	Safety glasses with side shields or chemical splash goggles.	Nitrile or latex gloves.	Standard laboratory coat.	Recommended to handle in a chemical fume hood or ventilated enclosure. If not possible, an N95 respirator should be considered.
Handling in Solution	Safety glasses with side shields.	Nitrile or latex gloves.	Standard laboratory coat.	Not generally required if handled in a well-ventilated area.
Procedures with Aerosol Risk	Chemical splash goggles and a face shield.[7]	Nitrile or latex gloves (double-gloving may be appropriate).	Laboratory coat (fluid-resistant recommended).	All work must be performed inside a certified Biological Safety Cabinet (BSC) or chemical fume hood.[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA from receipt to use in an experiment.

Experimental Protocol: Safe Handling and Preparation of Stock Solution

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • Store the compound according to the supplier's recommendations, typically in a cool, dry, and dark place (e.g., -20°C or -80°C) to ensure stability.

  • Log the compound into the laboratory chemical inventory.

• Preparation for Use:

  • Prepare the work area by cleaning and decontaminating the surface of the chemical fume hood or designated workspace.

  • Assemble all necessary materials: the compound, appropriate solvent, calibrated pipettes, vortex mixer, and labeled storage vials.

  • Don the appropriate PPE as specified in the table above. For weighing powder, this includes a lab coat, gloves, and safety glasses.

• Weighing and Solubilization (Performed in a Chemical Fume Hood):

  • Allow the container to equilibrate to room temperature before opening to prevent condensation.

  • Carefully weigh the desired amount of the powdered compound using an analytical balance. Use anti-static weighing paper or a weigh boat.

  • Minimize the creation of dust.

  • Transfer the powder to an appropriate vial.

  • Add the desired volume of solvent (e.g., a buffer containing a mild detergent or an organic solvent in which long-chain fatty acyl-CoAs are soluble) to the vial.

  • Securely cap the vial and vortex gently until the compound is fully dissolved.

• Aliquoting and Storage of Stock Solution:

  • Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Clearly label each aliquot with the compound name, concentration, date, and storage conditions.

  • Store the aliquots at the recommended temperature (e.g., -80°C).

• Post-Handling Cleanup:

  • Wipe down the work surface and any equipment used with an appropriate disinfectant or cleaning agent.

  • Dispose of all contaminated disposable materials as outlined in the Disposal Plan below.

  • Remove PPE in the correct order (gloves first, then lab coat and eye protection).

  • Wash hands thoroughly with soap and water.

Disposal Plan

Waste containing (S)-3-Hydroxy-27-methyloctacosanoyl-CoA should be treated as chemical and potentially biohazardous waste, depending on the context of the experiment.

Waste Type	Container	Disposal Procedure
Solid Waste (Contaminated gloves, weigh paper, pipette tips, vials)	Labeled hazardous waste bag (e.g., red or yellow biohazard bag if used in a BSL-2 context).[8][9]	Place all contaminated solid items into the designated waste bag. When full, seal the bag and place it in the appropriate secondary container for collection by the institution's environmental health and safety (EHS) office.[10]
Liquid Waste (Aqueous solutions, unused stock)	Labeled hazardous liquid waste container (unbreakable, leak-proof).	Do not pour down the drain.[11] Collect all liquid waste in a designated, sealed container. The container must be labeled with the contents. Arrange for pickup by the EHS office for chemical disinfection or incineration.[12]
Sharps (Contaminated needles, blades)	Puncture-proof, labeled sharps container.	Place all contaminated sharps immediately into the sharps container. Do not recap needles. When the container is full, seal it and arrange for pickup by EHS.

Emergency Procedures

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station. Seek medical attention.
Skin Contact	Remove contaminated clothing. Wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation develops.
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Small Spill (Powder): Gently cover with damp paper towels to avoid raising dust. Wipe up from the outside in. Small Spill (Liquid): Absorb with an inert material (e.g., spill pillow, vermiculite). General: Decontaminate the area with an appropriate disinfectant. Place all cleanup materials in a sealed hazardous waste container. Report the spill to the laboratory supervisor.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

Caption: Workflow for Safe Handling of (S)-3-Hydroxy-27-methyloctacosanoyl-CoA.

References

• 1. Biosafety in TB Laboratories | Knowledge Base [ntep.in]
• 2. biosafety.be [biosafety.be]
• 3. Inhibition of long-chain acyl coenzyme A synthetases during fatty acid loading induces lipotoxicity in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aphl.org [aphl.org]
• 5. epa.gov [epa.gov]
• 6. 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear | Occupational Safety and Health Administration [osha.gov]
• 7. marathonrefinerycontractor.com [marathonrefinerycontractor.com]
• 8. ehs.wisc.edu [ehs.wisc.edu]
• 9. Unwanted Laboratory Materials & Other Environmental Waste Disposal [risk.byu.edu]
• 10. Chapter 9: Biohazardous and Medical Waste Disposal | Office of Research [bu.edu]
• 11. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 12. hazardouswasteexperts.com [hazardouswasteexperts.com]